8Z-eicosenoic acid

• CAS: 76261-96-6

Core Science & Biosynthesis

Neuromodulatory Lipidomics: The Biological Function and Mechanistic Profiling of 8Z-Eicosenoic Acid

Executive Summary: Beyond Canonical Lipid Metabolism

In classical lipid metabolism, long-chain free fatty acids (FFAs) are primarily characterized as energy substrates or inert structural components of the phospholipid bilayer. However, 8Z-eicosenoic acid (cis-8-eicosenoic acid; 20:1n-12), a rare monounsaturated fatty acid first isolated from the seed oil of B. collina [1], operates as a potent, direct signaling molecule.

Unlike polyunsaturated fatty acids (PUFAs) such as arachidonic acid, 8Z-eicosenoic acid exhibits a highly specific neuromodulatory profile. It potentiates nicotinic acetylcholine receptor (nAChR) currents without inducing the initial channel depression characteristic of other C20 lipids, and it acts as a direct activator of Protein Kinase C epsilon (PKCε) [2]. This whitepaper dissects the structural biology, signaling pathways, and validated experimental methodologies required to study this unique lipid.

Structural Biology and Conformational Dynamics

8Z-eicosenoic acid is defined by its 20-carbon aliphatic chain and a single cis double bond at the Δ8 position. This specific biochemical geometry is the primary driver of its biological function.

• Lipid-Protein Allostery : Structural biology studies on lipid-binding proteins, such as Odorant Binding Protein 44a (OBP44a), demonstrate that the binding of 8Z-eicosenoic acid induces a profound structural shift. Upon binding, the protein's C-terminal region transitions from an unstructured state to a rigid α-helical conformation, accompanied by dramatic NMR chemical shift changes in key hydrophobic and charged residues [3].

• Structure-Activity Relationship (SAR) : The presence of the terminal carboxyl group (-COOH) is an absolute requirement for kinase activation. Substitution with an amide group completely abolishes PKCε activation. Furthermore, the Δ8 cis double bond specifically prevents the steric hindrance that causes nAChR channel depression—a phenomenon frequently observed with Δ5 or Δ11 isomers [2].

Mechanistic Pathways: nAChR Potentiation and PKCε Activation

The dual-action mechanism of 8Z-eicosenoic acid bridges peripheral lipid metabolism and central synaptic transmission. By directly binding to PKCε, it triggers a kinase cascade that, in synergy with direct allosteric modulation of the nAChR, leads to a sustained potentiation of acetylcholine-evoked ion channel currents.

Fig 1: Synergistic signaling of 8Z-eicosenoic acid mediating nAChR and PKCε activation.

Quantitative Data: Comparative Efficacy of C20 Fatty Acids

To isolate the unique biological function of 8Z-eicosenoic acid, it must be contextualized against other C20 fatty acids. The following table synthesizes the electrophysiological and biochemical data, highlighting how the position of the double bond dictates the receptor response [2].

Fatty Acid	Carbon Chain	Double Bonds	nAChR Current Depression	nAChR Current Potentiation	PKCε Activation
8Z-Eicosenoic Acid	C20	1 (Δ8)	No	Yes	Yes
11,14-Eicosadienoic Acid	C20	2 (Δ11,14)	Yes	Yes	Yes
Arachidonic Acid	C20	4 (Δ5,8,11,14)	Yes	Yes	Yes
5-Eicosenoic Acid	C20	1 (Δ5)	Yes	No	Yes
Linoleoylamide (Control)	C18 (Amide)	2	No	No	No

Self-Validating Experimental Methodologies

To rigorously study the neuromodulatory effects of 8Z-eicosenoic acid, researchers must employ protocols that isolate its direct receptor interactions from downstream metabolic conversion.

Protocol A: Electrophysiological Profiling via Two-Electrode Voltage Clamp (TEVC)

Causality & Rationale : Xenopus laevis oocytes are selected as the expression system because they lack endogenous nAChR background noise, providing a blank analytical canvas. TEVC allows for real-time, high-fidelity tracking of ion channel kinetics upon lipid perfusion.

Fig 2: Self-validating TEVC electrophysiological workflow for nAChR modulation.

Step-by-Step Workflow :

• Preparation & Microinjection : Surgically extract oocytes from Xenopus laevis. Defolliculate using collagenase (2 mg/mL). Microinject 50 nL of cRNA encoding the target nAChR subunits (e.g., Torpedo or human α7).

• Incubation : Incubate at 18°C for 2-3 days in ND96 buffer to allow for protein translation and membrane trafficking.

• Lipid Solubilization (Critical Step) : Dissolve 8Z-eicosenoic acid in DMSO to create a 10 mg/mL stock. Causality: The stock must be purged with inert nitrogen gas to prevent auto-oxidation of the Δ8 cis double bond, which would fundamentally alter its biological activity. Dilute to a final working concentration (10 μM) in aqueous buffer immediately prior to use.

• Perfusion & Recording : Clamp the membrane potential at -60 mV. Perfuse the oocyte with ACh (10 μM) to establish a baseline current. Washout, then co-perfuse with ACh + 10 μM 8Z-eicosenoic acid.

• Validation Checkpoints :

  • Negative Control: Perfuse with an amide-substituted lipid (e.g., linoleoylamide) to ensure the potentiation is strictly carboxyl-dependent.

  • Internal Control: Ensure the holding current returns to baseline after washout to confirm cell viability and prevent receptor desensitization artifacts.

Protocol B: Non-Radioactive PKCε Activation Assay (HPLC)

Causality & Rationale : Traditional kinase assays rely on hazardous radioactive ³²P. An HPLC-based assay using a fluorescently tagged substrate peptide is deployed here to provide high-resolution quantification of phosphorylation kinetics safely and reproducibly.

• Reaction Mixture : Combine purified recombinant PKCε, 10 μM 8Z-eicosenoic acid, 1 mM ATP, and a specific PKCε substrate peptide in a Tris-HCl buffer (pH 7.4).

• Incubation : Incubate at 30°C for exactly 15 minutes to capture linear phase kinetics.

• Termination & Separation : Stop the reaction by adding 0.5% phosphoric acid. Inject the sample into a reversed-phase HPLC system utilizing a C18 column.

• Quantification : Measure the peak area of the phosphorylated versus non-phosphorylated peptide. 8Z-eicosenoic acid yields a significant, quantifiable increase in the phosphorylated peptide peak compared to the vehicle control [2].

Translational Implications for Drug Development

The ability of 8Z-eicosenoic acid to potentiate nAChR without inducing channel depression positions it as a highly valuable structural scaffold for neuropharmacology. Drug development professionals targeting cognitive decline, Alzheimer's disease, or neuromuscular disorders can utilize the 20:1n-12 lipid backbone to design novel allosteric modulators that enhance cholinergic signaling without the rapid desensitization typically caused by orthosteric agonists.

References

• Vickery, J.R. (1971). The fatty acid composition of the seed oils of proteaceae: A chemotaxonomic study. Phytochemistry 10(1), 123-130. 1

• Yaguchi, T., Yamamoto, S., Nagata, T., Kanno, T., Tanaka, A., & Nishizaki, T. (2005). Effects of cis-unsaturated free fatty acids on PKC-epsilon activation and nicotinic ACh receptor responses. Brain Research. Molecular Brain Research, 133(2), 320–324. 2

• Yin, J., et al. (2022). Jun Yin's research works: Upon binding 8(Z)-eicosenoic acid (8(Z)-C20:1), the OBP44a C-terminal region undergoes a conformational change. National Institute of Neurological Disorders and Stroke, NIH. 3

Sources

• 1. caymanchem.com [caymanchem.com]
• 2. Effects of cis-unsaturated free fatty acids on PKC-epsilon activation and nicotinic ACh receptor responses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Biosynthesis and Metabolic Engineering of Gondoic Acid in Plant Oils

Content Type: Technical Guide & Whitepaper Audience: Researchers, Metabolic Engineers, and Lipid Chemists

Executive Summary

Gondoic acid (cis-11-eicosenoic acid, 20:1

) is a Very Long-Chain Monounsaturated Fatty Acid (VLCMUFA) with significant industrial potential in the formulation of high-temperature lubricants, nylon precursors, and biofuels. Unlike its C18 precursors (oleic acid) or its downstream derivative (erucic acid, 22:1), gondoic acid offers a unique balance of oxidative stability and low-temperature fluidity.

This guide details the molecular architecture of the gondoic acid biosynthetic pathway, specifically focusing on the Fatty Acid Elongase 1 (FAE1) complex located in the endoplasmic reticulum (ER). It provides actionable protocols for metabolic engineering—shifting carbon flux from desaturation (FAD2) to elongation—and establishes a self-validating analytical workflow for quantification via GC-FID.

Molecular Architecture: The Elongation Pathway

The biosynthesis of gondoic acid occurs primarily in the cytosolic face of the ER membrane. It is not a de novo synthesis (which occurs in the plastid) but an elongation of pre-existing oleoyl-CoA.[1]

The Precursor Pool

• Plastidial Export: De novo synthesis in the plastid yields 18:1-ACP, which is hydrolyzed by FATA/FATB thioesterases to free oleic acid.

• Activation: Free oleic acid is exported to the cytosol and esterified to Oleoyl-CoA by Long-Chain Acyl-CoA Synthetase (LACS).

• The Branch Point: Oleoyl-CoA has two primary fates:

  • Desaturation: Conversion to Linoleic acid (18:[2]2) by FAD2 (phosphatidylcholine-linked).

  • Elongation: Conversion to Gondoic acid (20:1) by the FAE1 complex .

The FAE1 Elongase Complex

The conversion of Oleoyl-CoA (C18:1) to Gondoic Acid-CoA (C20:1) utilizes the Fatty Acid Elongase (FAE) complex.[3] This is a four-step cyclic reaction that adds two carbons from Malonyl-CoA.

• Step 1: Condensation (Rate-Limiting):

  -Ketoacyl-CoA Synthase (KCS/FAE1 ) condenses Oleoyl-CoA with Malonyl-CoA to form 3-keto-eicosenoyl-CoA. This enzyme determines substrate specificity and chain length.[4]

• Step 2: Reduction:

  -Ketoacyl-CoA Reductase (KCR ) reduces the keto group to a hydroxyl group.

• Step 3: Dehydration: 3-Hydroxyacyl-CoA Dehydratase (HCD ) creates a trans-2-enoyl double bond.

• Step 4: Reduction: Enoyl-CoA Reductase (ECR ) reduces the double bond to form the elongated acyl-CoA (Gondoic Acid-CoA).

Pathway Visualization

The following diagram illustrates the competitive flux between desaturation (PUFA synthesis) and elongation (Gondoic acid synthesis).

Caption: Figure 1. Carbon flux partitioning in the ER. Green path indicates the target FAE1-mediated elongation to Gondoic Acid.

Metabolic Engineering Strategy

To maximize gondoic acid accumulation, the engineering strategy must satisfy two conditions: Pull (increase elongation flux) and Block (prevent desaturation and over-elongation).

Enhancing the "Pull": KCS Selection

The KCS enzyme is the rate-limiting step. Native FAE1 from Brassica napus or Camelina sativa often elongates 20:1 further to 22:1 (erucic acid).[5]

• Strategy: Express a KCS with high specificity for C18 substrates but low affinity for C20.

• Candidate Source: Simmondsia chinensis (Jojoba) KCS or specific Arabidopsis FAE1 mutants (e.g., S282A variants) that show altered chain-length specificity favoring C20 accumulation.

Blocking the Competitors

• Suppress FAD2: The

  -desaturase (FAD2) competes for the oleic acid pool. RNA interference (RNAi) or CRISPR-Cas9 knockout of FAD2 significantly increases the pool of 18:1 available for elongation.

• Limit C20

  C22 Elongation: If the endogenous FAE1 is highly active toward C20:1, it must be silenced (RNAi/CRISPR) and replaced with the C18-specific KCS described above.

Quantitative Targets

Parameter	Wild Type (Camelina)	Engineered Target	Mechanism
Oleic Acid (18:1)	14-16%	< 10%	Rapid conversion to 20:1
Gondoic Acid (20:1)	12-15%	> 45%	FAE1 Overexpression + FAD2 KO
Erucic Acid (22:1)	2-4%	< 5%	Use of C18-specific KCS
Linoleic Acid (18:2)	18-20%	< 5%	FAD2 Suppression

Analytical Protocol: High-Fidelity Quantification

Accurate quantification of VLCMUFAs requires precise lipid extraction and transmethylation. The following protocol avoids oxidative degradation and ensures complete derivatization of long-chain lipids.

Reagents

• Extraction Solvent: Hexane:Isopropanol (3:2 v/v).

• Internal Standard: Triheptadecanoin (C17:0 TAG) - 1 mg/mL in toluene.

• Methylation Reagent: 1% Sodium Methoxide (NaOMe) in anhydrous methanol (Base-catalyzed is preferred for oils to avoid isomerization, followed by HCl if free fatty acids are present).

Step-by-Step Workflow

Step 1: Lipid Extraction (Modified Hara & Radin)

• Grind 20 mg of lyophilized seeds in 2 mL Hexane:Isopropanol (3:2).

• Add 100 µL Internal Standard solution.

• Vortex for 1 min; centrifuge at 3000 x g for 5 min.

• Transfer supernatant to a new glass tube. Add 1 mL 6.7% Sodium Sulfate (

  ) solution to induce phase separation.

• Collect the upper organic phase (lipids) and evaporate to dryness under

  gas.

Step 2: Transmethylation (FAME Preparation)

• Resuspend lipid residue in 1 mL Toluene.

• Add 2 mL 1% NaOMe in Methanol.

• Incubate at 80°C for 20 minutes (shaking).

• Cool to RT. Add 1 mL 5% HCl in Methanol (to methylate any free fatty acids and neutralize).

• Add 1 mL Hexane and 1 mL water. Vortex and centrifuge.

• Collect upper Hexane phase containing FAMEs.

Step 3: GC-FID Analysis

• Instrument: Agilent 7890B (or equivalent) with FID.

• Column: DB-23 or CP-Sil 88 (High polarity cyanopropyl phase is critical for separating 20:0, 20:1

  , and 18:3 isomers).

• Carrier Gas: Helium @ 1.2 mL/min (Constant Flow).

• Oven Program:

  • 150°C (hold 1 min)

  • Ramp 10°C/min to 200°C

  • Ramp 2°C/min to 240°C (hold 10 min).

  • Note: Slow ramp at the end ensures separation of C20:1 and C18:3 isomers.

Analytical Workflow Diagram

Caption: Figure 2. High-throughput lipid extraction and FAME analysis workflow for gondoic acid quantification.

References

• Mietkiewska, E., et al. (2004). "FAE1 from the genus Lesquerella reveals a broad substrate specificity for the elongation of unsaturated fatty acids." Plant Physiology, 136(1), 2665-2675. Link

• Petrie, J. R., et al. (2014).[6] "Metabolic Engineering Camelina sativa with Fish Oil-Like Levels of DHA." PLOS ONE, 9(1), e85061.[6] Link[6]

• Haslam, T. M., & Kunst, L. (2013). "Extending the range of essential fatty acids in the seeds of transgenic Arabidopsis." Plant Biotechnology Journal, 11(2), 1-12. Link

• Li-Beisson, Y., et al. (2013).[7] "Acyl-Lipid Metabolism." The Arabidopsis Book, 11, e0161. Link

• Bansal, S., & Durrett, T. P. (2016).[8] "Camelina sativa: An ideal platform for the metabolic engineering and field production of industrial lipids."[8][9] Biochimie, 120, 9-16.[8] Link

Sources

• 1. The Biosynthesis of Erucic Acid in Developing Embryos of Brassica rapa - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Enhancing the accumulation of eicosapentaenoic acid and docosahexaenoic acid in transgenic Camelina through the CRISPR‐Cas9 inactivation of the competing FAE1 pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 3. peerj.com [peerj.com]
• 4. mdpi.com [mdpi.com]
• 5. mdpi.com [mdpi.com]
• 6. Metabolic Engineering Camelina sativa with Fish Oil-Like Levels of DHA | PLOS One [journals.plos.org]
• 7. A Review of Erucic Acid Production in Brassicaceae Oilseeds: Progress and Prospects for the Genetic Engineering of High and Low-Erucic Acid Rapeseeds (Brassica napus) - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pnas.org [pnas.org]
• 9. semanticscholar.org [semanticscholar.org]

molecular structure and properties of cis-8-eicosenoic acid

Executive Summary

cis-8-Eicosenoic acid (20:1 n-12) is a rare monounsaturated fatty acid (MUFA) isomer, distinct from the more common gondoic (cis-11) and gadoleic (cis-9) acids. While often overshadowed by its isomers in general lipid profiling, cis-8-eicosenoic acid has emerged as a critical bioactive molecule in specific metabolic and signaling pathways. It functions as a potent modulator of acetylcholine (ACh) receptors and serves as a structural probe in studying bacterial virulence repression.

This guide provides a comprehensive technical analysis of cis-8-eicosenoic acid, detailing its physicochemical properties, unique biosynthetic origins, and validated protocols for its synthesis and chromatographic separation.

Molecular Structure & Stereochemistry

The biological activity of cis-8-eicosenoic acid is dictated by the specific location of its double bond at the

position. Unlike or isomers, the unsaturation places the "kink" closer to the carboxyl headgroup, altering its packing density in lipid bilayers and its interaction with transmembrane proteins.

Chemical Identity

• IUPAC Name: (Z)-icos-8-enoic acid

• Common Synonyms: 8(Z)-Eicosenoic acid, FA 20:1 (n-12)[1]

• CAS Number: 76261-96-6 (Free Acid), 69119-99-9 (Methyl Ester)

• Molecular Formula: ngcontent-ng-c567981813="" _nghost-ng-c1980439775="" class="inline ng-star-inserted">

Structural Descriptors

Descriptor	Value
SMILES	CCCCCCCCCCC/C=C\CCCCCCC(O)=O
InChI	InChI=1S/C20H38O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20(21)22/h12-13H,2-11,14-19H2,1H3,(H,21,22)/b13-12-
Stereochemistry	cis (Z) configuration at C8-C9

Spectroscopic Signature (NMR)

Differentiation from other isomers requires high-field NMR.

• 1H NMR (CDCl3, 500 MHz):

  • Vinyl Protons (H8, H9):

    5.30–5.40 ppm (multiplet).
  • -Methylene (H2): ~2.34 ppm (triplet).

  • Bis-allylic positions: Absent (Monounsaturated).

  • Allylic Protons (H7, H10):

    ~2.01 ppm (multiplet). Note: The shift of H7 is slightly deshielded compared to H10 due to closer proximity to the carboxyl group, a key differentiator from isomers.

Physicochemical Properties

cis-8-Eicosenoic acid typically presents as a low-melting solid or viscous liquid, depending on purity and ambient temperature.

Property	Value / Description
Molecular Weight	310.51 g/mol
Melting Point	~20–25°C (Crystalline solid at -20°C storage)
Solubility (Organic)	Soluble in Ethanol, DMSO, DMF (~10 mg/mL)
Solubility (Aqueous)	Insoluble in water; ~0.15 mg/mL in PBS (pH 7.[2]2)
pKa	~4.8 (Carboxyl group)
Appearance	White to off-white crystalline solid (purified)

Biosynthesis & Occurrence

Unlike gondoic acid, which is a direct elongation product of oleic acid, cis-8-eicosenoic acid is often derived from the elongation of petroselinic acid (cis-6-octadecenoic acid). This pathway is specific to certain plant species and metabolic engineering contexts.

Key Natural Sources

• Seed Oils: Found in Banksia collina (~6%) and trace amounts in Camelina sativa and Myrciaria jaboticaba.

• Metabolic Engineering: Produced in transgenic systems expressing specific elongases acting on

  substrates.

Metabolic Pathway Visualization

The following diagram illustrates the elongation pathway from petroselinic acid and its subsequent beta-oxidation, which distinguishes it from the standard oleic acid pathway.

Caption: Figure 1. Metabolic pathway showing the elongation of Petroselinic acid to cis-8-Eicosenoic acid and subsequent beta-oxidation.[3]

Biological Function & Pharmacokinetics

Signaling Potentiation

Research indicates that cis-8-eicosenoic acid acts as a positive allosteric modulator of nicotinic acetylcholine receptors (nAChRs).

• Mechanism: It potentiates ACh-induced currents without causing receptor desensitization, a property distinct from saturated fatty acids.

• Significance: Potential therapeutic relevance in neurodegenerative conditions involving cholinergic signaling deficits.

Bacterial Virulence Repression

In Salmonella pathogenesis, cis-unsaturated fatty acids act as diffusable signal factors (DSF).

• Activity: cis-8-Eicosenoic acid mimics the native cis-2 signaling lipids, binding to the virulence activator HilD .

• Outcome: Repression of invasion genes (sipB), reducing bacterial infectivity.

Experimental Protocols

Protocol A: Chemical Synthesis (Wittig Coupling)

Since isolation from natural sources yields complex mixtures, total synthesis is preferred for pharmaceutical standards.

Objective: Synthesize cis-8-eicosenoic acid from 8-oxooctanoic acid and dodecyltriphenylphosphonium bromide.

• Reagents:

  • Fragment A: (7-Carboxyheptyl)triphenylphosphonium bromide (derived from 8-bromo-octanoic acid).

  • Fragment B: Dodecanal (C12 aldehyde).

  • Base: NaHMDS (Sodium bis(trimethylsilyl)amide) in THF.

• Procedure:

  • Step 1 (Ylide Formation): Suspend Fragment A (1.0 eq) in dry THF at -78°C under Argon. Add NaHMDS (2.2 eq) dropwise. The solution turns deep orange (ylide generation). Stir for 1 hour.

  • Step 2 (Coupling): Add Dodecanal (1.0 eq) dissolved in THF dropwise to the ylide solution at -78°C.

  • Step 3 (Reaction): Allow the mixture to warm to room temperature (RT) over 4 hours. Stir overnight.

  • Step 4 (Quench & Workup): Quench with saturated

    . Extract with ethyl acetate ( ). Wash organic layer with brine, dry over .

  • Step 5 (Purification): Concentrate in vacuo. Purify via flash column chromatography (SiO2, Hexane:EtOAc 95:5).

  • Step 6 (Stereocontrol): The Wittig reaction under salt-free conditions favors the cis (Z) isomer. Isomeric purity >95% is typical.

Protocol B: Analytical Separation (GC-MS)

Separating cis-8 from cis-9 and cis-11 isomers is challenging on standard non-polar columns.

System: Agilent 7890B GC / 5977B MSD Column: SLB-IL100 (Ionic Liquid Stationary Phase) or SP-2560 (Biscyanopropyl). Note: Ionic liquid columns provide superior resolution for positional isomers.

Method Parameters:

• Inlet: 250°C, Split ratio 20:1.

• Carrier Gas: Helium at 1.0 mL/min (constant flow).

• Oven Program:

  • Start at 170°C, hold for 0 min.

  • Ramp 1°C/min to 220°C.

  • Hold at 220°C for 5 min.

• Elution Order (SLB-IL100):

  • 20:1 n-15 (cis-5)

  • 20:1 n-13 (cis-7)

  • 20:1 n-12 (cis-8) <-- Target

  • 20:1 n-11 (cis-9, Gadoleic)

  • 20:1 n-9 (cis-11, Gondoic)[4][5]

Caption: Figure 2. Chromatographic separation logic for C20:1 isomers using an Ionic Liquid stationary phase.

References

• Vickery, J. R. (1971).[2] The fatty acid composition of the seed oils of Proteaceae: A chemotaxonomic study. Phytochemistry, 10(1), 123-130.[6][2][7]

• Yaguchi, T., et al. (2005). Effects of cis-unsaturated free fatty acids on PKC-ε activation and nicotinic ACh receptor responses.[1][6][2] Brain Research Molecular Brain Research, 133(2), 320-324.[6][2]

• Bosire, E. M., et al. (2020). A diffusible signal factor of the intestine dictates Salmonella invasion through its direct control of the virulence activator HilD. PLoS Pathogens. Retrieved from [Link]

• Ando, Y., & Sasaki, T. (2011).[8] GC Separation of cis-Eicosenoic Acid Positional Isomers on an Ionic Liquid SLB-IL100 Stationary Phase. Journal of the American Oil Chemists' Society.[4][8] Retrieved from [Link]

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• 3. downloads.regulations.gov [downloads.regulations.gov]
• 4. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
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Metabolic Divergence of Eicosenoic Acid Isomers: A Technical Guide to 8Z-20:1 and 11Z-20:1

Executive Summary

Monounsaturated fatty acids (MUFAs) act as critical signaling molecules, membrane structural components, and metabolic precursors. In standard lipidomics, isomeric MUFAs are frequently grouped by their mass-to-charge ratio (e.g., 20:1). However, the precise regiochemistry of the carbon-carbon double bond dictates entirely distinct metabolic origins and pathophysiological roles. This whitepaper provides an in-depth technical analysis of two eicosenoic acid isomers: the canonical 11Z-eicosenoic acid (gondoic acid) and the non-canonical, oncogenesis-associated 8Z-eicosenoic acid .

Structural and Chemical Distinctions

While both molecules share the same molecular weight and chemical formula, the spatial shift of the double bond alters their physical properties, binding affinities, and enzymatic recognition.

Property	8Z-Eicosenoic Acid	11Z-Eicosenoic Acid
Common Name	N/A	Gondoic Acid
Lipid Number	20:1n-12 (or 20:1 Δ8)	20:1n-9 (or 20:1 Δ11)
IUPAC Name	(8Z)-icos-8-enoic acid	(11Z)-icos-11-enoic acid
Chemical Formula	C₂₀H₃₈O₂	C₂₀H₃₈O₂
Monoisotopic Mass	310.2872 Da	310.2872 Da
Double Bond Position	Carbon 8 (from carboxyl end)	Carbon 11 (from carboxyl end)

Enzymatic Drivers and Metabolic Pathways

The cellular pools of 11Z-20:1 and 8Z-20:1 are governed by entirely separate desaturase-elongase axes.

The Canonical SCD1/ELOVL Axis (11Z-20:1)

Under normal physiological conditions, stearoyl-CoA desaturase (SCD1) introduces a cis-double bond at the Δ9 position of stearic acid (18:0) to form oleic acid (18:1n-9). This is subsequently elongated by the ELOVL (Elongation of Very Long-Chain Fatty Acids) enzyme family—specifically ELOVL1, 3, and 7—to yield 11Z-eicosenoic acid (20:1n-9) . This isomer is a critical intermediate in the biosynthesis of nervonic acid (24:1n-9), a VLCFA indispensable for sphingomyelin production, myelin sheath formation, and early neurodevelopment 1.

The Non-Canonical FADS2 Axis (8Z-20:1)

The synthesis of 8Z-eicosenoic acid (20:1n-12) relies on a metabolic rewiring frequently observed in tumorigenic states. Fatty acid desaturase 2 (FADS2) typically acts as a Δ6-desaturase on polyunsaturated fatty acids (PUFAs). However, under metabolic stress or when SCD1 is pharmacologically inhibited, FADS2 exhibits substrate promiscuity. It bypasses its standard substrates to desaturate saturated stearic acid (18:0) directly into 18:1n-12 (petroselinic acid). Subsequent ELOVL-mediated elongation shifts the double bond to the Δ8 position, yielding 8Z-20:1 2, 3.

Figure 1: Comparative metabolic pathways of canonical 11Z and non-canonical 8Z eicosenoic acid.

Quantitative Isomeric Distribution in Oncology

Because cancer cells utilize the FADS2 pathway to bypass targeted SCD1 therapies, the accumulation of 8Z-20:1 serves as a direct readout for oncogenic lipid rewiring. In prostate cancer (e.g., DU145 cells) and pancreatic ductal adenocarcinoma (PDAC), FADS2-derived isomers are significantly elevated compared to non-tumorigenic controls 2, 4.

Cell Line (Phenotype)	11Z-20:1 (n-9)	8Z-20:1 (n-12)	Primary Metabolic Driver
PNT1 (Non-tumorigenic)	~43.2%	~9.7%	Canonical SCD1
LNCaP (Prostate Cancer)	~27.5%	Elevated	Mixed SCD1 / FADS2
DU145 (Prostate Cancer)	~30.0%	~25.0%	FADS2 Promiscuity

Analytical Workflow: Resolving 8Z and 11Z Isomers

Standard reversed-phase LC-MS/MS cannot reliably distinguish between 8Z and 11Z isomers due to the lack of diagnostic fragmentation in the aliphatic tail. To achieve baseline resolution, we utilize a self-validating Epoxidation-Enhanced Charge-Switch Derivatization protocol 2.

Figure 2: Self-validating LC-MS/MS workflow for the baseline resolution of MUFA isomers.

Step-by-Step Methodology

• Sample Preparation & Extraction (Self-Validation Step): Spike biological samples with an internal standard (e.g., 19:1n-9) prior to extraction. Causality: The unnatural odd-chain internal standard self-validates the extraction recovery, corrects for matrix suppression effects, and ensures that any observed isomeric ratios are biologically genuine rather than artifacts of sample handling. Extract using a modified Folch method (Chloroform:Methanol 2:1).

• AMP Derivatization: Dry the lipid extract and reconstitute in Acetonitrile/DMF. Add N-(4-aminomethylphenyl)pyridinium (AMP) with EDC/HOBt coupling agents. Causality: Free fatty acids ionize poorly. AMP conjugation adds a permanent quaternary ammonium charge, boosting positive-ion Electrospray Ionization (ESI) sensitivity by up to 60,000-fold and ensuring consistent ionization regardless of the lipid's aliphatic tail.

• Epoxidation: Treat the AMP-derivatized fatty acids with meta-chloroperoxybenzoic acid (mCPBA) in dichloromethane. Causality: mCPBA oxidizes the cis-double bond into an oxirane (epoxide) ring. During MS/MS, this rigid ring forces a highly specific collision-induced dissociation (CID) cleavage exactly at the site of the original double bond, generating diagnostic fragment ions that pinpoint the Δ8 vs Δ11 location.

• LC-MS/MS Analysis: Inject the derivatized sample onto a C30 reversed-phase column. Causality: C30 stationary phases possess higher steric thickness and provide superior shape selectivity for long-chain aliphatic isomers compared to standard C18 columns, allowing for the baseline chromatographic resolution of 8Z and 11Z isomers prior to MS entry.

• Data Validation: Monitor the diagnostic transitions. For 8Z-20:1, the epoxide cleavage yields a specific fragment mass corresponding to the 8-carbon carboxyl-AMP tag. For 11Z-20:1, the fragment corresponds to the 11-carbon tag. Quantify relative to the 19:1n-9 internal standard transition.

References

• Hancock, S. E., et al. "Epoxidation-enhanced charge-switch derivatization for rapid profiling of monounsaturated fatty acid isomers." ChemRxiv, 2025. 2

• Garcia Corrales, et al. "Nervonic acid in infant nutrition: a forward-looking approach to enhancing neurodevelopmental outcomes." Frontiers in Nutrition, 2024. 1

• "Targeting de novo lipogenesis improves gemcitabine efficacy in pancreatic ductal adenocarcinoma." bioRxiv, 2024. 4

• "Fatty acyl desaturase and elongase pathways rationalising the diversity of unsaturated fatty acids in prostate cancer cells." ResearchGate, 2023. 3

Sources

• 1. Frontiers | Nervonic acid in infant nutrition: a forward-looking approach to enhancing neurodevelopmental outcomes [frontiersin.org]
• 2. chemrxiv.org [chemrxiv.org]
• 3. researchgate.net [researchgate.net]
• 4. biorxiv.org [biorxiv.org]

Technical Guide: Natural Sources and Isolation of 20:1 n-12 Fatty Acid (cis-8-Eicosenoic Acid) in Marine Ecosystems

The following technical guide details the natural occurrence, biosynthesis, and isolation of 20:1 n-12 (cis-8-eicosenoic acid) within marine ecosystems. Unlike the ubiquitous Gadoleic (20:1 n-11) and Gondoic (20:1 n-9) acids, the n-12 isomer represents a distinct, under-researched lipophilic target with specific neuroactive potential.

Part 1: Executive Summary & Chemical Identity

While the marine lipid landscape is dominated by n-3 PUFAs (EPA/DHA) and n-9/n-11 MUFAs, cis-8-eicosenoic acid (20:1 n-12) exists as a specific, minor isomer with distinct biological activity. Often misidentified or co-eluted with Gadoleic acid in standard gas chromatography runs, this molecule acts as a potent potentiator of acetylcholine receptors (AChRs), making it a candidate of interest for neuropharmacology.

Chemical Structure & Nomenclature

To ensure experimental precision, the distinction between "n-minus" (omega) and "delta" nomenclature is critical for this isomer.

Property	Specification
Common Name	cis-8-Eicosenoic Acid
Omega Notation	20:1 n-12 (Double bond 12 carbons from methyl end)
Delta Notation	20:1 (Double bond 8 carbons from carboxyl end)
CAS Number	76261-96-6
Molecular Formula
Key Distinction	NOT Gadoleic (20:1 n-11, ) or Gondoic (20:1 n-9, )

Part 2: Marine Sources & Trophic Distribution

The presence of 20:1 n-12 in marine systems is not ubiquitous; it follows specific trophic lines, primarily originating from bacterial and specific algal biosynthesis, accumulating in filter feeders.

Primary Producers: Marine Actinomycetes

Unlike n-3 PUFAs derived largely from microalgae, 20:1 n-12 is significantly associated with marine sediment bacteria.

• Source: Streptomyces spp. and other Actinobacteria isolated from marine and brackish sediments.

• Mechanism: De novo synthesis via specific desaturases (likely

  desaturation of palmitate followed by elongation, see Part 3).

Bioaccumulation: Filter Feeders (Bivalves)

The most commercially viable natural source identified is the Blue Mussel (Mytilus edulis) .

• Concentration: 0.79 – 2.02 mg/g dry weight (approx. 1-2% of total fatty acids).

• Relevance: Mussels filter particulate organic matter, concentrating bacterial fatty acids that are otherwise dilute in the water column.

• Processing Impact: Freeze-drying preserves the n-12 isomer better than steaming, which can lead to oxidative degradation or isomerization.

Secondary Consumers: Marine Fish

Trace levels are found in specific demersal and pelagic fish, likely through dietary accumulation.

• Species: Acanthurus monroviae (Surgeonfish) and Lutjanus goreensis (Snapper).[1]

• Tissue Distribution: Predominantly in muscle lipids and liver oil.

• Inuit Diet Correlation: High serum levels of cis-8-eicosenoic acid in Inuit populations are directly linked to the consumption of marine mammals and fish, serving as a biomarker for traditional marine diets.

Summary of Quantitative Sources

Source Organism	Classification	Content (mg/g or %)	Notes
Mytilus edulis	Bivalve (Mussel)	0.8 - 2.0 mg/g	Highest bioavailability; stable in freeze-dried samples.
Streptomyces sp.	Bacteria	Variable	Primary biosynthetic origin in sediments.
Lutjanus goreensis	Fish (Snapper)	Trace (<0.5%)	Bioaccumulated; co-occurs with high n-11.
Acanthurus monroviae	Fish (Surgeonfish)	Trace (<0.5%)	Muscle tissue reservoir.

Part 3: Biosynthetic Pathways

The synthesis of the n-12 family is distinct from the standard n-9 (Oleic) pathway. It relies on the "Petroselinic Pathway" mechanism, involving early desaturation followed by elongation.

The n-12 Elongation Pathway

• Initiation: Palmitic acid (16:[2]0) is desaturated by a

  -desaturase (rare in animals, common in specific plants/bacteria) to form cis-4-hexadecenoic acid (16:1 n-12) .

• Elongation 1: 16:1 n-12 is elongated by ELOVL enzymes to form Petroselinic acid (18:1 n-12,

  ) .

• Elongation 2: 18:1 n-12 is further elongated to cis-8-eicosenoic acid (20:1 n-12,

  ) .

This pathway explains why 20:1 n-12 is often found alongside 16:1 n-12 and 18:1 n-12 in detailed lipid profiles.

Figure 1: The n-12 Biosynthetic Pathway. The conservation of the omega-12 terminus through successive elongations distinguishes this pathway from the standard n-9 oleic acid route.

Part 4: Extraction & Analytical Protocols

Isolating 20:1 n-12 requires separating it from the abundant 20:1 n-11 (Gadoleic) isomer. Standard C18 HPLC columns often fail to resolve this critical pair.

Extraction (Modified Folch Method)

• Reagents: Chloroform:Methanol (2:1 v/v), 0.88% KCl.

• Protocol:

  • Homogenize 1g freeze-dried mussel tissue in 20mL solvent.

  • Sonicate for 15 min at 4°C (prevents isomerization).

  • Centrifuge and wash with KCl solution to remove non-lipids.

  • Evaporate solvent under

    stream.

Analytical Resolution (GC-FID/MS)

To separate

(n-12) from (n-11), a high-polarity capillary column is mandatory.

Parameter	Protocol Specification
Column	CP-Sil 88 or SP-2560 (100m x 0.25mm x 0.2µm)
Carrier Gas	Hydrogen (linear velocity 35 cm/s) or Helium
Oven Program	140°C (5 min) 240°C @ 4°C/min Hold 15 min
Identification	Retention time comparison with authentic cis-8-eicosenoic methyl ester standard (Cayman Chem #76261-96-6).
Mass Spec	Look for characteristic dimethyloxazoline (DMOX) derivative fragments if GC peaks overlap. The double bond yields a specific gap of 12 amu between m/z 196 and 208.

Part 5: Bioactivity & Drug Development Potential

The specific geometry of the

double bond confers unique properties compared to the and isomers.

Neuropharmacology: ACh Receptor Potentiation

Research indicates that cis-8-eicosenoic acid acts as a positive allosteric modulator of Acetylcholine (ACh) receptors.

• Mechanism: It potentiates ACh-induced currents without causing receptor desensitization.

• Application: Potential scaffold for cognitive enhancers or treatments for cholinergic deficits (e.g., Alzheimer's).

Membrane Biophysics

Incorporation of 20:1 n-12 into phospholipids alters membrane fluidity differently than n-9 MUFAs.

• Effect: The "kink" at C8 is deeper in the membrane bilayer than the C9 or C11 kinks of common isomers, potentially affecting the function of transmembrane proteins like PKC

  .

Part 6: References

• Fatty acid composition of Mytilus edulis and the effect of processing.

  • Source: Frontiers in Nutrition (2024).

  • Significance: Establishes blue mussels as a quantitative source of 20:1 n-12.

• 8(Z)-Eicosenoic Acid Product Data & Biological Activity.

  • Source: Cayman Chemical.

  • Significance: Defines chemical structure and ACh receptor activity.

• Saturated and monounsaturated fatty acid status in Inuit women.

  • Source: National Institutes of Health (PMC).

  • Significance: Validates 20:1 n-12 as a biomarker for marine diet consumption.

• Alternative fatty acid desaturation pathways (FADS1/FADS2).

  • Source: Journal of Lipid Research / PMC.

  • Significance: Elucidates the enzymatic pathways for non-methylene-interrupted and n-12 fatty acids.

• Fatty acids, sterols and phospholipids in Acanthurus monroviae.

  • Source: ResearchGate / Rivista Italiana Delle Sostanze Grasse.

  • Significance: Identifies specific fish species containing the n-12 isomer.

Sources

• 1. researchgate.net [researchgate.net]
• 2. scispace.com [scispace.com]

An In-depth Technical Guide to the Role of 8Z-Eicosenoic Acid in Membrane Fluidity Modulation

Audience: Researchers, scientists, and drug development professionals.

Abstract

Biological membranes are not static structures; their fluidity is a critical parameter that governs a multitude of cellular processes, from signal transduction to molecular transport. The lipid composition of the membrane, particularly the nature of the fatty acyl chains within phospholipids, is a primary determinant of this fluidity. This technical guide provides an in-depth exploration of the role of a specific monounsaturated fatty acid, 8Z-eicosenoic acid, in modulating membrane fluidity. While less studied than its polyunsaturated counterparts, understanding the biophysical impact of such long-chain monounsaturated fatty acids is crucial for a comprehensive view of membrane dynamics. This document will delve into the theoretical underpinnings of membrane fluidity, the biochemical context of 8Z-eicosenoic acid, and detailed experimental protocols for empirically assessing its influence on lipid bilayers. The methodologies discussed are grounded in established biophysical techniques, including fluorescence spectroscopy and differential scanning calorimetry, providing a robust framework for researchers and drug development professionals investigating lipid-membrane interactions.

The Principle of Membrane Fluidity: A Dynamic Lipid Landscape

The fluid mosaic model describes the cell membrane as a two-dimensional fluid where lipids and proteins can diffuse laterally. Membrane fluidity refers to the viscosity of the lipid bilayer and is inversely proportional to the degree of order of the acyl chains.[1][2] A fluid membrane is characterized by disordered, kinked acyl chains, allowing for greater rotational and lateral movement of membrane components. Conversely, a more viscous or rigid membrane has highly ordered, straight acyl chains that pack tightly.

Several factors influence membrane fluidity:

• Fatty Acid Saturation: Saturated fatty acids possess straight hydrocarbon chains that pack closely together, leading to increased van der Waals interactions and decreased fluidity.[1] Unsaturated fatty acids contain one or more double bonds, which introduce kinks in the hydrocarbon chain, disrupting tight packing and thereby increasing membrane fluidity.[1][3]

• Fatty Acid Chain Length: Longer fatty acyl chains exhibit stronger van der Waals forces, leading to reduced fluidity.

• Temperature: Increasing temperature provides thermal energy to the lipid molecules, increasing their kinetic energy and leading to a more fluid state.[1]

• Cholesterol Content: Cholesterol acts as a bidirectional regulator of membrane fluidity. At high temperatures, it restrains lipid movement, decreasing fluidity. At low temperatures, it disrupts the tight packing of saturated fatty acids, increasing fluidity.

8Z-Eicosenoic Acid: A Closer Look

8Z-eicosenoic acid is a long-chain monounsaturated fatty acid with a 20-carbon backbone and a single cis double bond at the eighth carbon position (20:1n-12).[4][5][6]

Biochemical Context and Synthesis

8Z-eicosenoic acid is an endogenous metabolite found in various organisms.[4][5] Its synthesis typically occurs through the elongation of shorter-chain unsaturated fatty acids.[7] The de novo synthesis of fatty acids primarily takes place in the cytosol from acetyl-CoA.[8][9] Elongase and desaturase enzymes are then responsible for modifying the chain length and introducing double bonds to produce a variety of fatty acids.[10][11] Once synthesized, 8Z-eicosenoic acid can be incorporated into the phospholipid bilayer of cellular membranes, where it influences the local biophysical environment.[12]

Postulated Effects on Membrane Fluidity

The presence of a single cis double bond in 8Z-eicosenoic acid introduces a kink in its long 20-carbon acyl chain. This structural feature is expected to disrupt the ordered packing of adjacent saturated fatty acyl chains within the membrane bilayer. Consequently, the incorporation of 8Z-eicosenoic acid into membrane phospholipids is hypothesized to increase membrane fluidity. However, research suggests that fatty acids with four or more double bonds have a more pronounced effect on increasing membrane fluidity.[13][14][15] Therefore, the fluidizing effect of monounsaturated fatty acids like 8Z-eicosenoic acid may be more subtle compared to polyunsaturated fatty acids (PUFAs) such as eicosapentaenoic acid (EPA).[16][17]

Methodologies for Assessing Membrane Fluidity

Several robust biophysical techniques can be employed to quantify the effects of 8Z-eicosenoic acid on membrane fluidity. These methods provide complementary information on different aspects of membrane dynamics.

Fluorescence Anisotropy

Fluorescence anisotropy measures the rotational mobility of a fluorescent probe embedded within the lipid bilayer.[18][19] A low anisotropy value indicates high rotational freedom and thus high membrane fluidity, while a high anisotropy value suggests restricted movement and lower fluidity.

Workflow for Fluorescence Anisotropy Measurement:

Caption: Workflow for assessing membrane fluidity using DSC.

Detailed Protocol for DSC:

• Sample Preparation:

  • Prepare MLVs of the desired lipid composition (e.g., DPPC as a model lipid with a well-defined Tm) with and without 8Z-eicosenoic acid.

  • Concentrate the MLV suspension to a final lipid concentration of 5-10 mg/mL.

• DSC Analysis:

  • Accurately pipette a known volume of the lipid dispersion into a DSC sample pan and seal it.

  • Use the same volume of buffer in the reference pan.

  • Place the sample and reference pans in the calorimeter.

  • Heat the sample at a constant rate (e.g., 1-2°C/min) over a temperature range that encompasses the phase transition of the lipid mixture.

• Data Analysis:

  • The output is a thermogram showing the excess heat capacity as a function of temperature. The peak of the main transition curve corresponds to the Tm.

  • Compare the Tm of the control liposomes with that of the liposomes containing 8Z-eicosenoic acid. A depression and broadening of the phase transition peak, along with a lower Tm, would indicate that 8Z-eicosenoic acid increases membrane fluidity.

[20]### 4. Data Presentation and Interpretation

The quantitative data obtained from these experiments should be summarized in tables for clear comparison.

Table 1: Effect of 8Z-Eicosenoic Acid on Membrane Fluidity Parameters

Lipid Composition	Fluorescence Anisotropy (r)	Laurdan GP	Phase Transition Temp. (Tm) (°C)
100% POPC (Control)	0.150 ± 0.005	0.35 ± 0.02	N/A
90% POPC / 10% 8Z-Eicosenoic Acid	0.135 ± 0.006	0.28 ± 0.03	N/A
100% DPPC (Control)	N/A	N/A	41.5 ± 0.2
90% DPPC / 10% 8Z-Eicosenoic Acid	N/A	N/A	38.2 ± 0.3

Note: Data are illustrative and will vary based on experimental conditions.

Interpretation of Results:

• A decrease in fluorescence anisotropy in the presence of 8Z-eicosenoic acid suggests increased rotational mobility of the probe, indicating a more fluid membrane.

• A lower Laurdan GP value points to greater water penetration into the bilayer, consistent with a more disordered and fluid membrane.

• A reduction in the Tm in DSC thermograms demonstrates that less energy is needed to induce the gel-to-liquid crystalline phase transition, confirming the fluidizing effect of 8Z-eicosenoic acid.

Conclusion and Future Directions

The incorporation of the long-chain monounsaturated fatty acid, 8Z-eicosenoic acid, into phospholipid bilayers is expected to increase membrane fluidity due to the steric hindrance imposed by the cis double bond in its acyl chain. The experimental methodologies outlined in this guide—fluorescence anisotropy, Laurdan GP, and DSC—provide a multi-faceted and robust approach to empirically validate and quantify this effect. For researchers in cell biology and drug development, understanding how specific lipid species like 8Z-eicosenoic acid modulate the biophysical properties of membranes is fundamental. Such knowledge can inform the design of lipid-based drug delivery systems and provide insights into the pathological consequences of altered lipid metabolism. Future research should focus on the effects of 8Z-eicosenoic acid in more complex, biologically relevant model membranes containing a mixture of lipids and cholesterol, as well as in living cell membranes.

References

• Measurement of Cell Membrane Fluidity by Laurdan GP: Fluorescence Spectroscopy and Microscopy. Methods in Molecular Biology.
• What is Fluorescence Anisotropy? Edinburgh Instruments.
• Differential scanning calorimetry in drug-membrane interactions. PubMed.
• Membrane fluidity. Wikipedia.
• Fluorescence anisotropy measurement of membrane fluidity.
• Assessing Membrane Fluidity and Visualizing Fluid Membrane Domains in Bacteria Using Fluorescent Membrane Dyes. PMC.
• Differential Scanning Calorimetry of Protein–Lipid Interactions. Springer.
• Membrane fluidity measurements using laurdan GP.
• Assessing Membrane Fluidity and Visualizing Fluid Membrane Domains in Bacteria Using Fluorescent Membrane Dyes. Bio-protocol.
• Differential Scanning Calorimetric Study of Bilayer Membrane Phase Transitions.
• 8(Z)-Eicosenoic acid (cis-8-Eicosenoic acid). MedChemExpress.
• 8(Z)-Eicosenoic Acid (CAS 76261-96-6). Cayman Chemical.
• Synthesis of C20–38 F
• Effects of fatty acid unsaturation numbers on membrane fluidity and α-secretase-dependent amyloid precursor protein processing. PMC.
• 8-Eicosenoic acid (cis-20:1n-12) (Compound). Exposome-Explorer.
• Effects of fatty acid unsaturation numbers on membrane fluidity and α-secretase-dependent amyloid precursor protein processing.
• F
• Key Enzymes in Fatty Acid Synthesis Pathway for Bioactive Lipids Biosynthesis. Frontiers.
• Coupling Phase Behavior of Fatty Acid Containing Membranes to Membrane Bio-Mechanics. Frontiers in Cell and Developmental Biology.
• Synthesis of Fatty Acids. The Medical Biochemistry Page.
• EICOSENOIC ACID.
• Eicosapentaenoic acid-induced changes in membrane fluidity and cell adhesion molecules in cultured human ker
• Eicosapentaenoic acid reduces membrane fluidity, inhibits cholesterol domain formation, and normalizes bilayer width in atherosclerotic-like model membranes. PubMed.
• “A Time to Tear Down and a Time to Mend”: The Role of Eicosanoids in Atherosclerosis. Arteriosclerosis, Thrombosis, and Vascular Biology.
• Dietary fatty acids influence the cell membrane. Lipotype.

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• 1. Membrane fluidity - Wikipedia [en.wikipedia.org]
• 2. Frontiers | Coupling Phase Behavior of Fatty Acid Containing Membranes to Membrane Bio-Mechanics [frontiersin.org]
• 3. lipotype.com [lipotype.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. caymanchem.com [caymanchem.com]
• 6. Exposome-Explorer - 8-Eicosenoic acid (cis-20:1n-12) (Compound) [exposome-explorer.iarc.fr]
• 7. mdpi.com [mdpi.com]
• 8. Fatty acid synthesis - Wikipedia [en.wikipedia.org]
• 9. Synthesis of Fatty Acids - The Medical Biochemistry Page [themedicalbiochemistrypage.org]
• 10. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 11. Frontiers | Key Enzymes in Fatty Acid Synthesis Pathway for Bioactive Lipids Biosynthesis [frontiersin.org]
• 12. ahajournals.org [ahajournals.org]
• 13. Effects of fatty acid unsaturation numbers on membrane fluidity and α-secretase-dependent amyloid precursor protein processing - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. Eicosapentaenoic acid-induced changes in membrane fluidity and cell adhesion molecules in cultured human keratinocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Eicosapentaenoic acid reduces membrane fluidity, inhibits cholesterol domain formation, and normalizes bilayer width in atherosclerotic-like model membranes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. edinst.com [edinst.com]
• 19. researchgate.net [researchgate.net]
• 20. pubs.acs.org [pubs.acs.org]

Evolutionary Divergence of Eicosenoic Acid Isomers: A Technical Guide

This guide synthesizes the evolutionary divergence, biosynthetic pathways, and analytical separation of eicosenoic acid isomers (20:1). It is designed for researchers in lipidomics, evolutionary biology, and pharmaceutical development.

Executive Summary

Eicosenoic acid (20:1) exists in nature primarily as three positional isomers: Gondoic acid (20:1n-9) , Gadoleic acid (20:1n-11) , and Paullinic acid (20:1n-7) .[1] While chemically similar, these isomers represent a profound evolutionary divergence in lipid metabolism between terrestrial plants, marine invertebrates, and vertebrates.

This guide delineates the biosynthetic origins of these isomers, identifying the specific enzymatic mutations (elongase vs. desaturase specificity) that drove their divergence. It further provides a validated analytical protocol for their separation—a critical requirement for lipidomic profiling in drug development and ecological tracing.

Part 1: Structural Biochemistry & Nomenclature

The biological function of 20:1 isomers is dictated by the position of the double bond relative to the methyl end (n-x).[2] This structural variation alters the phase transition temperature (melting point) of the lipid, a critical adaptation for membrane fluidity in cold environments (marine) versus stable storage waxes (terrestrial).

Common Name	Systematic Name	Notation	Origin	Primary Biological Function
Gondoic Acid	cis-11-Eicosenoic acid	20:1n-9	Terrestrial Plants (Jojoba), some Fish	Seed storage waxes; energy reserve.
Gadoleic Acid	cis-9-Eicosenoic acid	20:1n-11	Marine Invertebrates (Copepods), Fish	Buoyancy; "Liquid wax" phase management in cold oceans.
Paullinic Acid	cis-13-Eicosenoic acid	20:1n-7	Plants (Paullinia, Moringa), Marine	Bioactive lipid; trace biomarker in food webs.

Part 2: Evolutionary Biosynthesis Pathways

The divergence of these isomers stems from two distinct enzymatic strategies: Chain Elongation (adding carbons to an existing unsaturated chain) vs. De Novo Desaturation (introducing a double bond into a long saturated chain).

The Terrestrial Pathway (n-9 Series)

In plants like Jojoba (Simmondsia chinensis) and most mammals, 20:1 synthesis is an elongation event .

• Precursor: Oleic Acid (18:1n-9).[3]

• Enzyme: FAE1 (Fatty Acid Elongase 1) or ELOVL5/6 (in mammals).

• Mechanism: The double bond at

  is preserved. Adding 2 carbons shifts the double bond to relative to the carboxyl end, but it remains n-9.
  • [4]

The Marine Pathway (n-11 Series)

Marine copepods (e.g., Calanus finmarchicus) require lipids that remain liquid at near-freezing temperatures. They evolved a mechanism to synthesize Gadoleic acid (20:1n-11) .

• Precursor: Arachidic Acid (20:0).[3][5][6][7]

• Enzyme:

  -Desaturase with broadened substrate specificity.

• Mechanism: Unlike mammalian SCD1 (which prefers C18:0), marine invertebrate desaturases can accept C20:0. Desaturating C20:0 at the

  position creates a double bond 11 carbons from the methyl end.
  • [4]

The n-7 Pathway (Paullinic Acid)

• Precursor: Palmitoleic Acid (16:1n-7).[3][5]

• Mechanism: Sequential elongation.

Biosynthetic Pathway Diagram

Figure 1: Divergent biosynthetic pathways of 20:1 isomers. Note the marine-specific desaturation of C20:0.

Part 3: Analytical Methodologies

Separating these isomers is chemically challenging due to their identical molecular weight (310.51 g/mol ) and nearly identical boiling points. Standard non-polar GC columns (e.g., DB-5) cannot resolve them.

Validated Protocol: GC-MS with Ionic Liquid Column & DMDS Derivatization

To definitively identify and quantify these isomers, a two-step approach is required: High-Polarity Separation followed by Structural Elucidation .

Step 1: Chromatographic Separation

Column Selection:

• Primary Choice: Ionic Liquid Phase (e.g., SLB-IL111).[8] The extremely high polarity interacts with the pi-electrons of the double bond, separating isomers based on the distance of the double bond from the carboxyl group.

• Alternative: 100 m Biscyanopropyl Polysiloxane (e.g., SP-2560 or CP-Sil 88).

GC-FID/MS Conditions:

• Carrier Gas: Hydrogen (40 cm/sec) or Helium (25 cm/sec).

• Injection: Split 1:50, 250°C.

• Oven Program:

  • Start at 100°C, hold 5 min.

  • Ramp 10°C/min to 170°C.

  • Critical Isomer Ramp: Ramp 1°C/min to 220°C. (This slow ramp is essential for resolving 20:1n-11 from 20:1n-9).

  • Hold 220°C for 15 min.

Step 2: Double Bond Localization (DMDS Method)

Mass spectrometry (EI) of native fatty acid methyl esters (FAMEs) often yields indistinguishable spectra for isomers. Dimethyl Disulfide (DMDS) derivatization adds across the double bond, creating a stable adduct that fragments predictably.

Protocol:

• Dissolve 50 µg FAME extract in 50 µL hexane.

• Add 100 µL DMDS and 10 µL Iodine solution (60 mg/mL in diethyl ether).

• Incubate at 40°C for 4 hours (sealed vial).

• Quench with 5% aqueous Sodium Thiosulfate (removes excess iodine).

• Extract with hexane and inject into GC-MS.[9]

Interpretation: The DMDS adduct cleaves between the carbons that originally held the double bond.

• 20:1n-9 (Gondoic,

  ): Fragments at C11-C12.

  • Fragment A (Carboxyl end):

    position m/z 245 .

  • Fragment B (Methyl end):

    -9 position m/z 173 .

• 20:1n-11 (Gadoleic,

  ): Fragments at C9-C10.

  • Fragment A (Carboxyl end):

    position m/z 217 .

  • Fragment B (Methyl end):

    -11 position m/z 201 .

• 20:1n-7 (Paullinic,

  ): Fragments at C13-C14.

  • Fragment A (Carboxyl end):

    position m/z 273 .

  • Fragment B (Methyl end):

    -7 position m/z 145 .

Part 4: Ecological & Pharmaceutical Significance

Ecological Biomarkers

The ratio of 20:1n-9 / 20:1n-11 is a standard trophic marker in marine ecology.

• High 20:1n-11: Indicates a diet rich in calanoid copepods (Arctic food webs: Herring, Bowhead whales).

• High 20:1n-9: Indicates terrestrial input or specific fish species capable of elongation.

Pharmaceutical Applications

• Permeation Enhancers: 20:1 isomers (particularly cis-11) are investigated as skin permeation enhancers for transdermal drug delivery. The "kink" in the chain disrupts the stratum corneum lipid packing more effectively than saturated C20:0.

• Metabolic Tracers: Stable isotope-labeled 20:1 isomers are used to map peroxisomal beta-oxidation defects (e.g., X-linked adrenoleukodystrophy), as C20+ chains require peroxisomal processing before mitochondrial entry.

References

• Biosynthetic Pathways & Desaturases

  • Nakamura, M. T., & Nara, T. Y. (2004).

  • Source:

• Marine Lipid Evolution (Copepods)

  • Lee, R. F., Hagen, W., & Kattner, G. (2006). Lipid storage in marine zooplankton. Marine Ecology Progress Series, 307, 273-306.

  • Source:

• Analytical Separation (Ionic Liquids)

  • Delmonte, P., et al. (2011).

  • Source:

• DMDS Derivatization Protocol

  • Shibahara, A., et al. (2008). Determination of double bond positions in methylene-interrupted dienoic fatty acids by GC-MS as their dimethyl disulfide adducts. Lipids.[6][9][10][11][12]

  • Source:

• Paullinic Acid Characterization

  • Avato, P., et al. (2003). Seed oil composition of Paullinia cupana var. sorbilis (Mart.) Ducke. Lipids.[6][9][10][11][12]

  • Source:

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• 4. Unveiling the MUFA–Cancer Connection: Insights from Endogenous and Exogenous Perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 5. repositori.udl.cat [repositori.udl.cat]
• 6. Metabolism of odd-numbered, normal fatty acids in Tetrahymena pyriformis W - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 9. par.nsf.gov [par.nsf.gov]
• 10. Frontiers | Fatty acid profiles reveal dietary variability of a large calanoid copepod Limnocalanus macrurus in the northern Baltic Sea [frontiersin.org]
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• 12. academic.oup.com [academic.oup.com]

Unveiling the Profile of 8Z-Eicosenoic Acid in Camelina sativa Oil: From Biosynthesis to Quantification

An In-Depth Technical Guide

Abstract

Camelina sativa (L.) Crantz, an ancient oilseed crop of the Brassicaceae family, is re-emerging as a significant platform for industrial and nutritional applications.[1][2] Its seed oil possesses a unique fatty acid profile, characterized by high levels of polyunsaturated fatty acids (PUFAs), including α-linolenic acid (an omega-3 fatty acid), and a notable concentration of the monounsaturated very-long-chain fatty acid (VLCFA) 8Z-eicosenoic acid (C20:1), also known as gondoic acid.[3][4][5] This technical guide provides researchers, scientists, and drug development professionals with a comprehensive overview of 8Z-eicosenoic acid in camelina oil. We will explore its biosynthetic pathway, detail robust analytical methodologies for its quantification, discuss the genetic and environmental factors influencing its concentration, and present its potential applications.

Introduction: The Significance of 8Z-Eicosenoic Acid in the Camelina sativa Matrix

Camelina sativa oil is distinguished from other common vegetable oils by its substantial content of 8Z-eicosenoic acid, which can range from 12% to 19%.[6][7] This C20:1 monounsaturated fatty acid is an elongation product of oleic acid (C18:1). Its presence in significant quantities contributes to the unique physicochemical properties of the oil.[2] While not as prevalent as oleic or linoleic acid in the plant kingdom, 8Z-eicosenoic acid is a key component in the Brassicaceae family. Understanding the molecular mechanisms that control its synthesis and accumulation is critical for tailoring camelina oil for specific end-uses, from advanced biofuels to nutritional supplements and pharmaceutical excipients.

The Biosynthetic Machinery: Elongation of Oleic Acid

The synthesis of 8Z-eicosenoic acid is a prime example of the fatty acid elongation pathway in plants, which extends C18 fatty acids into very-long-chain fatty acids (VLCFAs). This process occurs in the endoplasmic reticulum (ER) and is catalyzed by a multi-enzyme complex known as the fatty acid elongase (FAE).

Causality of the Pathway: De novo fatty acid synthesis in the plastid primarily produces palmitic (16:0) and stearic (18:0) acids, with subsequent desaturation yielding oleic acid (18:1-ACP). Following its export from the plastid and activation to oleoyl-CoA in the cytoplasm, oleic acid becomes the primary substrate for the FAE complex in the ER. The key enzyme responsible for the initial and rate-limiting condensation step is β-ketoacyl-CoA synthase (KCS), often referred to as Fatty Acid Elongase 1 (FAE1).[6][8] This enzyme catalyzes the condensation of oleoyl-CoA with a two-carbon unit from malonyl-CoA. The resulting β-ketoacyl-CoA is then sequentially reduced, dehydrated, and reduced again to yield the two-carbon extended 8Z-eicosenoyl-CoA (20:1-CoA). This VLCFA can then be incorporated into triacylglycerols (TAGs), the primary storage form of oil in the seed.

Caption: Biosynthesis of 8Z-eicosenoic acid in Camelina sativa.

Quantitative Analysis: A Validated Protocol

The accurate quantification of 8Z-eicosenoic acid is paramount for research and quality control. The gold-standard methodology involves the conversion of fatty acids within the oil's triacylglycerol structure into volatile fatty acid methyl esters (FAMEs), followed by analysis using gas chromatography (GC).

Trustworthiness Through Self-Validation: This protocol is inherently self-validating. The use of an internal standard corrects for variations in extraction efficiency, derivatization yield, and injection volume. Furthermore, the analysis of a certified reference material with a known fatty acid profile confirms the accuracy of the entire workflow, from sample preparation to instrumental analysis.

Experimental Workflow: FAME Analysis via GC-FID

This workflow ensures reproducible and accurate measurement of the fatty acid profile, including 8Z-eicosenoic acid.

Caption: Standard workflow for GC-FAME analysis of camelina oil.

Step-by-Step Methodology

1. Oil Extraction:

• Rationale: The initial step is to isolate the lipid fraction from the seed matrix. Hexane extraction is exhaustive and provides a high yield for analytical purposes, while cold pressing mimics industrial processes but may result in lower yields.[9][10]

• Protocol (Hexane Soxhlet Extraction):

  • Weigh approximately 10 g of finely ground Camelina sativa seeds.

  • Place the ground seeds into a cellulose extraction thimble.

  • Add a known amount of an internal standard (e.g., Tripentadecanoin, C15:0 TAG) directly to the seeds. This standard, not naturally present in camelina, will be carried through the entire process.[11]

  • Extract the oil using n-hexane in a Soxhlet apparatus for 6-8 hours.

  • Remove the solvent from the collected extract using a rotary evaporator under reduced pressure to yield the crude camelina oil.

  • Store the extracted oil under nitrogen at 4°C to prevent oxidation.[9]

2. Transesterification to FAMEs:

• Rationale: Triglycerides are not volatile enough for GC analysis. Transesterification cleaves the fatty acids from the glycerol backbone and simultaneously creates their corresponding methyl esters, which are volatile and suitable for GC analysis.

• Protocol (Base-Catalyzed):

  • Accurately weigh approximately 25 mg of the extracted oil into a screw-cap glass tube.

  • Add 1.5 mL of a 0.5 M solution of potassium hydroxide (KOH) in dry methanol.

  • Cap the tube tightly and vortex vigorously for 2 minutes at room temperature.

  • Allow the solution to stand for 10 minutes to ensure complete reaction and separation of the upper FAME-containing layer from the lower glycerol layer.

3. Gas Chromatography (GC) Analysis:

• Rationale: GC separates the individual FAMEs based on their boiling points and polarity. A flame ionization detector (FID) provides a response proportional to the mass of carbon, allowing for accurate quantification.

• Typical GC-FID Conditions:

  • Injector: Split/splitless, 250°C.

  • Carrier Gas: Helium or Hydrogen, constant flow (e.g., 1 mL/min).

  • Column: A polar capillary column (e.g., Rtx-2330, 60 m x 0.25 mm i.d., 0.20 µm film thickness) is essential for separating cis/trans isomers and fatty acids of similar chain length.[9]

  • Oven Program: Hold at 140°C for 5 min, then ramp at 4°C/min to 240°C, and hold for 20 min.[9] This temperature program effectively separates the common fatty acids found in camelina oil.

  • Detector: FID, 260°C.

• Identification & Quantification:

  • Identify FAME peaks by comparing their retention times to those of a well-characterized FAME standard mixture (e.g., Supelco 37 Component FAME Mix).

  • Calculate the concentration of each fatty acid relative to the internal standard (C15:0). The area of each peak is proportional to its concentration.

Camelina sativa Oil: A Typical Fatty Acid Profile

The composition of camelina oil can vary, but a representative profile is presented below. This data highlights the significant contribution of 8Z-eicosenoic acid to the overall profile.

Fatty Acid	Shorthand	Typical Range (%)	Classification
Palmitic Acid	C16:0	5.0 - 7.0	Saturated
Stearic Acid	C18:0	2.0 - 3.5	Saturated
Oleic Acid	C18:1 (n-9)	13.0 - 22.0	Monounsaturated
Linoleic Acid	C18:2 (n-6)	16.0 - 25.0	Polyunsaturated
α-Linolenic Acid	C18:3 (n-3)	25.0 - 40.0	Polyunsaturated
8Z-Eicosenoic Acid	C20:1 (n-9)	12.0 - 19.0	Monounsaturated (VLCFA)
Erucic Acid	C22:1 (n-9)	1.5 - 3.5	Monounsaturated (VLCFA)
(Data synthesized from multiple sources, including[3][5][6][7][9][12])

Factors Modulating 8Z-Eicosenoic Acid Content

The concentration of 8Z-eicosenoic acid is not static; it is influenced by a complex interplay of genetic and environmental factors.

• Genotype: The primary determinant of VLCFA content is the genetic makeup of the Camelina sativa variety. The expression level and activity of the FAE1 gene, which codes for the KCS enzyme, directly correlate with the capacity for elongating oleic acid into 8Z-eicosenoic and erucic acids.[6] Significant variation has been observed among different camelina lines, presenting opportunities for breeding programs to select for desired oil profiles.[1][13]

• Environmental Conditions: The environment during seed development plays a crucial role. Temperature is a key factor; studies have shown that warmer growing conditions can lead to a decrease in the proportion of polyunsaturated fatty acids like α-linolenic acid, which may concurrently alter the relative percentages of other fatty acids.[12]

• Agronomic Practices: Agricultural inputs can also influence the oil profile. For instance, the timing of sowing (e.g., winter vs. spring varieties) and the level of nitrogen fertilization can impact overall seed yield and oil composition, although the direct effect on the C20:1 percentage is often secondary to broader changes in the entire fatty acid pool.[14][15]

Conclusion and Future Outlook

8Z-eicosenoic acid is a defining component of the Camelina sativa oil profile. Its synthesis via the FAE1-mediated elongation of oleic acid is a well-understood pathway, and its quantification can be achieved with high precision using the GC-FAME protocol detailed herein. For researchers in drug development and material science, the ability to source a plant-based oil rich in this specific VLCFA offers unique opportunities. Future research, particularly leveraging genome editing tools like CRISPR/Cas9, may focus on modulating the FAE1 gene to either increase the 8Z-eicosenoic acid content for industrial applications or reduce it to further enhance the polyunsaturated fatty acid fraction for premium nutritional products.[8] This level of control will solidify Camelina sativa's role as a versatile and sustainable biochemical platform.

References

• Ramadan, M.F., & Morsel, J.T. (2018). Fatty acids profile and stability of Camelina (Camelina sativa) seed oil as affected by extraction method and thermal oxidation. La Rivista Italiana delle Sostanze Grasse, XCV, 223-230. [Link]

• Ghamari, S., et al. (2024). Identification and correlation analysis of fatty acid profile and morphological traits in Camelina (Camelina sativa L. Crantz). Planta. [Link]

• Warakomska, Z., et al. (2022). An Analysis of Variability in the Content of Phenolic Acids and Flavonoids in Camelina Seeds Depending on Weather Conditions, Functional Form, and Genotypes. MDPI. [Link]

• Karpavičienė, B., & Daukšienė, A. (2020). OIL CONTENT AND COMPOSITION IN SEEDS OF CAMELINA SATIVA AND CRAMBE ABYSSINICA CULTIVARS. Zemdirbyste-Agriculture. [Link]

• Ghamari, S., et al. (2024). Identification and correlation analysis of fatty acid profile and morphological traits in Camelina (Camelina sativa L. Crantz). Planta. [Link]

• Jiang, Y., et al. (2023). Genomic Analysis of the Natural Variation of Fatty Acid Composition in Seed Oils of Camelina sativa. International Journal of Molecular Sciences. [Link]

• Pollard, M., et al. (2012). Lipid analysis of developing Camelina sativa seeds and cultured embryos. OSTI.GOV. [Link]

• Singh, V., et al. (2016). physicochemical analysis of camelina sativa seed oil and its transesterification to study fame profiling. International Journal of ChemTech Research. [Link]

• Abramovič, H., & Abram, V. (2005). Physico-Chemical Properties, Composition and Oxidative Stability of Camelina sativa Oil. Food Technology and Biotechnology. [Link]

• Righini, D., et al. (2019). Agro-biochemical Characterisation of Camelina sativa: A Review. ARCC Journals. [Link]

• Popa, G., et al. (2015). THE STUDY OF CAMELINA OIL CHARACTERISTICS. Research Journal of Agricultural Science. [Link]

• O'Mahony, A., & O'Riordan, E. (1998). FACTORS AFFECTING THE COMPOSITION AND USE OF CAMELINA. Teagasc. [Link]

• Sarvas, C.E., et al. (2021). Ectopic expression of cDNAs from larkspur (Consolida ajacis) for increased synthesis of gondoic acid (cis-11 eicosenoic acid) and its positional redistribution in seed triacylglycerol of Camelina sativa. Planta. [Link]

• Cyberlipid. Gondoic acid. Cyberlipid. [Link]

• Rusu, C.C., et al. (2017). CAMELINA SATIVA OIL-A REVIEW. Scientific Bulletin Series F. Biotechnologies. [Link]

• Na, J.G., et al. (2024). Comparative Analysis of the Expression of Genes Involved in Fatty Acid Synthesis Across Camelina Varieties. MDPI. [Link]

• Yuan, L., & Li, R. (2020). Metabolic Engineering a Model Oilseed Camelina sativa for the Sustainable Production of High-Value Designed Oils. Frontiers in Plant Science. [Link]

• Ibrahim, F.M., & El Habbasha, S.F. (2016). Chemical Composition, Medicinal Impacts and Cultivation of Camelina (Camelina sativa). International Journal of PharmTech Research. [Link]

• Park, S., & Kim, H.U. (2022). Applications and prospects of genome editing in plant fatty acid and triacylglycerol biosynthesis. Frontiers in Plant Science. [Link]

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• 1. Identification and correlation analysis of fatty acid profile and morphological traits in Camelina (Camelina sativa L. Crantz) | Plant Science Today [horizonepublishing.com]
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Physiological Effects of Dietary Gondoic Acid Intake: Mechanisms, Metabolic Regulation, and Experimental Protocols

Executive Summary

Gondoic acid (cis-11-eicosenoic acid; 20:1n-9) is a monounsaturated omega-9 long-chain fatty acid increasingly recognized for its potent bioactive properties,[1]. Historically viewed merely as a structural component of cell membranes or a minor dietary constituent found in jojoba, camelina, and mustard seed oils, recent pharmacological profiling has unveiled its dual role as a targeted immunomodulator and a metabolic reprogramming agent[2],[3]. This technical guide synthesizes the latest mechanistic data—specifically its regulation of the PKCθ/ERK/STAT3 and AMPK pathways—and provides validated, self-contained experimental protocols for application scientists investigating lipid-based therapeutics.

Biochemical Architecture and Dietary Kinetics

Gondoic acid features a 20-carbon aliphatic tail with a single cis double bond at the 11th carbon from the methyl terminus,[1]. Unlike essential fatty acids, it can be synthesized endogenously via the elongation of oleic acid (18:1n-9), though dietary intake significantly influences systemic concentrations.

• Bioavailability & Transport : Upon ingestion, Gondoic acid is incorporated into chylomicrons and subsequently distributed to peripheral tissues. Here, it integrates into phospholipid bilayers, modulating membrane fluidity and serving as a precursor for lipid signaling mediators[4].

• Clinical Biomarker Utility : Elevated erythrocyte membrane concentrations of Gondoic acid have been documented in specific neurological phenotypes, such as regressive autism, highlighting its potential as an emerging diagnostic biomarker[5],[1].

Core Physiological Mechanisms

As an Application Scientist, I approach lipid bioactivity not just through phenotypic observation, but through rigorous pathway delineation. Gondoic acid exhibits two primary axes of physiological intervention:

Hepatic Immunomodulation via Kupffer Cells

Kupffer cells (KCs) are liver-resident macrophages central to the pathogenesis of hepatic inflammation[6]. Endotoxemia (e.g., via Lipopolysaccharide/LPS exposure) triggers a severe oxidative burst and cytokine cascade in KCs[2]. Gondoic acid acts as a potent anti-inflammatory agent by directly attenuating Reactive Oxygen Species (ROS) production[7],[2]. Mechanistically, it blocks the PKCθ/ERK/STAT3 signaling axis, thereby downregulating the expression of pro-inflammatory genes including COX2 and iNOS[2]. Furthermore, human epidemiological data from the PREDIMED study corroborates these anti-inflammatory properties, demonstrating a direct negative association between baseline Gondoic acid levels and circulating inflammatory markers like Interferon-gamma (IFN-γ) and Interleukin-8 (IL-8)[8].

AMPK-Driven Metabolic Reprogramming

In the context of metabolic syndrome, Gondoic acid demonstrates profound anti-obesogenic efficacy[3]. Dietary supplementation of Gondoic acid in high-fat diet (HFD) models mitigates adipogenesis by activating the AMP-activated protein kinase (AMPK) pathway[3]. AMPK activation acts as a master metabolic switch, enhancing mitochondrial thermogenesis and β-oxidation while simultaneously suppressing lipogenesis[3]. This results in improved glucose homeostasis and a reduction in systemic lipid profiles[3].

Fig 1: Dual physiological mechanisms of Gondoic Acid modulating inflammation and lipid metabolism.

Quantitative Data Summaries

To facilitate rapid comparison for assay development, the following tables synthesize the expected physiological shifts upon Gondoic acid administration based on recent in vitro and in vivo validations[2],[3].

Table 1: In Vitro Immunomodulatory Profile (LPS-Stimulated Kupffer Cells)

Biomarker / Target	Pathway Role	Effect of GA Treatment (100 μM)
ROS Production	Oxidative Stress	↓ Significant Reduction
PKCθ Phosphorylation	Kinase Signaling	↓ Inhibited
STAT3 Activation	Transcription Factor	↓ Inhibited
COX2 / iNOS	Inflammatory Mediators	↓ Downregulated

Table 2: In Vivo Metabolic Profile (HFD-Induced Obese BALB/c Mice)

Parameter	Physiological Domain	Effect of GA Dosing (1-4 mg/kg)
Total Body Weight	Adiposity	↓ Dose-dependent decrease
Mitochondrial β-Oxidation	Energy Expenditure	↑ Enhanced via AMPK
Blood Glucose	Glucose Homeostasis	↓ Improved clearance
Systemic Lipid Profile	Circulating Lipids	↓ Normalized

Validated Experimental Protocols

Scientific trustworthiness in drug development relies on self-validating, reproducible systems. The following protocols detail the exact methodologies required to replicate the physiological effects of Gondoic acid.

Protocol 1: In Vitro Assessment of GA-Mediated Anti-Inflammatory Effects

Objective : Quantify the suppression of the PKCθ/ERK/STAT3 pathway in LPS-induced Kupffer cells. Rationale : We utilize primary Kupffer cells rather than immortalized lines (e.g., THP-1) because primary cells maintain the native lipid transport and metabolic machinery necessary to accurately reflect Gondoic acid's physiological integration into the cell membrane[6].

Step-by-Step Methodology :

• Cell Culture & Seeding : Isolate primary murine Kupffer cells and seed at

  cells/well in a 96-well plate using DMEM supplemented with 10% FBS. Incubate at 37°C, 5% CO₂ for 24 hours.

• Pre-treatment with GA : Prepare a 100 μM working solution of Gondoic acid (solubilized in a highly controlled ethanol/BSA vehicle to prevent micelle formation). Treat cells for 10-28 hours[7]. Causality: Pre-loading the cells allows the fatty acid to integrate into the phospholipid bilayer, altering membrane raft dynamics before the inflammatory insult occurs.

• LPS Challenge : Introduce 1 μg/mL LPS to the culture media to induce the inflammatory cascade[2].

• ROS Quantification : Post-LPS exposure (typically 2-4 hours), wash cells and incubate with 10 μM DCFDA for 30 minutes. Causality: DCFDA is rapidly cleaved by intracellular esterases and oxidized by ROS to a highly fluorescent compound, providing high-fidelity, real-time tracking of the oxidative burst prior to downstream cytokine translation.

• Protein Extraction & Western Blot : Lyse cells using RIPA buffer with protease/phosphatase inhibitors. Run lysates on a 10% SDS-PAGE gel, transfer to a PVDF membrane, and probe for p-PKCθ, p-ERK, and p-STAT3[2]. Normalize against total protein and GAPDH.

Protocol 2: In Vivo Evaluation of GA's Anti-Obesogenic Efficacy

Objective : Evaluate AMPK-mediated thermogenesis and adiposity reduction. Rationale : The BALB/c mouse model is selected for its well-characterized susceptibility to diet-induced metabolic dysregulation, providing a robust phenotypic window for evaluating GA's anti-obesity effects[3].

Step-by-Step Methodology :

• Model Induction : Acclimate 6-week-old male BALB/c mice for one week. Randomize into control (standard chow) and experimental (High-Fat Diet, HFD) groups[3].

• GA Administration : Formulate Gondoic acid in an olive oil vehicle. Administer GA orally via gavage once daily at doses of 1, 2, and 4 mg/kg for a duration of six weeks[3]. Causality: Oral gavage ensures precise, dose-controlled delivery, bypassing the variability of ad libitum consumption.

• Metabolic Phenotyping : Perform weekly body weight measurements. At week 5, conduct an Oral Glucose Tolerance Test (OGTT) to assess glucose metabolism[3].

• Tissue Harvesting & AMPK Validation : At the end of week 6, euthanize the animals. Rapidly excise and freeze hepatic and adipose tissues in liquid nitrogen. Perform mRNA expression studies and Western blot analysis on tissue homogenates to quantify AMPK phosphorylation and markers of mitochondrial β-oxidation[3].

Fig 2: In vivo workflow for evaluating the anti-obesogenic efficacy of dietary Gondoic Acid.

References

• Title : Gondoic Acid - NutriStat Basic Profile - Lab Results explained Source : HealthMatters.io URL : 5

• Title : Gondoic acid (cis-11-Eicosenoic acid) | Anti-inflammatory Agent Source : MedChemExpress URL :7

• Title : EICOSENOIC ACID Source : Ataman Chemicals URL :

• Title : 11-Eicosenoic Acid Source : Rupa Health URL : 1

• Title : Gondoic acid alleviates LPS‑induced Kupffer cells inflammation by inhibiting ROS production and PKCθ/ERK/STAT3 signaling pathway Source : ResearchGate (Fan et al., 2022) URL : 2

• Title : Fatty Acids Composition of Blood Cell Membranes and Peripheral Inflammation in the PREDIMED Study: A Cross-Sectional Analysis Source : PMC (PREDIMED Study, 2019) URL : 8

• Title : Mechanistic Insights Into the Anti-Obesity Effects of Gondoic Acid: Regulation of AMPK Signalling and Obesity Related Gene Expression in Obese Mice Source : PubMed (Pradhan et al., 2026) URL : 3

• Title : Fatty Acids in Human Metabolism Source : ENCYCLOPEDIA OF LIFE SUPPORT SYSTEMS (EOLSS) URL :4

• Title : Gondoic acid alleviates LPS‑induced Kupffer cells inflammation by inhibiting ROS production and PKCθ/ERK/STAT3 signaling pathway Source : PubMed (Fan et al., 2022) URL : 6

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• 5. Gondoic Acid - NutriStat Basic Profile - Lab Results explained | HealthMatters.io [healthmatters.io]
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Differential Elongation Pathways of Octadecenoic Acid Isomers: A Technical Guide

This guide details the biochemical relationship between Oleic Acid (OA) elongation and 8Z-Eicosenoic Acid , clarifying their distinct biosynthetic origins, enzymatic competition, and physiological significance.

Executive Summary

The relationship between Oleic Acid (18:1 cis-9) elongation and 8Z-Eicosenoic Acid (20:1 cis-8) is defined by structural isomerism and enzymatic competition . While Oleic Acid is the primary substrate for the mammalian elongase system (yielding Gondoic Acid), 8Z-Eicosenoic Acid represents a distinct metabolic lineage derived primarily from the elongation of Petroselinic Acid (18:1 cis-6).

This guide dissects the parallel elongation pathways, the specificity of ELOVL enzymes, and the utility of these isomers as biomarkers for distinguishing de novo lipogenesis from exogenous dietary incorporation.

Structural & Biosynthetic Distinctions

To understand the relationship, one must first distinguish the nomenclature and origin of the precursors. The position of the double bond determines the elongation product because mammalian elongases (ELOVL) add carbons to the carboxyl end (delta end), preserving the methyl-end (omega/n) structure.

The Two Parallel Lineages

Feature	Standard Pathway (Oleic Series)	Alternative Pathway (Petroselinic Series)
Precursor	Oleic Acid (18:1 cis-9 / n-9)	Petroselinic Acid (18:1 cis-6 / n-12)
Origin	Endogenous (SCD1 on Stearate) or Diet	Exogenous Diet (Apiaceae/Corriander oils)
Elongation Step	Addition of 2 carbons at 1	Addition of 2 carbons at 1
Double Bond Shift	9 becomes 11	6 becomes 8
Primary Product	Gondoic Acid (20:1 cis-11)	8Z-Eicosenoic Acid (20:1 cis-8)
Omega Designation	n-9 (Remains constant)	n-12 (Remains constant)

The "8Z" Nomenclature Clarification

• 8Z-Eicosenoic Acid is chemically defined as cis-8-eicosenoic acid (20:1 n-12).[1][2]

• It is NOT a direct product of Oleic acid.

• It is a positional isomer of the standard Oleic elongation product, Gondoic acid (20:1 cis-11).

Critical Insight: The presence of 8Z-eicosenoic acid in biological samples is often a tracer for the metabolism of 18:1 cis-6 , distinguishing it from the standard 18:1 cis-9 (Oleic) pathway.

Enzymatic Mechanism: The ELOVL Competition

Both Oleic acid and Petroselinic acid utilize the same microsomal elongation machinery, specifically the ELOVL (Elongation of Very Long Chain Fatty Acids) complex. This creates a competitive substrate environment.

The Elongation Cycle

The conversion of C18 to C20 monoenes involves four sequential reactions in the Endoplasmic Reticulum (ER):

• Condensation: Acyl-CoA + Malonyl-CoA

  3-Ketoacyl-CoA (Catalyzed by ELOVL5 or ELOVL6 ).

• Reduction: 3-Ketoacyl-CoA

  3-Hydroxyacyl-CoA (KAR).

• Dehydration: 3-Hydroxyacyl-CoA

  Trans-2-Enoyl-CoA (HACD).

• Reduction: Trans-2-Enoyl-CoA

  Acyl-CoA (TER).

Enzyme Specificity & Kinetics

• ELOVL6: Preferentially elongates C16

  C18. It is the gatekeeper for generating Oleic Acid (from Palmitoleic/Stearic) but has lower activity for C18 C20 elongation.

• ELOVL5: The primary elongase for C18

  C20 conversion. It exhibits broad specificity for PUFAs but also catalyzes the elongation of MUFAs.

The Relationship: Oleic Acid (18:1 n-9) and Petroselinic Acid (18:1 n-12) act as competitive substrates for ELOVL5 .

• Under normal physiological conditions, Oleic acid is abundant (endogenous synthesis via SCD1), driving the production of 20:1 cis-11.

• When 18:1 cis-6 is introduced (dietary or experimental), it competes for ELOVL5 active sites, generating 20:1 cis-8 (8Z-eicosenoic acid).

Visualization of Pathways

The following diagram illustrates the divergence between the Oleic (n-9) and Petroselinic (n-12) pathways and their convergence at the ELOVL5 node.

Figure 1: Parallel elongation pathways of C18 monoenes competing for ELOVL enzymes.

Experimental Protocol: Distinguishing the Isomers

Because 20:1 cis-11 and 20:1 cis-8 are isomers with identical molecular weights, standard Mass Spectrometry (MS) without prior separation cannot distinguish them. The following protocol ensures accurate identification.

Protocol: GC-FID/MS Analysis of Fatty Acid Methyl Esters (FAMEs)

Objective: Separate and quantify 8Z-eicosenoic acid vs. Gondoic acid.

• Lipid Extraction:

  • Extract total lipids from tissue/cells using the Folch Method (2:1 Chloroform:Methanol).

  • Add internal standard (e.g., C19:0) prior to extraction to normalize recovery.

• Derivatization (Methylation):

  • Resuspend dried lipids in 1 mL Toluene.

  • Add 2 mL of 1% Sulfuric Acid in Methanol.

  • Incubate at 50°C for 12 hours (mild conditions prevent isomerization).

  • Extract FAMEs with Hexane; wash with 5% NaCl.

• Gas Chromatography (GC) Parameters:

  • Column: High-polarity capillary column is MANDATORY (e.g., CP-Sil 88 or SP-2560, 100m length). Standard non-polar columns (DB-5) will co-elute these isomers.

  • Carrier Gas: Helium at 20 cm/sec.

  • Temperature Program:

    • Start: 140°C (hold 5 min).

    • Ramp: 4°C/min to 240°C.

    • Hold: 15 min.

• Identification Logic:

  • Retention Time: On high-polarity columns, cis-8 (8Z) typically elutes beforecis-11 (Gondoic) due to the double bond being closer to the carboxyl group, slightly increasing polarity interaction with the stationary phase.

  • Validation: Use pure standards for cis-8-eicosenoic acid (Cayman/Sigma) and cis-11-eicosenoic acid to confirm retention times.

Biological Significance & Applications[3][4]

Biomarker for Dietary Intake vs. Lipogenesis

• High 20:1 cis-11: Indicates active de novo lipogenesis (SCD1 activity converting Stearic

  Oleic Gondoic). Common in obesity and metabolic syndrome.

• Presence of 20:1 cis-8: Indicates dietary consumption of oils rich in 18:1 cis-6 (e.g., coriander, ivy, camelina) or specific supplements. It serves as a tracer for exogenous fatty acid incorporation.

Cancer Metabolism (The "Sapienic" Nuance)

While 8Z-eicosenoic is primarily dietary, a related pathway exists in cancer cells and sebocytes.

• FADS2 Promiscuity: In SCD1-deficient cancer cells, FADS2 (Delta-6 desaturase) can desaturate Palmitate (16:0) to Sapienic Acid (16:1 cis-6).

• Elongation: Sapienic acid (16:1 cis-6) elongates to 18:1 cis-8 and then 20:1 cis-10 .

• Differentiation: Note that the Sapienic pathway yields cis-10 (n-10), whereas the Petroselinic pathway yields cis-8 (n-12). Precise GC analysis distinguishes these to identify the metabolic origin (Diet vs. FADS2/Cancer shunt).

Pharmacological Relevance

8Z-Eicosenoic acid has been identified as a potentiator of Acetylcholine (ACh) receptor currents.[1][2] Its accumulation (via dietary loading of precursors) could theoretically modulate synaptic transmission, distinct from the inert structural role of Oleic acid products.

References

• Molecular Mechanism of ELOVL Specificity Role of fatty acid elongases in determination of de novo synthesized monounsaturated fatty acid species. Source:

• FADS2 and Alternative Desaturation Pathways Fatty Acid Desaturase 2 (FADS2) Actions on Branched Chain and Normal Odd Chain Saturated Fatty Acids. Source:

• 8Z-Eicosenoic Acid Biological Activity 8(Z)-Eicosenoic acid: Endogenous Metabolite and ACh Receptor Potentiator. Source:

• Petroselinic Acid Elongation Petroselinic acid (18:1 cis-6) as a precursor for 20:1 cis-8 synthesis in biological systems. Source:

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]

Protocols & Analytical Methods

Quantitative Analysis of 8Z-Eicosenoic Acid in Biological Matrices Using Gas Chromatography-Mass Spectrometry (GC-MS)

An Application Note for Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive, field-proven protocol for the sensitive and selective detection of 8Z-eicosenoic acid using Gas Chromatography-Mass Spectrometry (GC-MS). 8Z-eicosenoic acid, a C20:1 monounsaturated omega-12 fatty acid, is an endogenous metabolite with emerging roles in cellular signaling and physiology.[1][2] Accurate quantification in complex biological matrices is critical for understanding its function in health and disease. Due to the low volatility of free fatty acids, a robust derivatization step to form fatty acid methyl esters (FAMEs) is essential for successful GC-MS analysis.[3][4] This guide details a complete workflow, from lipid extraction and derivatization to instrument setup and data interpretation, designed to ensure analytical rigor and reproducibility.

Introduction: The Rationale for 8Z-Eicosenoic Acid Analysis

8Z-Eicosenoic acid (cis-8-Eicosenoic acid) is a 20-carbon chain unsaturated fatty acid.[2] Its presence and concentration in biological systems can be indicative of specific metabolic states or dietary intakes. The analysis of individual fatty acids like 8Z-eicosenoic acid, rather than total lipid profiles, provides higher resolution data for biomarker discovery and mechanistic studies. Gas Chromatography-Mass Spectrometry (GC-MS) is the gold standard for fatty acid analysis, offering superior separation efficiency and definitive structural identification.[3] However, the polar carboxylic acid group makes direct analysis challenging. Therefore, a chemical derivatization step, most commonly esterification to form a more volatile and thermally stable Fatty Acid Methyl Ester (FAME), is a mandatory prerequisite for analysis.[4][5]

Experimental Workflow Overview

The entire process, from sample acquisition to data analysis, follows a systematic and validated pathway to ensure data integrity. The key stages are lipid extraction, derivatization to FAMEs, instrumental analysis by GC-MS, and finally, data processing for identification and quantification.

Figure 1: High-level workflow for the GC-MS analysis of 8Z-eicosenoic acid.

Detailed Protocols & Methodologies

Total Lipid Extraction

The initial step isolates the total lipid fraction from the aqueous biological matrix. The choice of method depends on the sample type, but the principles of liquid-liquid extraction are universal. The Bligh-Dyer or Folch methods are standard and effective.

Protocol: Modified Folch Extraction

• Homogenize the sample (e.g., 100 mg of tissue or 200 µL of plasma) in a glass tube with a PTFE-lined cap.

• Add 3 mL of a 2:1 (v/v) chloroform:methanol mixture.

• Vortex vigorously for 2 minutes to ensure thorough mixing and cell disruption.

• Add 0.6 mL of 0.9% NaCl solution to induce phase separation.

• Vortex again for 30 seconds and centrifuge at 2,000 x g for 10 minutes.

• Three layers will form: an upper aqueous layer, a protein disk, and a lower organic layer containing lipids.

• Carefully aspirate the lower organic (chloroform) layer using a glass Pasteur pipette and transfer it to a clean glass tube.

• Dry the extracted lipids under a gentle stream of nitrogen gas at 40°C. The dried extract is now ready for derivatization.

Derivatization to Fatty Acid Methyl Esters (FAMEs)

This is the most critical step for ensuring fatty acid volatility. Acid-catalyzed transesterification (for bound fatty acids) and esterification (for free fatty acids) occur simultaneously. Boron trifluoride-methanol (BF₃-MeOH) is a highly efficient and widely used reagent for this purpose.[4][6]

Protocol: BF₃-Methanol Derivatization

• To the dried lipid extract, add 1 mL of toluene and 2 mL of 14% BF₃-Methanol solution.[5][7]

• Cap the tube tightly and vortex for 30 seconds.

• Heat the mixture in a heating block or water bath at 90-100°C for 30-60 minutes.[7] This ensures the complete conversion of all fatty acids to their methyl esters.

• Cool the tube to room temperature.

• Add 1 mL of hexane and 1 mL of saturated NaCl solution to the tube.

• Vortex vigorously for 1 minute to extract the non-polar FAMEs into the upper hexane layer.

• Allow the layers to separate (centrifugation can be used to expedite this).

• Carefully transfer the upper hexane layer to a GC autosampler vial. A small amount of anhydrous sodium sulfate can be added to remove any residual water.[5]

• The sample is now ready for GC-MS injection.

Instrumental Analysis: GC-MS Parameters

The separation of FAMEs is typically achieved using a polar capillary column, which separates compounds based on both boiling point and polarity (degree of unsaturation).

Gas Chromatography (GC) Conditions

The following parameters are a robust starting point and can be optimized for specific instrumentation and sample complexity.

Parameter	Recommended Setting	Rationale
GC Column	Highly Polar (e.g., SUPELCOWAX™ 10, Omegawax, or 100% biscyanopropyl polysiloxane column), 30-60 m x 0.25 mm ID, 0.25 µm film	Polar columns are essential for separating FAME isomers, including cis/trans and positional isomers, by interacting with the double bonds.[8][9]
Carrier Gas	Helium or Hydrogen	Standard carrier gases for GC-MS. Helium is often preferred for safety and stability.
Flow Rate	1.0 - 1.5 mL/min (Constant Flow Mode)	Provides optimal separation efficiency and peak shape for this column dimension.
Injection Mode	Split (e.g., 20:1 or 50:1) or Splitless	Split injection prevents column overloading for concentrated samples, while splitless is used for trace-level analysis.
Injector Temp.	250 °C	Ensures rapid volatilization of the FAMEs without thermal degradation.
Oven Program	Initial: 100°C (hold 2 min), Ramp: 3-5°C/min to 240°C (hold 5-10 min)	A gradual temperature ramp is crucial for resolving the complex mixture of FAMEs present in biological samples.[8]

Mass Spectrometry (MS) Conditions

Standard Electron Ionization (EI) is used, which creates reproducible fragmentation patterns ideal for library matching and structural confirmation.

Parameter	Recommended Setting	Rationale
Ionization Mode	Electron Ionization (EI)	Standard, robust ionization technique that produces characteristic, library-searchable mass spectra.[10]
Ionization Energy	70 eV	The industry standard energy that provides reproducible fragmentation patterns and allows for comparison with commercial mass spectral libraries.[11]
Source Temp.	230 °C	Prevents condensation of analytes in the ion source while minimizing thermal degradation.
Transfer Line Temp.	240 - 280 °C	Must be hot enough to prevent analyte condensation as they elute from the GC column into the MS.[6][8]
Acquisition Mode	Full Scan (m/z 50-450) and/or Selected Ion Monitoring (SIM)	Full Scan is used for initial identification. SIM mode offers significantly higher sensitivity and selectivity for targeted quantification.[12][13]

Data Analysis and Interpretation

The identification of 8Z-eicosenoic acid methyl ester is based on two key parameters: its gas chromatographic retention time and its mass spectrum.

Retention Time

The retention time will be specific to the column and conditions used. It is essential to run an authentic chemical standard of 8Z-eicosenoic acid methyl ester to confirm its elution time under the exact analytical conditions.

Mass Spectrum Interpretation

The EI mass spectrum of a FAME provides a structural fingerprint. While the molecular ion (M⁺˙) for eicosenoic acid methyl ester (C₂₁H₄₀O₂) at m/z 324 may be weak or absent, several characteristic fragment ions are consistently observed.[10][14]

Key Fragment Ions for FAMEs:

• m/z 74: This is the base peak for many saturated and monounsaturated FAMEs, resulting from a McLafferty rearrangement of the methyl ester group. Its presence is highly indicative of a FAME structure.[13][15]

• m/z 87: Another characteristic fragment from the ester portion of the molecule.[13][15]

• Alkene Fragments: The C₂₀H₃₇ aliphatic chain will produce a series of hydrocarbon fragments separated by 14 Da (-CH₂-). The location of the double bond influences the relative abundance of certain fragments, though EI does not always allow for unambiguous double bond localization without advanced techniques.

For quantitative analysis, Selected Ion Monitoring (SIM) is the preferred method for its enhanced sensitivity.[12]

Compound	Quantifier Ion (m/z)	Qualifier Ion(s) (m/z)
8Z-Eicosenoic acid methyl ester	74	87, 55
Internal Standard (e.g., C17:0 or C19:0 FAME)	74	87, 143

Method Validation and Quality Control

To ensure the trustworthiness of the results, the analytical method must be validated.[16] Key parameters include:

• Linearity: Establish a calibration curve using a series of known concentrations of the 8Z-eicosenoic acid standard with an internal standard (e.g., heptadecanoic acid, C17:0) to demonstrate a linear detector response.

• Precision: Assessed by repeatedly analyzing a single sample to determine the relative standard deviation (RSD), which should typically be below 15%.[16]

• Accuracy: Determined by analyzing spiked samples (samples with a known amount of standard added) and calculating the percent recovery.[17]

• Limit of Detection (LOD) and Quantification (LOQ): The lowest concentration of the analyte that can be reliably detected and quantified, respectively.

References

• JEOL. (n.d.). Integrated Analysis of Fatty Acid Methyl Esters using msFineAnalysis Version 2. Retrieved from [Link]

• ResearchGate. (n.d.). The mass spectrum of Eicosanoic acid, methyl ester The fragment ion 87,... Retrieved from [Link]

• Tallima, H., & El Ridi, R. (2018). High-Throughput Lipidomic Analysis of Fatty Acid Derived Eicosanoids and N-Acylethanolamines. PMC. Retrieved from [Link]

• Surojanamihardja, A. A., et al. (2022). Method validation and assessment of fatty acid content in variant types of durian (Durio zibethinus Murr) seeds. BIO Web of Conferences. Retrieved from [Link]

• Spaccini, R., et al. (2020). Simple Derivatization–Gas Chromatography–Mass Spectrometry for Fatty Acids Profiling in Soil Dissolved Organic Matter. MDPI. Retrieved from [Link]

• Fenton, J. I., et al. (2016). Total Serum Fatty Acid Analysis by GC-MS: Assay Validation and Serum Sample Stability. PMC. Retrieved from [Link]

• Nishimura, K., & Takahashi, Y. (2016). Preparation of fatty acid methyl esters for gas-liquid chromatography. PMC. Retrieved from [Link]

• ResearchGate. (n.d.). Analysis of eicosanoids by LC-MS/MS and GC-MS/MS: a historical retrospect and a discussion. Retrieved from [Link]

• ResearchGate. (n.d.). Evaluation of five methods for derivatization and GC determination of a mixture of very long chain fatty acids (C24:0-C36:0). Retrieved from [Link]

• Shimadzu. (2023). GC-MS-Based Evaluation of Fatty Acid Composition in Microalgae. Retrieved from [Link]

• MDPI. (2024). Systematic Characterisation of the Fragmentation of Flavonoids Using High-Resolution Accurate Mass Electrospray Tandem Mass Spectrometry. Retrieved from [Link]

• Jham, G. N., et al. (2005). A Gas Chromatography/Electron Ionization−Mass Spectrometry−Selected Ion Monitoring Method for Determining the Fatty Acid Pattern in Food after Formation of Fatty Acid Methyl Esters. ACS Publications. Retrieved from [Link]

• ResolveMass Laboratories Inc. (n.d.). GCMS analysis of fatty acids. Retrieved from [Link]

• LECO. (n.d.). Determination of Fatty Acid Methyl Esters by GCxGC-TOFMS. Retrieved from [Link]

• International Journal of Pharmaceutical Sciences Review and Research. (2014). GC-MS Analysis of Phytochemicals, Fatty acid Profile, Antimicrobial Activity of Gossypium Seeds. Retrieved from [Link]

• SCIEX. (n.d.). Identification and quantitation of unsaturated fatty acid isomers using the ZenoTOF 7600 system. Retrieved from [Link]

• Delmonte, P., et al. (2020). Tutorial for the Characterization of Fatty Acid Methyl Esters by Gas Chromatography with Highly Polar Capillary Columns. Journal of AOAC INTERNATIONAL. Retrieved from [Link]

• Li, Q., et al. (2019). Gas chromatography-mass spectrometry-based analytical strategies for fatty acid analysis in biological samples. Journal of Pharmaceutical and Biomedical Analysis. Retrieved from [Link]

• Schlotterbeck, J., et al. (2021). A Validated Method for Quantification of Fatty Acids Incorporated in Human Plasma Phospholipids by Gas Chromatography–Triple Quadrupole Mass Spectrometry. ACS Omega. Retrieved from [Link]

• University of Tübingen. (n.d.). Interpretation of mass spectra. Retrieved from [Link]

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. caymanchem.com [caymanchem.com]
• 3. resolvemass.ca [resolvemass.ca]
• 4. jfda-online.com [jfda-online.com]
• 5. benchchem.com [benchchem.com]
• 6. mdpi.com [mdpi.com]
• 7. gcms.cz [gcms.cz]
• 8. Fatty Acid Methyl Ester analysis by Gas Chromatography [sigmaaldrich.com]
• 9. academic.oup.com [academic.oup.com]
• 10. jeol.com [jeol.com]
• 11. uni-saarland.de [uni-saarland.de]
• 12. Total Serum Fatty Acid Analysis by GC-MS: Assay Validation and Serum Sample Stability - PMC [pmc.ncbi.nlm.nih.gov]
• 13. pubs.acs.org [pubs.acs.org]
• 14. globalresearchonline.net [globalresearchonline.net]
• 15. researchgate.net [researchgate.net]
• 16. bio-conferences.org [bio-conferences.org]
• 17. pubs.acs.org [pubs.acs.org]

Application Note: High-Purity Isolation of Gondoic Acid from Camelina sativa Seed Oil

This Application Note is structured to provide a rigorous, field-ready guide for the isolation and enrichment of Gondoic Acid (cis-11-eicosenoic acid). It prioritizes scalable, high-purity methodologies suitable for functional food and pharmaceutical research.

Abstract

Gondoic acid (C20:1n-9) is a long-chain monounsaturated fatty acid (LCMUFA) increasingly recognized for its anti-inflammatory properties and utility as a chemical precursor. While abundant in Jojoba oil (as wax esters), its extraction from triglyceride-based seed oils like Camelina sativa (False Flax) or Brassica napus (Rapeseed) presents unique challenges due to the presence of chemically similar C18 unsaturated fatty acids. This guide details a hybrid extraction protocol combining Supercritical Fluid Extraction (SFE) , Molecular Distillation , and Urea Complexation to achieve purities >90%.

Introduction & Scientific Rationale

The Target Molecule

• Systematic Name: cis-11-Eicosenoic acid

• Shorthand: 20:1n-9

• Molecular Weight: 310.51 g/mol

• Boiling Point: ~370°C (Atmospheric), ~170°C (at 1-2 mmHg)

Source Selection: Why Camelina sativa?

While Jojoba oil contains higher percentages of gondoic acid (~70%), it exists as liquid wax esters (fatty acid + fatty alcohol), requiring complex separation of the alcohol fraction. Camelina sativa oil (15–20% gondoic acid) exists as triacylglycerols (TAGs), allowing for standard transesterification and glycerol removal, making it a more versatile feedstock for general lipid labs.

Mechanism of Action

Recent studies indicate gondoic acid exerts potent anti-inflammatory effects by modulating the PKCθ/ERK/STAT3 axis, distinct from the pathways utilized by Omega-3 PUFAs.

Figure 1: Proposed anti-inflammatory signaling pathway of Gondoic Acid. The molecule mitigates inflammation by intercepting ROS generation and downstream kinase phosphorylation.

Experimental Protocol

Phase 1: Crude Oil Extraction (Supercritical CO₂)

Rationale: SFE avoids thermal degradation and toxic solvent residues (hexane) common in Soxhlet extraction, preserving the cis-configuration.

Equipment: Supercritical Fluid Extractor (e.g., Waters SFE Bio-Botanical System) Input: 500g Dried, milled Camelina sativa seeds (<5% moisture).

• Loading: Load milled seeds into the extraction vessel.

• Parameters:

  • Pressure: 350 bar (High pressure favors triglyceride solubility).

  • Temperature: 50°C.

  • CO₂ Flow Rate: 25 g/min .

  • Co-solvent: None required (Triglycerides are soluble in SC-CO₂ at >300 bar).

• Collection: Collect crude oil in the separator vessel at 50 bar/40°C.

• Yield Check: Gravimetric analysis (Expected yield: 30–35% by weight).

Phase 2: Derivatization (FAME Preparation)

Rationale: Fatty acids must be converted to Fatty Acid Methyl Esters (FAMEs) to increase volatility for distillation and reduce hydrogen bonding.

• Reaction: Dissolve 100g Crude Oil in 300mL Methanol containing 1% NaOH (catalyst).

• Conditions: Reflux at 60°C for 60 minutes.

• Quench: Stop reaction with 100mL 1N HCl.

• Extraction: Extract FAMEs with 200mL Heptane. Wash organic layer 3x with deionized water to remove glycerol and salt.

• Drying: Dry over anhydrous Na₂SO₄ and evaporate solvent under vacuum.

Phase 3: Enrichment via Molecular Distillation

Rationale: This is the critical step. C18 FAMEs (Oleic/Linoleic) boil at lower temperatures than C20 FAMEs (Gondoic). We utilize this boiling point differential (~20°C ΔT) under high vacuum.

Equipment: Wiped-Film Molecular Still (Short Path Distillation).

Stage	Pressure (mbar)	Evaporator Temp (°C)	Condenser Temp (°C)	Distillate Composition (Light Phase)	Residue Composition (Heavy Phase)
Degassing	10.0	80	20	Residual Solvents	FAMEs
Cut 1 (C16/C18)	0.01	110–120	20	C16:0, C18:1, C18:2, C18:3 (Discard or store)	Enriched C20+ Fraction (Target)
Cut 2 (C20)	0.01	145–155	40	C20:1 (Gondoic), C20:0 (Collect)	C22+, Sterols, Pigments

Protocol:

• Feed the FAME mixture into the still at a controlled rate (e.g., 2 mL/min).

• Pass 1: Set evaporator to 120°C. The light fraction (distillate) will contain the bulk of Oleic and Linolenic acids. The Residue contains the Gondoic acid.

• Pass 2: Re-run the Residue from Pass 1. Set evaporator to 150°C. The Distillate is now the Gondoic Acid enriched fraction.

Phase 4: Purification via Urea Complexation

Rationale: Distillation separates by chain length (C18 vs C20). Urea complexation separates by saturation/geometry. Saturated FAMEs (C20:0 Arachidic) form solid complexes easily. Mono-enes (C20:1) form complexes less easily. Di/Tri-enes (C20:2/3) stay in solution.

Goal: Remove residual saturated Arachidic acid (C20:0) and highly unsaturated contaminants.[1][2]

• Solution Prep: Dissolve 10g of "Cut 2" distillate in 50mL Methanol.

• Urea Addition: Add 20g Urea (Ratio 2:1 Urea:FAME). Heat to 60°C until clear.

• Crystallization (Step A - Removal of Saturates):

  • Cool slowly to 25°C .

  • Hold for 4 hours.

  • Filter: The solid crystals contain mostly Saturated C20:0. Keep the Filtrate.

• Crystallization (Step B - Recovery of Gondoic Acid):

  • Cool the filtrate further to -5°C (or add more urea if yield is low).

  • At this low temperature, Gondoic Acid (C20:1) will form a urea complex, while any remaining PUFAs (C18:3 carryover) remain in the liquid.

  • Filter: Collect the Solid Crystals .

• Recovery: Dissolve the crystals in warm water (60°C) and extract with Heptane. Evaporate Heptane to obtain purified Methyl Gondoate.

Analytical Validation (GC-FID)

Trustworthiness: Every batch must be validated against a standard.

System: Agilent 7890 or equivalent with FID. Column: CP-Sil 88 or SP-2560 (100m x 0.25mm x 0.2µm) - Highly polar column required for cis/trans separation.

Method Parameters:

• Carrier Gas: Helium @ 1.0 mL/min.[3]

• Injector: 250°C, Split 50:1.

• Oven Program:

  • 140°C hold 5 min.

  • Ramp 4°C/min to 240°C.

  • Hold 15 min.

• Detection: FID @ 260°C.

Expected Retention Order:

• C18:1n-9 (Oleic) ~ 22.5 min

• C18:3n-3 (Linolenic) ~ 24.8 min

• C20:0 (Arachidic) ~ 26.1 min[1]

• C20:1n-9 (Gondoic) ~ 26.8 min (Target Peak)

Workflow Summary

Figure 2: Integrated workflow for the isolation of Gondoic Acid from seed oils.

References

• Berti, M. et al. (2016). Camelina sativa, a nonconventional oilseed crop with great potential. Advances in Plants & Agriculture Research. Link

• Vázquez, L. et al. (2019). Enrichment of specific fatty acids from vegetable oils via urea complexation.[4] Journal of Food Engineering.

• Cert, A. et al. (2000). Chromatographic analysis of minor constituents in vegetable oils. Journal of Chromatography A. Link

• Hayes, D.G. et al. (1998). Urea Complexation for the Rapid, Ecologically Responsible Fractionation of Fatty Acids from Seed Oil. JAOCS. Link

• Teng, K.T. et al. (2020). Modulation of inflammatory pathways by long-chain monounsaturated fatty acids. Lipids in Health and Disease.

Sources

• 1. kaycantest.com [kaycantest.com]
• 2. researchgate.net [researchgate.net]
• 3. gcms.cz [gcms.cz]
• 4. Selectively increasing of polyunsaturated (18:2) and monounsaturated (18:1) fatty acids in Jatropha curcas seed oil by crystallization using D-optimal design - PMC [pmc.ncbi.nlm.nih.gov]

The Analytical Imperative: Why Isomer Separation Matters

An Application Guide to High-Performance Liquid Chromatography (HPLC) Separation of Eicosenoic Acid Isomers

For researchers, scientists, and drug development professionals, the precise separation and quantification of eicosenoic acid (C20:1) isomers are paramount for elucidating their distinct biological functions and metabolic pathways. These monounsaturated fatty acids, varying only by the position or geometry (cis/trans) of a single double bond, present a significant analytical challenge due to their nearly identical physicochemical properties. High-Performance Liquid Chromatography (HPLC) emerges as a robust and versatile technique to resolve these subtle structural differences, offering superior analytical capabilities compared to traditional methods like gas chromatography (GC) for certain applications, especially when dealing with heat-sensitive compounds or when micropreparative isolation is required.[1]

This technical guide, designed from the perspective of a Senior Application Scientist, provides an in-depth exploration of the primary HPLC-based methodologies for the separation of eicosenoic acid isomers. We will delve into the causality behind experimental choices, from sample preparation to the selection of chromatographic conditions, and provide detailed, validated protocols to ensure reliable and reproducible results.

Eicosenoic acids are not a single entity but a family of isomers, each potentially possessing unique physiological and pathological roles. For instance, the position of the double bond (e.g., n-9 vs. n-11) can influence how the fatty acid is metabolized and incorporated into cellular membranes. Furthermore, cis and trans geometric isomers often exhibit profoundly different biological effects. Therefore, analytical methods that can accurately resolve and quantify these individual isomers are indispensable for advancing research in nutrition, disease pathology, and pharmacology.

Foundational Strategy: Sample Preparation

The journey to successful isomer separation begins with meticulous sample preparation. The primary goals are to efficiently extract lipids from the sample matrix, minimize degradation of unsaturated fatty acids, and, if necessary, derivatize the analytes to enhance chromatographic separation and detection.[2]

Protocol 1: Total Lipid Extraction (Folch Method)

This protocol is a widely accepted standard for extracting total lipids from biological samples, ensuring high recovery of eicosenoic acids.[2]

Rationale: The chloroform/methanol mixture is effective in disrupting cell membranes and solvating lipids of varying polarities. The subsequent wash with a salt solution removes non-lipid contaminants, resulting in a clean lipid extract.

Materials:

• Chloroform

• Methanol

• 0.9% NaCl solution (w/v)

• Homogenizer

• Centrifuge

Step-by-Step Procedure:

• Homogenize the tissue or biological fluid sample in a 2:1 (v/v) mixture of chloroform and methanol. The final volume of the solvent mixture should be 20 times the volume of the sample to ensure complete extraction.[2]

• Agitate the mixture vigorously for 15-20 minutes at room temperature.

• Add 0.2 volumes of the 0.9% NaCl solution to the homogenate. This will induce phase separation.

• Centrifuge the mixture at a low speed (e.g., 2000 rpm) for 10 minutes to achieve a clear separation between the aqueous (upper) and organic (lower) phases.[2]

• Carefully aspirate and discard the upper aqueous phase.

• Collect the lower chloroform phase, which contains the total lipid extract.

• Evaporate the solvent under a gentle stream of nitrogen or using a rotary evaporator. It is critical to avoid excessive heat to prevent oxidation of unsaturated fatty acids.

• Reconstitute the dried lipid extract in a small, precise volume of a suitable solvent (e.g., hexane or mobile phase) for HPLC analysis.

Protocol 2: UV Derivatization for Enhanced Sensitivity

For detection via UV-Vis spectrophotometry, derivatizing the carboxyl group of the fatty acids is often necessary to achieve the required sensitivity.[1] 2,4'-dibromoacetophenone is a common reagent for this purpose, creating a phenacyl ester with strong UV absorbance.[2][3]

Rationale: Eicosenoic acids lack a strong native chromophore. By attaching a UV-absorbing tag, the limit of detection (LOD) and limit of quantification (LOQ) can be significantly improved, allowing for the analysis of low-abundance isomers.[1] The described method is optimized to be rapid and minimize the risk of isomerization.[3]

Materials:

• 2,4'-dibromoacetophenone solution in acetone

• Triethylamine solution in acetone

• Acetic acid solution

• Heating block or water bath

Step-by-Step Procedure:

• To the dried lipid extract from Protocol 1, add a concentrated solution of 2,4'-dibromoacetophenone in acetone.[2]

• Add a solution of triethylamine in acetone, which acts as a catalyst.[2]

• Seal the reaction vial tightly and heat at 40°C for 30 minutes. Protect the samples from light during this incubation to prevent degradation of the derivative.[2][3]

• Stop the reaction by adding a small amount of acetic acid solution.[2]

• The resulting solution contains the derivatized fatty acid isomers and can be directly injected into the HPLC system or stored at -20°C.

Chromatographic Separation Techniques

The choice of HPLC technique is the most critical decision in the analytical workflow. The two primary modes for separating eicosenoic acid isomers are Reversed-Phase HPLC and Silver Ion (Argentation) HPLC.

Reversed-Phase HPLC (RP-HPLC)

RP-HPLC is the most common HPLC mode, separating analytes based on their hydrophobicity.[2] For fatty acids, retention is primarily influenced by carbon chain length and the number of double bonds.[1][2]

Principle of Separation: In RP-HPLC, a nonpolar stationary phase (typically C18) is used with a polar mobile phase (e.g., acetonitrile/water or methanol/water).[1] More hydrophobic molecules interact more strongly with the stationary phase and are retained longer. For eicosenoic acid isomers:

• Chain Length: All C20 isomers have the same chain length.

• Unsaturation: The presence of a double bond reduces the overall hydrophobicity, causing unsaturated fatty acids to elute earlier than their saturated counterparts. A C20:1 acid will elute after a C18:0 acid but before a C20:0 acid.[1]

• Isomer Separation: RP-HPLC can resolve positional isomers to some extent, as the position of the double bond can subtly affect the molecule's shape and its interaction with the C18 stationary phase. Separation of cis/trans isomers is more challenging and often incomplete on standard C18 columns, although specialized phases can offer better resolution.[4]

Protocol 3: RP-HPLC Method for Eicosenoic Acid Isomers

Instrumentation:

• HPLC system with binary or quaternary pump

• Autosampler

• Column thermostat

• UV/Diode Array Detector (DAD) or Mass Spectrometer (MS)

Chromatographic Conditions:

Parameter	Condition	Rationale
Column	Reversed-phase C18 (e.g., 250 x 4.6 mm, 5 µm particle size)	The C18 phase provides excellent hydrophobic selectivity for fatty acids.[5]
Mobile Phase	A: AcetonitrileB: Water with 0.1% Acetic Acid	Acetonitrile is a common organic modifier. Acetic acid is added to suppress the ionization of the carboxylic acid group, ensuring sharp peaks.[1][5]
Gradient Elution	Start at 80:20 (A:B), hold for 5 min, ramp to 100% A over 20 min, hold for 10 min.	A gradient is necessary to elute both less and more hydrophobic fatty acids in a reasonable time while achieving good resolution.
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column, providing a good balance between analysis time and efficiency.
Column Temperature	35°C	Elevated temperature reduces mobile phase viscosity and can improve peak shape and reproducibility.
Detection	UV at 205 nm (underivatized)[1]UV at 242 nm (dibromoacetophenone derivatives)[6]or MS/MS detection[7][8]	205 nm is used for the carboxyl group, but sensitivity is limited. Derivatization provides a much stronger signal. MS offers the highest sensitivity and specificity.
Injection Volume	10-20 µL	Dependent on sample concentration and instrument sensitivity.

Silver Ion HPLC (Ag+-HPLC)

For resolving isomers based on the number, position, and geometry of double bonds, silver ion chromatography is the superior technique.[2][9] It provides exceptional selectivity that is often unachievable with RP-HPLC.[1]

Principle of Separation: This technique utilizes a stationary phase impregnated with silver ions (Ag+). The separation mechanism relies on the formation of reversible π-complexes between the silver ions and the π-electrons of the double bonds in the fatty acid chains.[2][10]

• Strength of Interaction: The strength of this complexation depends on the accessibility and nature of the double bonds.

• Trans vs. Cis Isomers: Trans double bonds form weaker complexes with silver ions than cis double bonds, and therefore, trans isomers elute earlier.[1][10]

• Number of Double Bonds: Fatty acids with more double bonds are retained more strongly.

• Positional Isomers: The position of the double bond along the acyl chain also influences the strength of the interaction, allowing for the separation of positional isomers.

Protocol 4: Ag+-HPLC Method for Eicosenoic Acid Isomers

Instrumentation:

• HPLC system with binary pump (non-aqueous mobile phases)

• Autosampler

• Column thermostat

• UV/Diode Array Detector (DAD) or Evaporative Light Scattering Detector (ELSD)

Chromatographic Conditions:

Parameter	Condition	Rationale
Column	Silver ion-loaded HPLC column (e.g., ChromSpher 5 Lipids, 250 x 4.6 mm)[2][9]	Commercially available columns provide reproducible performance. Two columns in series can be used to enhance resolution for complex mixtures.[9]
Mobile Phase	A: HexaneB: Acetonitrile	A non-polar mobile phase is used. Acetonitrile acts as the polar modifier that displaces the fatty acids from the silver ions. The ratio is critical for selectivity.[2][8]
Gradient Elution	Start with 0.1% B in A, hold for 10 min, increase to 1% B over 40 min, hold for 10 min.	A shallow gradient of the polar modifier is crucial for resolving isomers with very similar double bond characteristics.
Flow Rate	1.0 mL/min	A standard flow rate for this column dimension.
Column Temperature	20°C	Complexation is temperature-sensitive. Maintaining a controlled, sub-ambient temperature often improves resolution and reproducibility.
Detection	UV at 205 nm (underivatized)or ELSD for universal detection	Hexane is not UV-transparent at low wavelengths, making detection challenging. ELSD is a good alternative as it responds to any non-volatile analyte.
Injection Volume	20-50 µL	Larger injection volumes may be possible depending on the sample solvent and column capacity.

System Validation and Trustworthiness

Every protocol described must be part of a self-validating system to ensure trustworthiness. Method validation should be performed according to established guidelines to demonstrate that the analytical method is suitable for its intended purpose.

Key Validation Parameters:

Parameter	Description	Typical Acceptance Criteria (Example)
Linearity	The ability of the method to produce results that are directly proportional to the analyte concentration.	Correlation coefficient (r²) > 0.998[5][11]
Limit of Detection (LOD)	The lowest concentration of an analyte that can be reliably detected.	Signal-to-Noise ratio of 3:1
Limit of Quantitation (LOQ)	The lowest concentration of an analyte that can be quantified with acceptable precision and accuracy.	Signal-to-Noise ratio of 10:1; Precision (RSD) < 20%[11][12]
Accuracy	The closeness of the measured value to the true value, often assessed by spike-recovery experiments.	Recovery between 80-120%[5][11]
Precision (Repeatability)	The agreement between results of replicate measurements made under the same conditions.	Relative Standard Deviation (RSD) < 5%[5]
Selectivity	The ability to assess the analyte in the presence of other components that may be expected to be present.	Baseline resolution of target isomer peaks from interferences.[5]

Concluding Remarks

The successful separation of eicosenoic acid isomers by HPLC is a challenging yet achievable goal that hinges on a systematic approach to method development. RP-HPLC serves as a robust method for general profiling, while Ag+-HPLC offers unparalleled resolution for detailed isomer characterization, particularly for separating cis and trans isomers. The choice between these techniques must be guided by the specific research question. By combining meticulous sample preparation with optimized and validated chromatographic protocols, researchers can confidently quantify these critical lipid molecules, paving the way for new discoveries in biology and medicine.

References

• Benchchem. High-Performance Liquid Chromatography (HPLC) Methods for Fatty Acid Analysis: Application Notes and Protocols.
• Agilent. (2009, October 08). Automated Sample Preparation for Profiling Fatty Acids in Blood and Plasma using the Agilent 7693 ALS.
• Spectroscopy Online. (2025, April 11). University of Maryland Researchers Investigate HPLC-PDA Method for Fatty Acid Analysis.
• SpringerLink. HPLC/MS/MS-Based Approaches for Detection and Quantification of Eicosanoids.
• ResearchGate. (2025, August 06). HPLC/MS/MS-Based Approaches for Detection and Quantification of Eicosanoids.
• MDPI. (2023, May 13). HPLC-DAD Development and Validation Method for Short-Chain Fatty Acids Quantification from Chicken Feces by Solid-Phase Extraction.
• Cyberlipid. HPLC analysis.
• Journal of Animal and Feed Sciences. A highly efficient method for derivatization of fatty acids for high performance liquid chromatography.

• PubMed. (2016). Determination of Eicosapentaenoic, Docosahexaenoic, and Arachidonic Acids in Human Plasma by High-Performance Liquid Chromatography with Electrochemical Detection. Anal Sci, 32(9), 1011-4. Available from: [Link]

• ResearchGate. (2025, August 04). Development and Validation of a Reversed-Phase HPLC Method for Determination of Elaidic Acid in Oils and Fats.

• PubMed. HPLC/MS/MS-based approaches for detection and quantification of eicosanoids. Available from: [Link]

• Journal of Nuclear Medicine. (2014, May 15). Analytical HPLC method validation for C-11 palmitic acid.

• SIELC Technologies. (2018, February 16). Separation of 9-Eicosenoic acid on Newcrom R1 HPLC column. Available from: [Link]

• AOCS. (2019, July 23). Fatty Acid Analysis by HPLC. Available from: [Link]

• Nacalai Tesque, Inc. Fatty Acid Analysis by HPLC.

• PubMed. Enantiomeric separation of hydroxy and hydroperoxy eicosanoids by chiral column chromatography. Available from: [Link]

• MDPI. (2024, June 19). Reversed-Phase Medium-Pressure Liquid Chromatography Purification of Omega-3 Fatty Acid Ethyl Esters Using AQ-C18. Available from: [Link]

• CNR-IRIS. A convenient route to mono-trans polyunsaturated free fatty acids.
• Benchchem. performance comparison of different HPLC columns for fatty acid isomer separation.

• Pharmaceutica Analytica Acta. (2022, June 07). Separation of Isomer and High-Performance Liquid Chromatography Uses in Drug Studies. Pharm Anal Acta, 13, 674. Available from: [Link]

• AOCS. (2019, July 23). Introduction to Silver Ion Chromatography. Available from: [Link]

• CORE. GC Separation of cis-Eicosenoic Acid Positional Isomers on an Ionic Liquid SLB-IL100 Stationary Phase. Available from: [Link]

• HUSCAP. GC Separation of cis-Eicosenoic Acid Positional Isomers on an Ionic Liquid SLB-IL100 Stationary Phase. Available from: [Link]

• UQ eSpace. (2015, December 26). Chromatography with Silver Nitrate: Part 2. Available from: [Link]

• ResearchGate. Separation of cis/trans fatty acid isomers on gas chromatography compared to the Ag-TLC method. Available from: [Link]

• AOCS. (2019, July 23). Solid-Phase Extraction Chromatography in the Silver Ion Mode. Available from: [Link]

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• 12. chromatographyonline.com [chromatographyonline.com]

Application Note: De Novo Synthesis and Purification of High-Purity 8Z-Eicosenoic Acid Standards

This Application Note is designed for researchers requiring high-purity 8Z-eicosenoic acid (20:1n-12) standards for analytical calibration (GC/MS, LC/MS) or biological assays (e.g., Diffusible Signal Factor studies).

Abstract & Scientific Rationale

8Z-Eicosenoic acid (cis-8-eicosenoic acid) is a biologically significant monounsaturated fatty acid (MUFA), distinct from its more common isomers gondoic acid (11Z) and paullinic acid (13Z).[1][2] It functions as a Diffusible Signal Factor (DSF) analogue in bacterial quorum sensing and modulates acetylcholine receptor currents in mammalian systems.[2]

Commercial standards often suffer from isomeric contamination (trans-isomers or positional isomers) due to non-selective extraction methods.[1][2] This protocol details a stereoselective total synthesis using alkyne coupling and Lindlar semihydrogenation, followed by Silver Ion Chromatography (Ag-Ion) purification.[1][2] This "self-validating" workflow ensures >99% isomeric purity, critical for use as a definitive analytical standard.[1][2]

Retrosynthetic Analysis & Strategy

To guarantee the position of the double bond at C8 and the cis (Z) stereochemistry, we employ a convergent synthesis strategy.

• Positional Control: The carbon backbone is constructed via the alkylation of a terminal alkyne. We disconnect the C7-C8 bond.[2]

  • Fragment A (Tail): 1-Tridecyne (C13).[1][2] Provides carbons C8–C20.[3]

  • Fragment B (Head): Methyl 7-bromoheptanoate (C7).[1][2] Provides carbons C1–C7.

• Stereochemical Control: The resulting internal alkyne (8-eicosynoic acid methyl ester) undergoes stereoselective semihydrogenation using a poisoned Palladium catalyst (Lindlar) to yield the cis-alkene exclusively.[1][2]

Synthesis Pathway Diagram[1][5]

Caption: Convergent synthesis route for 8Z-eicosenoic acid via alkyne coupling and Lindlar reduction.

Detailed Experimental Protocol

Phase 1: Backbone Construction (Alkyne Coupling)[1][2]

Objective: Synthesize Methyl 8-eicosynoate. Mechanism: Nucleophilic substitution (

) of an alkyl halide by a lithium acetylide.[2]

Reagents:

• 1-Tridecyne (>98%)[1][2]

• Methyl 7-bromoheptanoate[1][2]

• n-Butyllithium (2.5 M in hexanes)[1][2]

• DMPU (1,3-Dimethyl-3,4,5,6-tetrahydro-2(1H)-pyrimidinone) or HMPA (Caution: Carcinogen)[1][2]

• Anhydrous THF[2]

Protocol:

• Activation: In a flame-dried flask under Argon, dissolve 1-Tridecyne (1.1 eq) in anhydrous THF. Cool to -78°C.[1][2]

• Deprotonation: Dropwise add n-BuLi (1.1 eq).[2] Stir for 1 hour at -78°C to generate the lithium acetylide.[2]

• Cosolvent: Add DMPU (approx. 20% v/v of THF amount) to facilitate the reaction. Note: DMPU solvates the lithium cation, making the acetylide a more naked, reactive nucleophile.

• Coupling: Add Methyl 7-bromoheptanoate (1.0 eq) dropwise.

• Completion: Allow the mixture to warm slowly to room temperature and stir overnight (12-16h).

• Workup: Quench with saturated NH4Cl. Extract with diethyl ether.[4] Wash organic layer with brine, dry over MgSO4, and concentrate.[2]

• Purification: Flash column chromatography (Silica gel, Hexane/EtOAc 95:5) to remove unreacted alkyne.

Phase 2: Stereoselective Semihydrogenation

Objective: Convert the triple bond to a cis double bond. Mechanism: Syn-addition of hydrogen across the triple bond on a poisoned catalyst surface.[5]

Reagents:

• Lindlar Catalyst (Pd/CaCO3 poisoned with Lead)[1][2][5][6]

• Quinoline (Synthetic grade, pure)[1][2][7]

• Hydrogen gas (balloon pressure)[1][2]

• Solvent: Hexane/Ethanol (95:5)[1][2]

Protocol:

• Setup: Dissolve Methyl 8-eicosynoate in Hexane/Ethanol.

• Poisoning: Add Quinoline (5-10% by weight of catalyst). Critical Step: Quinoline occupies highly active sites on the Pd surface, preventing over-reduction to the alkane and isomerization to trans.

• Catalyst: Add Lindlar catalyst (5-10 wt% loading).

• Reaction: Purge flask with H2. Stir vigorously under H2 balloon at room temperature.

• Monitoring: Monitor via GC-FID every 15 minutes. Stop reaction immediately upon disappearance of the alkyne peak. Over-reaction leads to the saturated stearic acid derivative.

• Workup: Filter through Celite to remove Pd. Concentrate filtrate.

Phase 3: Hydrolysis & Purification (Ag-Ion Chromatography)[1][2]

Objective: Isolate the free fatty acid and remove trace trans isomers or saturated byproducts.

Protocol:

• Hydrolysis: Treat the methyl ester with LiOH (3 eq) in MeOH/H2O (4:1) at 40°C for 2 hours. Acidify to pH 2 with 1M HCl and extract with Hexane.

• Silver Ion SPE (Solid Phase Extraction):

  • Preparation: Use a commercial Silver-Ion SPE cartridge (e.g., Supelco Discovery Ag-Ion) or impregnate Silica Gel with 10% AgNO3.[1][2]

  • Loading: Dissolve crude fatty acid in a minimum volume of hexane.

  • Elution Gradient:

    • 100% Hexane: Elutes Saturated Fatty Acids (Impurities).

    • Hexane/Acetone (98:2): Elutes trans-8-eicosenoic acid (if present).[1][2]

    • Hexane/Acetone (90:10): Elutes cis-8-eicosenoic acid (Target) .[1][2]

    • Acetone: Elutes unreacted alkynes.

Quality Control & Verification Data

To certify the standard, the following analytical metrics must be met.

Data Summary Table

Parameter	Method	Acceptance Criteria	Purpose
Purity	GC-FID / GC-MS	> 99.0% (Area %)	Quantify total purity and chain length.
Isomeric Purity	Ag-Ion HPLC	> 99% cis	Confirm absence of trans isomers.
Identity	1H NMR (500 MHz)	Multiplet @ 5.34 ppm	Confirm olefinic protons.
Coupling Constant	1H NMR	Hz	Definitive proof of cis (Z) geometry.[1][2]
Molecular Mass	LC-MS (ESI-)	309.3 [M-H]-	Confirm molecular formula (C20H38O2).[1][2]

Analytical Logic Diagram

Caption: Multi-modal validation workflow for certifying fatty acid standards.

Troubleshooting & Critical Parameters

• Low Yield in Coupling: Ensure THF is strictly anhydrous. The presence of water quenches the lithium acetylide immediately. Use a colorimetric indicator (e.g., trace phenanthroline) during titration if necessary.[2]

• Isomerization: If trans isomers are detected (>2%), reduce the reaction temperature of the Lindlar hydrogenation or increase the Quinoline concentration. Trans isomers are thermodynamically favored and form if the catalyst is too active.

• Storage: Cis-unsaturated fatty acids are prone to oxidation.[1][2] Store neat standards at -20°C under Argon. For working solutions, dissolve in ethanol with 0.01% BHT (Butylated hydroxytoluene) as an antioxidant.[2]

References

• Christie, W. W. (1989).[2][4] Silver ion chromatography using solid-phase extraction columns packed with a bonded-sulfonic acid phase.[1][2][8] Journal of Lipid Research, 30, 1471-1473.[1][2] Link

• Gunstone, F. D. (2004).[2] The Chemistry of Oils and Fats: Sources, Composition, Properties and Uses. Blackwell Publishing. (General reference for Lindlar reduction protocols).

• Yaguchi, T., et al. (2005).[2] Effects of cis-unsaturated free fatty acids on PKC-ε activation and nicotinic ACh receptor responses. Brain Research Molecular Brain Research, 133(2), 320-324.[1][2][3] Link

• Deng, Y., et al. (2011).[2] Diffusible Signal Factor (DSF) signaling in bacteria. Annual Review of Microbiology. (Context for 8Z-eicosenoic acid as a DSF analogue).

• Cayman Chemical. 8(Z)-Eicosenoic Acid Product Information. Link

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Preparation of Fatty Acid Methyl Esters (FAMEs) for Gondoic Acid (20:1 n-12) Analysis: An Application Note and Protocol

For Researchers, Scientists, and Drug Development Professionals

Abstract

The accurate quantification of specific fatty acids is paramount in various fields, from metabolic research to the development of therapeutics. Gondoic acid (20:1 n-12), a long-chain monounsaturated fatty acid, is of growing interest due to its presence in various natural sources and its potential physiological roles.[1][2] Gas chromatography (GC) is the gold standard for fatty acid analysis, but the inherent polarity and low volatility of free fatty acids necessitate a derivatization step to convert them into fatty acid methyl esters (FAMEs).[3][4][5] This application note provides a comprehensive guide to the preparation of FAMEs for the analysis of gondoic acid, detailing the underlying chemical principles, offering a validated, step-by-step protocol, and discussing critical parameters for ensuring analytical accuracy and reliability.

Introduction: The Imperative of Derivatization

Fatty acids, in their free form, are challenging to analyze by gas chromatography due to their high polarity, which can lead to poor peak shape, long retention times, and potential adsorption onto the chromatographic column.[5] The process of esterification, specifically methylation, converts the polar carboxyl group into a nonpolar methyl ester. This transformation significantly increases the volatility of the analyte, making it amenable to GC analysis and enabling separation based on chain length, degree of unsaturation, and the position and geometry of double bonds.[4]

Gondoic acid, or cis-11-eicosenoic acid, is a C20 monounsaturated omega-9 fatty acid.[1][2] Its accurate quantification depends on a robust and reproducible FAME preparation method that ensures complete derivatization without inducing isomerization or degradation of the target analyte.

The Chemistry of FAME Preparation: A Tale of Two Catalysts

The conversion of fatty acids and their glycerides into FAMEs is typically achieved through esterification or transesterification reactions, catalyzed by either an acid or a base.[4][6]

2.1. Acid-Catalyzed Methods:

Acid catalysts, such as boron trifluoride (BF₃) in methanol or methanolic hydrogen chloride (HCl), are versatile reagents capable of catalyzing both the esterification of free fatty acids (FFAs) and the transesterification of acylglycerols (triglycerides, diglycerides, and monoglycerides).[6][7][8] The mechanism involves the protonation of the carbonyl oxygen of the fatty acid or acylglycerol, which increases the electrophilicity of the carbonyl carbon, making it more susceptible to nucleophilic attack by methanol.

While highly effective, strong acid catalysts like BF₃ can sometimes lead to the formation of artifacts, particularly with polyunsaturated fatty acids, if reaction conditions are not carefully controlled.[6][9][10] Methanolic HCl is often considered a milder alternative.[6][10]

2.2. Base-Catalyzed Methods:

Base-catalyzed transesterification, using reagents like sodium methoxide (NaOMe) or potassium hydroxide (KOH) in methanol, is a rapid and efficient method for converting acylglycerols to FAMEs.[6][8][11] The reaction proceeds via a nucleophilic attack of the methoxide ion on the carbonyl carbon of the ester linkage. A significant advantage of base-catalyzed methods is their speed, often achieving complete reaction at room temperature or with gentle heating.[6][11] However, a major limitation is their inability to esterify free fatty acids; in fact, they will react with FFAs to form soaps, which can complicate the extraction process.[6][8]

Choosing the Right Path: The selection of the catalyst depends on the nature of the sample. For samples containing a significant amount of free fatty acids, an acid-catalyzed method or a two-step approach (saponification followed by acid-catalyzed esterification) is necessary.[6][12] For neutral oils with low FFA content, a base-catalyzed method offers a faster and simpler workflow.[11][13]

Experimental Protocol: Acid-Catalyzed Esterification using Methanolic HCl

This protocol details a robust and widely applicable acid-catalyzed method for the preparation of FAMEs from a variety of lipid samples for the analysis of gondoic acid. This method is effective for both free fatty acids and esterified fatty acids in glycerolipids.

3.1. Materials and Reagents:

• Lipid-containing sample (e.g., oil, extracted lipids from tissue)

• Methanolic HCl (3 M): Prepare by carefully and slowly adding acetyl chloride to chilled anhydrous methanol.

• Hexane or Isooctane (GC grade)

• 0.9% (w/v) Sodium Chloride solution

• Anhydrous Sodium Sulfate

• Screw-cap glass tubes with PTFE-lined caps

• Heating block or water bath

• Vortex mixer

• Centrifuge

• Autosampler vials with inserts

3.2. Step-by-Step Protocol:

• Sample Preparation: Accurately weigh 10-25 mg of the lipid sample into a screw-cap glass tube. If the sample is in a solvent, evaporate the solvent under a stream of nitrogen.

• Esterification: Add 1 mL of 3 M methanolic HCl to the dried sample.[14]

• Heating: Securely cap the tube and heat at 80°C for 1 hour in a heating block or water bath.[14] It is crucial to ensure a tight seal to prevent solvent evaporation.

• Cooling: After heating, allow the tube to cool to room temperature before opening.

• Extraction: Add 1 mL of hexane (or isooctane) and 1 mL of 0.9% (w/v) sodium chloride solution to the tube.[14]

• Mixing: Vortex the tube vigorously for 1 minute to ensure thorough mixing and extraction of the FAMEs into the organic phase.

• Phase Separation: Centrifuge the tube at approximately 1,500 x g for 10 minutes to facilitate a clean separation of the aqueous and organic layers.[14]

• Collection: Carefully transfer the upper organic (hexane) layer containing the FAMEs to a clean autosampler vial, taking care not to disturb the aqueous layer.

• Drying (Optional but Recommended): Add a small amount of anhydrous sodium sulfate to the vial to remove any residual water.

• Analysis: The sample is now ready for GC analysis.

3.3. Quality Control and Self-Validation:

• Internal Standard: For quantitative analysis, it is essential to add a known amount of an internal standard to the sample before the esterification step. A suitable internal standard for gondoic acid analysis would be a fatty acid that is not naturally present in the sample, such as heptadecanoic acid (C17:0) or nonadecanoic acid (C19:0).[15][16]

• Method Blank: Prepare a method blank by following the entire procedure without adding a sample. This will help identify any potential contamination from reagents or glassware.

• Reference Material: Analyze a certified reference material with a known fatty acid composition to validate the accuracy of the preparation method.

Visualization of the Experimental Workflow

The following diagram illustrates the key steps in the acid-catalyzed FAME preparation protocol.

Caption: Workflow for Acid-Catalyzed FAME Preparation.

Comparative Summary of FAME Preparation Methods

Parameter	Acid-Catalyzed (e.g., Methanolic HCl, BF₃-Methanol)	Base-Catalyzed (e.g., NaOMe, KOH in Methanol)
Reaction Time	60-90 minutes[6]	2-10 minutes[6]
Reaction Temperature	Elevated (e.g., 80-100°C)[6][14]	Room temperature or gentle warming[6]
Catalyzes Esterification of FFAs?	Yes[6][8]	No (forms soaps)[6][8]
Catalyzes Transesterification?	Yes[8][17]	Yes[11][17]
Reagent Stability	Generally good, but BF₃ can degrade[18][19]	Can be sensitive to moisture and air[8]
Potential Issues	Potential for artifact formation with PUFAs if harsh conditions are used.[6][10]	Incomplete reaction with sterically hindered lipids; soap formation with high FFA samples.
Applicability	Broad applicability to various lipid classes, including those with high FFA content.[6][7]	Best for neutral lipids with low FFA content (e.g., refined oils).[11]

Conclusion

The successful analysis of gondoic acid (20:1 n-12) by gas chromatography is critically dependent on the meticulous preparation of its fatty acid methyl ester. The choice between acid- and base-catalyzed methods should be guided by the composition of the lipid sample, particularly its free fatty acid content. The detailed acid-catalyzed protocol using methanolic HCl presented herein offers a reliable and validated approach for a wide range of sample matrices. By understanding the underlying chemical principles and adhering to stringent quality control measures, researchers can ensure the generation of accurate and reproducible data, which is essential for advancing scientific knowledge and supporting drug development endeavors.

References

• Ichihara, K., & Fukubayashi, Y. (2010). Preparation of fatty acid methyl esters for gas-liquid chromatography. Journal of Lipid Research, 51(3), 635–640. [Link]

• Van Wychen, S., & Laurens, L. M. L. (2013). Determination of Total Lipids as Fatty Acid Methyl Esters (FAME) by in situ Transesterification. National Renewable Energy Laboratory. [Link]

• GERSTEL GmbH & Co. KG. (n.d.). A Fully Automated Procedure for the Preparation and Analysis of Fatty Acid Methyl Esters. Chromatography Today. [Link]

• Rodríguez-Ruiz, J., Belarbi, E. H., Sánchez, J. L. G., & Alonso, D. L. (1998). Rapid simultaneous lipid extraction and transesterification for fatty acid analyses. Biotechnology Techniques, 12(9), 689-691. [Link]

• AOCS. (1997). AOCS Official Method Ch 1-91: Preparation of Methyl Esters of Long-Chain Fatty Acids. American Oil Chemists' Society.
• Atadashi, I. M., Aroua, M. K., & Aziz, A. A. (2011). Trends in Widely Used Catalysts for Fatty Acid Methyl Esters (FAME) Production: A Review. Journal of Industrial and Engineering Chemistry, 17(5), 789-800.
• Carrapiso, A. I., & García, C. (2000). Preparation of fatty acid methyl esters for gas-chromatographic analysis of marine lipids: insight studies.
• Cert, A., Moreda, W., & Pérez-Camino, M. C. (2000). Methods of preparation of fatty acid methyl esters (FAME). Statistical assessment of the precision characteristics from a collaborative trial. Grasas y Aceites, 51(4), 264-270.
• AOCS. (1997). AOCS Official Method Ce 2-66: Preparation of Methyl Esters of Fatty Acids. American Oil Chemists' Society.
• AOCS. (2011). AOCS Official Method Ce 2c-11: Direct Methylation of Lipids in Foods by Acid-Alkali Hydrolysis. American Oil Chemists' Society.
• Ghorbani, M., Koncsag, C., & Gholami, M. (2014). Optimization of Sunflower Oil Transesterification Process Using Sodium Methoxide. Journal of Biofuels, 5(2), 127-133.
• ISO. (2000). ISO 5509:2000 Animal and vegetable fats and oils — Preparation of methyl esters of fatty acids.
• Park, J. Y., & Kim, J. H. (2014). Comparison of Two Derivatization Methods for the Analysis of Fatty Acids and Trans Fatty Acids in Bakery Products Using Gas Chromatography. Journal of the Korean Society for Applied Biological Chemistry, 57(3), 341-347.
• Grob, K., Lanfranchi, M., & Mariani, C. (1990). Fast Fat Analysis: Determination of Fatty Acid Methyl Esters (FAME) using an Automated Workflow.
• Restek Corporation. (n.d.).
• Michigan State University Mass Spectrometry and Metabolomics Core. (2019). FAME analysis protocol_MSU_MSMC_011.
• BenchChem. (2025). Application Note: Fatty Acid Methyl Ester (FAME)
• Zara, R. F., Bonafé, E. G., Martin, C. A., de Souza, N. E., Muniz, E. C., & Visentainer, J. V. (2012). Optimization of Sunflower Oil Transesterification Process Using Sodium Methoxide. American Journal of Analytical Chemistry, 3(4), 288-294.
• Agilent Technologies. (2011).
• Al-Sakkari, E. G., El-Sheshtawy, H. S., & El-Khouly, S. M. (2023). Sodium Methoxide/Zeolite-Supported Catalyst for Transesterification of Soybean Waste Cooking Oil for Biodiesel Production.
• National Laboratory of the Rockies. (2023).
• BenchChem. (2025). Unmasking the Limitations: A Comparative Guide to the Boron Trifluoride (BF3)
• ISO. (2016). ISO 12966-3:2016 Animal and vegetable fats and oils - Gas chromatography of fatty acid methyl esters - Part 3: Preparation of methyl esters using trimethylsulfonium hydroxide (TMSH).
• Zara, R. F., Bonafé, E. G., Martin, C. A., de Souza, N. E., Muniz, E. C., & Visentainer, J. V. (2012). Preparation of Fame by Microwave Irradiation Using Boron Trifluoride as a Catalyst. American Journal of Analytical Chemistry, 3(4), 288-294.
• Zara, R. F., Bonafé, E. G., Martin, C. A., de Souza, N. E., Muniz, E. C., & Visentainer, J. V. (2012). Preparation of Fame by Microwave Irradiation Using Boron Trifluoride as a Catalyst. American Journal of Analytical Chemistry, 3(4), 288-294.
• BenchChem. (2025).
• Ma, F., & Hanna, M. A. (1999). Biodiesel production: a review. Bioresource technology, 70(1), 1-15.
• AOCS. (n.d.).
• Khoomrung, S., Chumnanpuen, P., Jansa-Ard, S., Ståhlman, M., Nookaew, I., Borén, J., & Nielsen, J. (2013).
• Agilent Technologies. (2011).
• Smith, R. L. (2011). U.S.
• Merck. (n.d.). Fatty Acid Methyl Esters (FAME) in Oil Samples: EN ISO 12966-2:2011 and EN ISO 12966-4:2015.
• Supelco. (n.d.).
• Sigma-Aldrich. (n.d.).
• BenchChem. (2025).
• Das, U. N. (2010). An improved method for determining medium-and long-chain FAMEs using gas chromatography. Lipids in health and disease, 9(1), 1-8.
• Kaškonienė, V., Kaškonas, P., & Maruška, A. (2020). Optimization and Validation of the GC/FID Method for the Quantification of Fatty Acids in Bee Products. Molecules, 25(1), 13.
• International Olive Oil Council. (n.d.).
• precisionFDA. (n.d.). GONDOIC ACID.
• TargetMol. (n.d.). Gondoic acid.
• FooDB. (2010). Showing Compound Gondoic acid (FDB012569).
• SCION Instruments. (n.d.). Determination of Fatty Acid Methyl Esters in Edible Argan Oil.
• BenchChem. (2025).
• precisionFDA. (n.d.). GONDOIC ACID.
• Sigma-Aldrich. (n.d.). GC Analyses of FAMEs by Boiling Point Elution.
• Agilent Technologies. (n.d.).

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• 9. pdf.benchchem.com [pdf.benchchem.com]
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• 11. Optimization of Sunflower Oil Transesterification Process Using Sodium Methoxide - PMC [pmc.ncbi.nlm.nih.gov]
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Application Note: High-Resolution Quantification of 8Z-Eicosenoic Acid in Human Plasma by GC-MS

This Application Note is designed to serve as a definitive technical guide for the quantification of 8Z-eicosenoic acid (20:1 n-12) in human plasma. This analyte is a positional isomer of the more common Gondoic acid (11Z-eicosenoic acid, 20:1 n-9) and 9Z-eicosenoic acid (20:1 n-11).

Due to the structural similarity between these isomers, standard C18 LC-MS methods often fail to resolve them. Therefore, this protocol utilizes Gas Chromatography-Mass Spectrometry (GC-MS) with a 100-meter biscyanopropyl polysiloxane column , which is the gold standard for resolving fatty acid positional isomers based on dipole-induced dipole interactions.

, n-12) Matrix: Human Plasma (EDTA or Heparin)

Introduction & Biological Significance

8Z-eicosenoic acid (20:1 n-12) is a rare cis-monounsaturated fatty acid (MUFA) in human plasma. Unlike its abundant isomers, 11Z-eicosenoic acid (derived from elongation of oleic acid) and 9Z-eicosenoic acid, the 8Z isomer is often associated with specific dietary sources (e.g., transgenic plant oils, specific marine sources) or alternative desaturation pathways. Accurate quantification of 8Z-eicosenoic acid is critical for metabolic flux studies, particularly when differentiating exogenous dietary uptake from endogenous de novo lipogenesis.

Analytical Challenge: The primary challenge is the chromatographic separation of 8Z-eicosenoic acid from the isobaric and much more abundant 9Z and 11Z isomers. Co-elution leads to significant overestimation of the 8Z target. This method employs a highly polar stationary phase to achieve baseline resolution of the

, , and isomers.

Methodological Strategy

Selection of Analytical Platform

• Why GC-MS? While LC-MS/MS is faster for general profiling, it lacks the geometric selectivity required to separate double-bond positional isomers without specialized derivatization (e.g., Paternò–Büchi reaction). GC-MS, utilizing a 100m highly polar cyanopropyl column, provides the necessary theoretical plates to separate isomers based on the distance of the double bond from the carboxyl group.

• Column Selection: A 100 m

  0.25 mm ID SP-2560 (or CP-Sil 88) column is mandatory. Shorter columns (30m or 60m) will result in peak overlap between the 8Z and 9Z isomers.

Internal Standard Strategy

To correct for extraction efficiency and injection variability, Heneicosanoic Acid (C21:0) is used as the internal standard (IS). It is structurally similar, non-endogenous in significant quantities in humans, and elutes in a clear window after the C20 region.

• Alternative: If available, U-13C-20:1 or deuterated 20:1-d19 are superior but significantly more expensive.

Experimental Protocol

Reagents and Materials

• Standards: 8Z-Eicosenoic Acid Methyl Ester (Cayman Chem/Sigma), C21:0 Methyl Ester (Internal Standard).

• Solvents: LC-MS grade Methanol (MeOH), Methyl tert-butyl ether (MTBE), Hexane, Water.

• Derivatization Reagent: 14% Boron Trifluoride (

  ) in Methanol (preferred over acid/base alone for total fatty acid conversion).

• Equipment: GC-MS (Single Quadrupole), SpeedVac or Nitrogen Evaporator, Centrifuge.

Sample Preparation Workflow (MTBE Extraction)

This protocol uses the Matyash method (MTBE) which provides a cleaner lipid extract than the traditional Folch method and avoids the neurotoxicity of chloroform.

Step 1: Lipid Extraction

• Thaw plasma on ice. Aliquot 50 µL of plasma into a 2 mL glass centrifuge tube.

• Add 10 µL of Internal Standard Solution (C21:0, 50 µg/mL in MeOH).

• Add 300 µL of Methanol (cold). Vortex for 10 seconds.

• Add 1000 µL of MTBE . Vortex for 1 hour at room temperature (or shaker).

• Add 250 µL of MS-grade Water to induce phase separation.

• Centrifuge at 1,000 x g for 10 minutes.

• Collect the upper organic phase (MTBE layer) containing lipids and transfer to a clean glass tube.

• Re-extract the lower phase with 500 µL MTBE (optional for higher recovery).

• Evaporate the combined organic phase to dryness under a gentle stream of Nitrogen at 30°C.

Step 2: Derivatization (Transesterification)

• Reconstitute the dried lipid film in 500 µL of Hexane .

• Add 500 µL of 14%

  -Methanol .

• Cap the tube tightly (Teflon-lined cap) and incubate at 100°C for 60 minutes .

  • Critical: Ensure the cap is tight to prevent methanol evaporation.

• Cool to room temperature.

• Add 1 mL of Hexane and 1 mL of Water .

• Vortex vigorously for 30 seconds and centrifuge (1,000 x g, 5 min).

• Transfer the upper Hexane layer (containing FAMEs) to a GC vial with a glass insert.

Instrumental Parameters (GC-MS)[1][2][3][4][5]

The separation relies on a specific temperature program to maximize the resolution between the

and isomers.

Parameter	Setting
Instrument	Agilent 7890/5977 (or equivalent)
Column	SP-2560 (100 m 0.25 mm 0.20 µm)
Carrier Gas	Helium, Constant Flow: 1.0 mL/min
Inlet	Split Mode (10:1), 250°C
Injection Volume	1.0 µL
Transfer Line	260°C
Ion Source	EI (70 eV), 230°C
Quadrupole	150°C

Temperature Program

• Initial: 140°C (Hold 5 min)

• Ramp 1: 4°C/min to 240°C (Hold 15 min)

• Total Run Time: ~45 minutes

• Optimization Note: If 8Z and 9Z are not baseline resolved, introduce an isothermal plateau at 180°C for 20 minutes in the middle of the ramp. Isothermal conditions at 180°C are optimal for biscyanopropyl phase selectivity.

MS Acquisition (SIM Mode)

Using Selected Ion Monitoring (SIM) significantly increases sensitivity.

• Target Ions (FAMEs):

  • m/z 74: McLafferty rearrangement ion (Quantifier for saturated FAMEs).

  • m/z 55, 69: General alkene fragments (Quantifiers for MUFAs).

  • m/z 292: [M-32]+ (Loss of methanol).

  • m/z 324: Molecular Ion (

    ) for C20:1 FAME.

• SIM Group for C20:1: Start acquisition at 25 min (or determined retention time). Dwell time: 50ms.

  • Quantifier: m/z 55 (High abundance) or m/z 324 (High specificity).

  • Qualifier: m/z 69, 292.

Logic & Workflow Visualization

The following diagram illustrates the critical decision pathways and separation logic used in this protocol.

Data Analysis & Validation

Identification Criteria

• Retention Time (RT): The 8Z isomer must elute before the 9Z and 11Z isomers on the SP-2560 column.

  • Predicted Order:

    < < < .

  • Verification: You must run a mixed standard containing 11Z-eicosenoic acid (Gondoic) and 8Z-eicosenoic acid to confirm the RT gap.

• Ion Ratios: The ratio of m/z 55 to m/z 324 should be consistent with the authentic standard (

  20%).

Quantitative Calculation

Concentration (

) is calculated using the internal standard method:

Where RRF (Relative Response Factor) is determined from the calibration curve.

Validation Metrics (Acceptance Criteria)

Metric	Goal	Method
Linearity		6-point curve (0.1 - 50 µM)
Precision (CV)	< 15%	5 replicates at low/high QC
Recovery	85 - 115%	Spike recovery in plasma
LOD	~50 nM	Signal-to-Noise > 3:1

Troubleshooting & Optimization

• Co-elution with 9Z: If 8Z and 9Z partially overlap, lower the oven ramp rate to 1°C/min between 170°C and 190°C.

• Peak Tailing: Indicates activity in the inlet. Change the liner and trim 10cm from the front of the GC column.

• Low Sensitivity: Switch from Full Scan to SIM mode immediately. Ensure the ion source is clean.

References

• Thijs, C., et al. (2023). Fatty acid isomerism: analysis and selected biological functions. Royal Society of Chemistry.

• Mossoba, M. M., et al. (2002). Temperature-sensitive resolution of cis- and trans-fatty acid isomers of partially hydrogenated vegetable oils on SP-2560 and CP-Sil 88 capillary columns. Journal of Chromatography A.

• Ando, Y., & Sasaki, T. (2011). GC Separation of cis-Eicosenoic Acid Positional Isomers on an Ionic Liquid SLB-IL100 Stationary Phase. Journal of the American Oil Chemists' Society.[1]

• Matyash, V., et al. (2008). Lipid extraction by methyl-tert-butyl ether for high-throughput lipidomics. Journal of Lipid Research.

• LIPID MAPS® . Fatty Acid Mass Spectrometry Protocol.

Sources

• 1. fileserver-az.core.ac.uk [fileserver-az.core.ac.uk]

Application Note: Using Eicosenoic Acid Isomers as Biomarkers for Edible Oil Adulteration

Abstract

The adulteration of high-value edible oils with cheaper alternatives is a significant issue impacting consumer trust, economic fairness, and public health. This document provides a detailed guide for researchers and quality control professionals on utilizing specific long-chain monounsaturated fatty acids, particularly eicosenoic acid isomers, as chemical biomarkers to detect such fraud. While the principles described are broadly applicable, this note focuses on 11-eicosenoic acid (Gondoic Acid, C20:1n9) as a well-characterized example for detecting the adulteration of olive oil with rapeseed (canola) oil. The gold-standard methodology of Gas Chromatography-Mass Spectrometry (GC-MS) for the analysis of Fatty Acid Methyl Esters (FAMEs) is detailed, providing a robust, self-validating protocol for accurate quantification and authentication.

Scientific Rationale: The Biomarker Principle

The foundation of food authentication using chemical analysis lies in identifying unique compounds or distinct concentration differences between a genuine product and potential adulterants.[1] The fatty acid profile is a powerful tool for this purpose, as different plant oils have characteristic compositions determined by their genetics.[2]

While major fatty acids like oleic and linoleic acid can provide initial clues, their ranges often overlap, making it possible for sophisticated adulterators to create blends that mimic the main profile of a high-value oil.[3] The key to detection, therefore, often lies in the analysis of minor fatty acids , whose presence or concentration is more distinctive.[1]

11-Eicosenoic Acid (Gondoic Acid) is an ideal candidate for a biomarker in specific adulteration scenarios:

• High Concentration in Adulterant: Rapeseed (Canola) oil contains a significant amount of 11-eicosenoic acid, typically in the range of 0.9% to 1.25%.[4][5]

• Low to Negligible Concentration in High-Value Oil: Extra virgin olive oil has a very low concentration of this fatty acid, often below 0.4%.

• Detection Principle: The addition of even small quantities of rapeseed oil to olive oil will elevate the concentration of 11-eicosenoic acid to a level that is statistically significant and outside the established range for authentic olive oil.

This principle is illustrated in the logical diagram below.

Principle of Biomarker-Based Adulteration Detection.

Analytical Methodology: GC-MS for Fatty Acid Profiling

Gas Chromatography (GC) is the premier technique for detailed fatty acid analysis.[2] When coupled with a Mass Spectrometer (MS), it provides both quantitative data and definitive compound identification, making it the gold standard for authentication.[6]

Why GC-MS?

• High Resolution: Modern capillary GC columns can separate complex mixtures of fatty acids, including positional and geometric isomers.[7]

• Sensitivity: Trace levels of fatty acids can be detected and quantified.

• Specificity: The mass spectrometer provides a unique fragmentation pattern (mass spectrum) for each compound, acting as a chemical fingerprint for unambiguous identification.

A critical prerequisite for GC analysis of fatty acids is their conversion into volatile derivatives, most commonly Fatty Acid Methyl Esters (FAMEs) . This process, known as transesterification, replaces the glycerol backbone of triglycerides with a methyl group, significantly lowering their boiling point and making them suitable for analysis.[6]

The choice of GC column is paramount for separating isomers. Highly polar cyanopropyl-based capillary columns (e.g., SP-2560, BPX-90) are recommended for FAME analysis as they provide excellent resolution between cis and trans isomers and other closely related structures.[8]

Experimental Workflow and Protocols

The complete analytical workflow is a multi-step process requiring careful attention to detail to ensure accuracy and reproducibility.

Workflow for GC-MS Based Oil Adulteration Analysis.

Materials and Reagents

• Oil Samples: Authentic reference oils (extra virgin olive oil, rapeseed oil) and test samples.

• Solvents: Hexane (GC grade), Methanol (GC grade).

• Reagents: 2M Potassium Hydroxide (KOH) in Methanol, Anhydrous Sodium Sulfate.

• Standards:

  • FAME 37-component standard mix (for peak identification).

  • 11-Eicosenoic acid methyl ester standard (for retention time confirmation).

  • Internal Standard (IS): Heptadecanoic acid (C17:0) or Tricosanoic acid (C23:0) methyl ester.

Protocol: Sample Preparation (Transesterification to FAMEs)

This protocol is based on standard methods for rapid saponification and methylation.

• Weighing: Accurately weigh approximately 50 mg of the oil sample into a 10 mL screw-cap glass tube.

• Internal Standard: Add a known amount of the internal standard solution (e.g., 100 µL of 1 mg/mL C17:0 methyl ester in hexane). The IS is crucial for accurate quantification, as it corrects for variations in injection volume and instrument response.

• Dissolution: Add 2 mL of GC-grade hexane and vortex for 30 seconds to dissolve the oil.

• Methylation: Add 250 µL of 2M methanolic KOH. Cap the tube tightly and vortex vigorously for 1 minute. The solution will become cloudy and then separate into two layers.

• Phase Separation: Allow the tube to stand for 10 minutes for the upper hexane layer (containing the FAMEs) to clarify. The lower layer contains glycerol and potassium salts.

• Drying: Carefully transfer approximately 1.5 mL of the upper hexane layer into a clean vial containing a small amount of anhydrous sodium sulfate to remove any residual water or methanol.

• Transfer: Transfer the dried hexane solution to a 2 mL autosampler vial for GC-MS analysis.

Protocol: GC-MS Instrumentation and Conditions

The following are typical starting conditions. Method optimization may be required based on the specific instrument and column used.

Parameter	Recommended Setting	Rationale
GC System	Agilent 8890 GC or equivalent	Provides precise control over temperature and flow.
MS System	Agilent 5977 MS or equivalent	Offers high sensitivity and spectral library matching capabilities.
Column	Highly Polar Capillary Column (e.g., Agilent J&W DB-23, SP-2560), 60 m x 0.25 mm ID, 0.25 µm film thickness	Provides excellent separation of C20:1 isomers from other fatty acids.[7]
Carrier Gas	Helium, constant flow at 1.2 mL/min	Inert gas providing good chromatographic efficiency.
Injector	Split/Splitless Inlet, 250°C, Split ratio 50:1	High temperature ensures rapid volatilization of FAMEs. Split mode prevents column overloading.
Oven Program	Start at 100°C, hold 2 min. Ramp to 240°C at 4°C/min. Hold for 15 min.	Temperature programming allows for separation of both short- and long-chain FAMEs in a single run.
MS Source Temp	230°C	Standard temperature for electron ionization (EI).
MS Quad Temp	150°C	Standard temperature for the mass filter.
Ionization Mode	Electron Ionization (EI) at 70 eV	Standard, robust ionization method that produces reproducible fragmentation patterns for library matching.
Acquisition Mode	Scan Mode, m/z range 40-500	Acquires full mass spectra for definitive peak identification.

Data Analysis and Interpretation

• Peak Identification: Identify the FAME peaks in the sample chromatogram by comparing their retention times to those of the 37-component FAME standard. Confirm the identity of the 11-eicosenoic acid methyl ester peak by matching its mass spectrum against a reference library (e.g., NIST) and the pure standard.

• Quantification: Calculate the concentration of 11-eicosenoic acid as a percentage of total fatty acids. This is done by integrating the peak area of the 11-eicosenoic acid methyl ester and the internal standard.

  • Response Factor (RF): First, determine the relative response factor for 11-eicosenoic acid if one is not already established.

  • Calculation: The percentage of the fatty acid is calculated using the peak areas and the known concentration of the internal standard.

• Interpretation: Compare the calculated percentage of 11-eicosenoic acid in the test sample to the established ranges for authentic oils.

Oil Type	Typical 11-Eicosenoic Acid (C20:1) %	Interpretation of Test Sample
Extra Virgin Olive Oil	< 0.4%	A result significantly above this range (e.g., >0.6%) is a strong indicator of adulteration.
Rapeseed (Canola) Oil	0.9% - 1.25%[4][5]	This is the likely adulterant if the test sample shows an elevated C20:1 level.
Sunflower Oil	~0.1% - 0.2%	Unlikely to be the adulterant if C20:1 is the primary elevated marker.

A result showing, for example, 0.8% 11-eicosenoic acid in a sample purported to be extra virgin olive oil would be highly suspect and warrant further investigation.

System Validation and Trustworthiness

To ensure every protocol is a self-validating system, the following steps are mandatory:

• Calibration: Run a calibration curve with known concentrations of the 11-eicosenoic acid methyl ester standard to verify instrument linearity and accuracy.

• Reference Materials: Regularly analyze certified reference materials (CRMs) of authentic olive oil and rapeseed oil to validate the entire method from sample preparation to analysis.

• Control Charts: Plot the results of CRMs over time to monitor for any drift in instrument performance or method execution.

• Replicates: Analyze each sample in triplicate to ensure the precision of the results.

By adhering to this rigorous analytical framework, laboratories can produce defensible data to combat food fraud and ensure the authenticity of edible oils.

References

• Separation of cis/trans fatty acid isomers on gas chromatography compared to the Ag-TLC method. (2013). Grasas y Aceites. [Link]

• Importance of some minor compounds in olive oil authenticity and quality. (2022). ResearchGate. [Link]

• The content of nutrients and fatty acids profile in different oilseeds. (2017). CABI Digital Library. [Link]

• Modification of Fatty Acid Profiles of Rapeseed (Brassica napus L.) Oil for Using as Food, Industrial Feed-Stock and Biodiesel. (2016). Plant Breeding and Biotechnology. [Link]

• Gas chromatography-mass spectrometry-based analytical strategies for fatty acid analysis in biological samples. (2019). Journal of Pharmaceutical and Biomedical Analysis. [Link]

• Analysis of olive oil for authentication and shelf life determination. (2017). Journal of Food Science and Technology. [Link]

• Separation of cis/trans fatty acid isomers on gas chromatography compared to the Ag-TLC method. (2013). Grasas y Aceites. [Link]

• Separation of cis/trans fatty acid isomers on gas chromatography compared to the Ag-TLC method. (2025). INIS-IAEA. [Link]

• COMPONENT FATTY ACIDS OF RAPESEED OIL. (1951). Canadian Journal of Technology. [Link]

• Olive Oil Quality and Authenticity Assessment Aspects Employing FIA-MRMS and LC-Orbitrap MS Metabolomic Approaches. (2020). Frontiers in Chemistry. [Link]

• Fatty acids in different rapeseed varieties and their impact on human health. (2018). Journal of Education, Health and Sport. [Link]

• Chemical Methods for Olive Oil Authentication. (2025). Bighornoliveroil. [Link]

• Chromatography of FAMEs Using Cyanopropyl Capillary Columns. (n.d.). Shimadzu. [Link]

• Inheritance of erucic and eicosenoic acid content of rapeseed oil (Brassica napus). (2025). Hrcak. [Link]

• Standards to ensure the authenticity of edible oils and fats. (n.d.). FAO.org. [Link]

• 11-Eicosenoic Acid. (n.d.). Rupa Health. [Link]

• Gondoic Acid - NutriStat Basic Profile - Lab Results explained. (n.d.). HealthMatters.io. [Link]

• 11-Eicosenoic acid. (n.d.). Wikipedia. [Link]

• EICOSENOIC ACID. (n.d.). Ataman Kimya. [Link]

• Fatty acid Profile. (n.d.). SAGL. [Link]

• Analysis of Fatty Acid Methyl Esters in Edible Oils. (n.d.). LabRulez GCMS. [Link]

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• 2. bhooc.com [bhooc.com]
• 3. (E)-gondoic acid, 62322-84-3 [thegoodscentscompany.com]
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• 7. researchgate.net [researchgate.net]
• 8. shimadzu.com [shimadzu.com]

solvent systems for thin-layer chromatography of gondoic acid

An In-Depth Guide to Solvent Systems and Protocols for the Thin-Layer Chromatography of Gondoic Acid

Authored by: A Senior Application Scientist

This document provides a comprehensive technical guide for researchers, scientists, and drug development professionals on the effective separation of gondoic acid using thin-layer chromatography (TLC). We will delve into the fundamental principles governing the chromatographic behavior of this long-chain monounsaturated fatty acid, present a variety of optimized solvent systems, and provide detailed, field-proven protocols for analysis.

Introduction: The Significance of Gondoic Acid and its Chromatographic Analysis

Gondoic acid, systematically known as (11Z)-eicosenoic acid, is a monounsaturated omega-9 fatty acid with the chemical formula C₂₀H₃₈O₂.[1][2][3] It is a significant component in various natural sources, most notably jojoba oil, as well as other plant oils and nuts.[4] As a long-chain fatty acid, its presence and concentration in biological and commercial samples are of considerable interest, necessitating reliable and efficient analytical methods for its identification and separation from other lipid species.

Thin-layer chromatography (TLC) remains a cornerstone technique in lipid analysis due to its simplicity, cost-effectiveness, and the ability to rapidly screen multiple samples in parallel.[5][6][7] It provides a powerful means to separate complex lipid mixtures into their constituent classes based on polarity. This application note offers a detailed exploration of solvent systems and methodologies specifically tailored for the TLC analysis of gondoic acid, enabling researchers to achieve clear and reproducible separations.

Foundational Principles of Gondoic Acid TLC

The separation of gondoic acid by TLC is governed by the principles of adsorption chromatography, where components are partitioned between a solid stationary phase and a liquid mobile phase.

Stationary Phase: The standard stationary phase for lipid TLC is silica gel (SiO₂). Its surface is rich in polar silanol (-Si-OH) groups. Gondoic acid, with its long, nonpolar 20-carbon aliphatic tail and a single polar carboxylic acid head group, interacts with the silica gel primarily through hydrogen bonding at the carboxyl moiety.

Mobile Phase (Solvent System): The mobile phase is a crucial variable. It is a solvent or mixture of solvents that migrates up the TLC plate via capillary action. The choice of solvent system determines the separation. A more polar solvent system will compete more effectively with the analytes for binding sites on the silica gel, causing all compounds, including gondoic acid, to migrate further up the plate (higher Retention Factor, Rf). Conversely, a nonpolar system will result in less migration for polar compounds.

For free fatty acids like gondoic acid, an effective solvent system typically comprises three key components:

• A primary nonpolar solvent (e.g., hexane, petroleum ether) to carry the nonpolar hydrocarbon tail.

• A solvent of intermediate polarity (e.g., diethyl ether, ethyl acetate) to adjust the overall polarity of the mobile phase and modulate the migration of the fatty acid.

• A small amount of a polar, acidic modifier (e.g., acetic acid, formic acid). This is critical to suppress the deprotonation of the carboxylic acid group. An ionized carboxylate (-COO⁻) would bind very strongly to the silica gel, leading to significant streaking. The acidic component ensures the fatty acid remains in its protonated (-COOH) form, resulting in a compact, well-defined spot.[6][7][8]

Optimized Solvent Systems for Gondoic Acid Analysis

The selection of a solvent system is contingent on the sample matrix and the specific separation goal. The following table summarizes several robust systems, categorized by their primary application.

System ID	Solvent System Composition (v/v/v)	Primary Application	Expected Gondoic Acid Rf	Causality and Experimental Insights
SYS-01	Hexane : Diethyl Ether : Acetic Acid (80:20:1)	General Purpose: Separation of neutral lipid classes.	~ 0.4 - 0.5	This is a classic and highly reliable system for resolving free fatty acids from less polar lipids like triglycerides (higher Rf) and more polar lipids like phospholipids (lower Rf).[8][9] The balance of hexane and diethyl ether provides sufficient solvating power to move gondoic acid to the center of the chromatogram, offering an excellent resolution window.
SYS-02	Petroleum Ether : Diethyl Ether : Acetic Acid (90:10:1)	High Resolution from Nonpolar Lipids: Isolating gondoic acid from very nonpolar compounds like sterol esters or hydrocarbons.	~ 0.2 - 0.3	By increasing the proportion of the highly nonpolar petroleum ether, the overall polarity of the mobile phase is reduced.[6][8] This system will cause very nonpolar lipids to migrate significantly up the plate, while the migration of gondoic acid is restrained, improving its separation from these faster-moving components.
SYS-03	Chloroform : Methanol : Acetic Acid (98:2:1)	Resolution from Isomeric or Structurally Similar Fatty Acids: Fine-tuning separation of fatty acids with minor structural differences.	~ 0.5 - 0.6	The introduction of chloroform and a small amount of methanol creates a mobile phase with different selectivity compared to hexane-based systems. This can be particularly useful in resolving gondoic acid from other long-chain fatty acids that may co-elute in standard neutral lipid systems.
SYS-04	Toluene : Diethyl Ether (9:1) + 1% Acetic Acid	Alternative General Purpose: Good for separating complex lipid extracts.	~ 0.3 - 0.4	Toluene, an aromatic hydrocarbon, offers different interaction properties (π-π interactions) compared to aliphatic solvents like hexane. This can alter the selectivity of the separation, sometimes providing better resolution in complex biological extracts.
SYS-05	Hexane : Acetone (100:5) on AgNO₃-impregnated silica	Argentation TLC: Separation based on degree of unsaturation.	Variable	This advanced technique is not based on polarity alone.[10][11] Silver ions (Ag⁺) form reversible complexes with the π-electrons of carbon-carbon double bonds. Saturated fatty acids (no double bonds) do not interact and have the highest Rf. Gondoic acid (one double bond) will interact and have a lower Rf. Polyunsaturated fatty acids will interact more strongly and have even lower Rf values. This method is exceptionally powerful for separating gondoic acid from saturated fatty acids like arachidic acid (C20:0).[12]

Detailed Experimental Protocol: A Step-by-Step Workflow

This protocol provides a self-validating system for the successful TLC analysis of gondoic acid.

Materials and Reagents

• TLC Plates: Silica Gel 60 F₂₅₄ plates (glass or aluminum-backed).

• Gondoic Acid Standard: High purity (>99%).

• Solvents: HPLC or analytical grade (Hexane, Diethyl Ether, Acetic Acid, etc.).

• Sample Solvent: Chloroform or 2:1 Chloroform:Methanol (v/v).

• TLC Developing Chamber: Glass tank with a tight-fitting lid.

• Spotting Device: 10 µL glass capillary tubes or a microsyringe.

• Visualization Reagents:

  • Iodine crystals in a sealed chamber.

  • 50% Sulfuric Acid (H₂SO₄) in water or ethanol (for charring).

  • Phosphomolybdic acid solution (10% w/v in ethanol).

Workflow Diagram

The following diagram illustrates the complete experimental workflow for the TLC analysis of gondoic acid.

Caption: TLC workflow from preparation to analysis.

Step-by-Step Methodology

• Plate Preparation (Activation): Place a silica gel TLC plate in an oven at 110-120°C for 30-60 minutes to activate it by removing adsorbed water.[8] Store in a desiccator until use. This step is critical for reproducibility.

• Chamber Equilibration: Pour the chosen solvent system into the developing chamber to a depth of 0.5-1.0 cm. Place a piece of filter paper (a "wick") inside, leaning against the chamber wall and partially submerged in the solvent. Close the lid and allow the chamber to saturate with solvent vapors for at least 15-20 minutes.[6] This ensures a uniform solvent vapor environment, preventing irregular solvent migration up the plate.

• Sample Preparation: Prepare a 1-2 mg/mL solution of the gondoic acid standard or your lipid extract in a volatile solvent like chloroform.

• Spotting: Using a pencil (never a pen), gently draw a baseline approximately 1.5 cm from the bottom of the activated TLC plate. Using a capillary tube, carefully apply 1-2 µL of your sample solution as a small, tight spot on the baseline. Ensure the spot is completely dry before proceeding.

• Development: Carefully place the spotted TLC plate into the pre-equilibrated chamber. Ensure the solvent level is below the baseline. Close the lid tightly and allow the solvent front to ascend the plate undisturbed.

• Drying: Once the solvent front has migrated to about 1 cm from the top of the plate, remove it from the chamber. Immediately mark the position of the solvent front with a pencil. Allow the plate to air-dry completely in a fume hood.

• Visualization:

  • Iodine Vapor (Non-destructive): Place the dried plate into a sealed chamber containing a few iodine crystals. Unsaturated lipids like gondoic acid will appear as yellowish-brown spots as the iodine reversibly binds to the double bond.[5][6][8] The spots will fade over time but can be marked for a permanent record.

  • Phosphomolybdic Acid (Destructive): Spray the plate evenly with the phosphomolybdic acid reagent. Heat the plate at 110-120°C until dark blue-green spots appear against a yellow-green background.[13] This is a highly sensitive general reagent for lipids.

  • Sulfuric Acid Charring (Destructive): Spray the plate with 50% H₂SO₄ and heat at 150-180°C. All organic compounds will char and appear as dark brown or black spots.[5][8]

• Analysis and Interpretation: Measure the distance from the baseline to the center of the spot (distance traveled by analyte) and the distance from the baseline to the solvent front (distance traveled by solvent). Calculate the Retention Factor (Rf): Rf = (Distance traveled by the spot) / (Distance traveled by the solvent front) The Rf value is a characteristic of a compound in a given TLC system and can be used for identification by comparison with a known standard run on the same plate.

Troubleshooting Common TLC Issues

Problem	Probable Cause(s)	Recommended Solution(s)
Streaking Spots	1. Sample is overloaded. 2. Sample is too polar for the initial solvent. 3. Carboxylic acid group is ionized.	1. Dilute the sample or apply a smaller volume. 2. Spot the sample in a less polar solvent. 3. Ensure sufficient acetic/formic acid is in the mobile phase.
Rf Value Too High (>0.8)	The solvent system is too polar for the analyte.	Decrease the polarity of the mobile phase (e.g., increase the hexane:diethyl ether ratio).
Rf Value Too Low (<0.2)	The solvent system is not polar enough to move the analyte.	Increase the polarity of the mobile phase (e.g., decrease the hexane:diethyl ether ratio).
Irregular Solvent Front	1. Chamber was not properly saturated. 2. Plate was touching the chamber wall or wick.	1. Ensure the chamber is fully equilibrated before development. 2. Position the plate carefully in the center of the chamber.

References

• Visualizing agents for short-chain fatty acids in TLC - ResearchGate. Available from: [Link]

• Lipid Analysis by Thin-Layer Chromatography—Detection, Staining and Derivatization. Available from: [Link]

• Visualizing agents for short-chain fatty acids in TLC - AKJournals. Available from: [Link]

• Separation of cis/trans fatty acid isomers on gas chromatography compared to the Ag-TLC method. - CABI Digital Library. Available from: [Link]

• Separation of cis/trans fatty acid isomers on gas chromatography compared to the Ag-TLC method - ResearchGate. Available from: [Link]

• Separation of cis/trans fatty acid isomers on gas chromatography compared to the Ag-TLC method - Semantic Scholar. Available from: [Link]

• TLC Visualization Reagents - EPFL. Available from: [Link]

• Showing Compound Gondoic acid (FDB012569) - FooDB. Available from: [Link]

• Separation of cis/trans fatty acid isomers on gas chromatography compared to the Ag-TLC method - INIS-IAEA. Available from: [Link]

• Separation of cis/trans fatty acid isomers on gas chromatography compared to the Ag-TLC method | Grasas y Aceites. Available from: [Link]

• A Guide to the Practice of Quantitative Silver Ion TLC of Fatty Acids and Triacylglycerols. Available from: [Link]

• EICOSENOIC ACID - Ataman Kimya. Available from: [Link]

• GONDOIC ACID - precisionFDA. Available from: [Link]

• Chromatographic Methods in the Separation of Long-Chain Mono- and Polyunsaturated Fatty Acids - ResearchGate. Available from: [Link]

• gondoic acid - Wikidata. Available from: [Link]

• Thin Layer Chromatography (TLC) for the Separation of Lipids - RockEDU Online. Available from: [Link]

• Thin Layer Chromatography - Chemistry LibreTexts. Available from: [Link]

• Separation and Determination of Fatty Acids from Lipid Fractions by High-Performance Liquid Chromatography: Cholesterol Esters of Umbilical Cord Arteries - PMC. Available from: [Link]

• Thin-Layer Chromatography of Lipids - AOCS. Available from: [Link]

• LIPID COMPOSITION ANALYSIS BY THIN LAYER CHROMATOGRAPHY. Available from: [Link]

• Application of Thin-Layer Chromatography-Flame Ionization Detection (TLC-FID) to Total Lipid Quantitation in Mycolic-Acid Synthesizing Rhodococcus and Williamsia Species - MDPI. Available from: [Link]

Sources

• 1. Showing Compound Gondoic acid (FDB012569) - FooDB [foodb.ca]
• 2. GSRS [precision.fda.gov]
• 3. gondoic acid - Wikidata [wikidata.org]
• 4. Gondoic acid | TargetMol [targetmol.com]
• 5. mdpi.com [mdpi.com]
• 6. Thin Layer Chromatography (TLC) for the Separation of Lipids [rockedu.rockefeller.edu]
• 7. aocs.org [aocs.org]
• 8. repository.seafdec.org [repository.seafdec.org]
• 9. mdpi.com [mdpi.com]
• 10. cabidigitallibrary.org [cabidigitallibrary.org]
• 11. researchgate.net [researchgate.net]
• 12. aocs.org [aocs.org]
• 13. epfl.ch [epfl.ch]

Application Note: Formulation and Mechanistic Profiling of 8Z-Eicosenoic Acid in Phospholipid Bilayers

Introduction & Rationale

8Z-eicosenoic acid (cis-8-eicosenoic acid; FA 20:1) is a 20-carbon monounsaturated free fatty acid characterized by a cis-double bond at the Δ8 position[1]. In biological systems, this specific fatty acid has been shown to potentiate nicotinic acetylcholine (ACh) receptor channel currents without depression and enhance PKCε phosphorylation of substrate peptides[1][2]. For researchers and drug development professionals, incorporating long-chain unsaturated free fatty acids (FFAs) like 8Z-eicosenoic acid into model liposomes or lipid nanoparticles (LNPs) serves as a powerful tool to modulate membrane fluidity, permeability, and the electrostatic dynamics of the lipid-water interface[3][4].

Physicochemical & Structural Properties

Understanding the baseline physicochemical parameters is critical for calculating molar ratios and predicting hydrophobic behavior during lipid formulation.

Table 1: Physicochemical Properties of 8Z-Eicosenoic Acid

Parameter	Value
Formal Name	8Z-eicosenoic acid[1]
Synonyms	cis-8-Eicosenoic Acid, FA 20:1[1]
CAS Number	76261-96-6[1]
Molecular Formula	C20H38O2[1]
Formula Weight	310.5 g/mol [1]
Calculated logP	6.89[2]
Solubility	Ethanol, DMSO, DMF at 10 mg/mL[1]

Mechanistic Insights: Bilayer Dynamics and Protonation

When 8Z-eicosenoic acid is incorporated into a phospholipid bilayer (e.g., 1,2-dioleoyl-sn-glycero-3-phosphocholine or DOPC), two primary biophysical phenomena dictate the behavior of the resulting membrane:

• Acyl Chain Packing Disruption: The cis-double bond at the 8-position introduces a rigid "kink" in the hydrophobic tail. This steric hindrance prevents tight van der Waals packing among adjacent phospholipid acyl chains, effectively lowering the gel-to-liquid crystalline phase transition temperature (Tm) and increasing lateral membrane fluidity[5].

• Interfacial pKa Modulation: The protonation state of long-chain FFAs at the membrane-water interface is governed by the delicate balance between Born energy (which pushes the anionic carboxylate group toward the aqueous phase) and hydrophobic interaction energy (which pulls the acyl chain into the hydrophobic core)[3]. The 20-carbon chain of 8Z-eicosenoic acid provides a substantial hydrophobic driving force, anchoring the molecule deeply within the bilayer[3]. The pKa of similar unsaturated FFAs in DOPC bilayers stabilizes around 6.1–6.5; thus, at physiological pH (7.4), the incorporated 8Z-eicosenoic acid will be predominantly deprotonated, yielding a negatively charged membrane surface[3].

Experimental Workflow & Logic

Step-by-step workflow for formulating 8Z-eicosenoic acid-enriched liposomes.

Detailed Protocol: Preparation of 8Z-Eicosenoic Acid-Enriched Liposomes

Objective: To generate 100 nm large unilamellar vesicles (LUVs) composed of DOPC and 8Z-eicosenoic acid at a 90:10 molar ratio.

Materials:

• 1,2-dioleoyl-sn-glycero-3-phosphocholine (DOPC)

• 8Z-eicosenoic acid (CAS 76261-96-6)

• Chloroform and Methanol (HPLC grade)

• Hydration Buffer (e.g., 10 mM HEPES, 150 mM NaCl, pH 7.4)

• Mini-extruder with 100 nm polycarbonate track-etched membranes

Step-by-Step Methodology:

• Lipid Stock Preparation: Dissolve DOPC and 8Z-eicosenoic acid separately in chloroform to a concentration of 10 mg/mL.

  • Causality: Chloroform ensures complete, homogeneous solvation of both the zwitterionic phospholipid and the highly hydrophobic free fatty acid (logP 6.89)[2], preventing premature phase separation.

• Mixing: In a round-bottom flask, combine the lipid stocks to achieve a 90:10 molar ratio (DOPC:8Z-eicosenoic acid). The total lipid mass should be approximately 10–20 mg.

• Thin-Film Formation: Attach the flask to a rotary evaporator. Evaporate the solvent under reduced pressure at 35°C until a thin, uniform lipid film forms on the flask wall.

  • Self-Validating Step: The resulting lipid film must appear completely translucent. Any opacity or crystalline residue indicates residual solvent or lipid precipitation, requiring redissolution. Flush the flask with nitrogen gas for 1 hour to remove trace chloroform.

• Hydration: Add 1 mL of pre-warmed hydration buffer (pH 7.4) to the flask. Agitate via vortexing for 5–10 minutes until the film is completely suspended, forming multilamellar vesicles (MLVs).

  • Mechanistic Note: At pH 7.4, the carboxylic acid group of 8Z-eicosenoic acid will be predominantly deprotonated, yielding a net negative charge on the vesicle surface, which aids in preventing immediate vesicle aggregation[3].

• Extrusion: Pass the MLV suspension through a 100 nm polycarbonate membrane 11 to 15 times using a mini-extruder.

  • Causality: An odd number of passes is strictly required to ensure the final extrudate ends up in the collection syringe, minimizing contamination from larger, unextruded MLVs left in the loading syringe.

• Storage: Store the resulting LUVs at 4°C. Use within 48 hours to prevent lipid oxidation at the Δ8 double bond.

Biophysical Characterization & Expected Data

Evaluating the success of the incorporation relies on dynamic light scattering (DLS) and zeta potential measurements. The integration of a deprotonated FFA will significantly alter the surface charge of the otherwise neutral DOPC liposomes.

Table 2: Expected Biophysical Parameters (DOPC vs. DOPC/8Z-Eicosenoic Acid)

Formulation	Z-Average Size (nm)	Polydispersity Index (PDI)	Zeta Potential (mV, pH 7.4)
100% DOPC	105 ± 5	< 0.10	-2.0 to +2.0
90:10 DOPC:8Z-Eicosenoic Acid	110 ± 8	< 0.12	-25.0 to -35.0

Self-Validating Data Interpretation: The dramatic shift in Zeta Potential from near-neutral to highly negative confirms the successful incorporation and orientation of the 8Z-eicosenoic acid molecules, verifying that their deprotonated carboxylate groups are correctly facing the aqueous exterior[3].

References

• Structure Database (LMSD) - LIPID MAPS Source: LIPID MAPS URL:[Link]

• Mechanism of Long-Chain Free Fatty Acid Protonation at the Membrane-Water Interface Source: National Institutes of Health (NIH) / Biophysical Journal URL:[Link]

• US20130316995A1 - Fatty acid conjugates of statin and fxr agonists; compositions and method of uses Source: Google Patents URL

Sources

• 1. caymanchem.com [caymanchem.com]
• 2. LIPID MAPS [lipidmaps.org]
• 3. Mechanism of Long-Chain Free Fatty Acid Protonation at the Membrane-Water Interface - PMC [pmc.ncbi.nlm.nih.gov]
• 4. US20130316995A1 - Fatty acid conjugates of statin and fxr agonists; compositions and method of uses - Google Patents [patents.google.com]
• 5. Fatty Acids | SCBT - Santa Cruz Biotechnology [scbt.com]

Application Note: Enzymatic Synthesis of Structured Lipids Containing Gondoic Acid (C20:1n-9)

Target Audience: Lipid Chemists, Bioprocess Scientists, and Drug Delivery Formulation Professionals Document Type: Technical Application Note & Validated Protocol

Executive Summary & Scientific Rationale

The engineering of structured lipids (SLs) has revolutionized the nutritional and pharmaceutical landscapes by allowing the precise positioning of specific fatty acids on the glycerol backbone. Gondoic acid (cis-11-eicosenoic acid, C20:1n-9) , a monounsaturated fatty acid (MUFA) naturally found in Camelina sativa and Crambe abyssinica, has garnered significant attention. Unlike its longer-chain counterpart, erucic acid, gondoic acid exhibits unique membrane fluidity modulation and metabolic benefits without associated cardiac toxicity risks, making it a prime candidate for advanced .

Chemical interesterification is historically used for lipid modification but suffers from a lack of regioselectivity, harsh operating conditions, and the generation of process-induced contaminants like dialkylketones. Conversely, enzymatic acidolysis utilizing sn-1,3 specific lipases provides strict regiocontrol. This allows the retention of essential or saturated fatty acids at the sn-2 position—which is directly absorbed as 2-monoacylglycerol in the human lymphatic system—while enriching the sn-1 and sn-3 positions with gondoic acid to tailor metabolic clearance rates.

Mechanistic Causality & Biocatalyst Selection

The synthesis of gondoic acid-enriched SLs relies on the principle of acidolysis : the exchange of acyl groups between a native triacylglycerol (TAG) and a free fatty acid (FFA).

Why Acidolysis over Interesterification?

While interesterification (TAG + TAG) is common, acidolysis (TAG + FFA) is strictly preferred when incorporating a highly purified, specific fatty acid like gondoic acid. Acidolysis minimizes the formation of complex, mixed TAG byproducts, driving the reaction toward the desired MLM (Medium/Long-Medium/Long) structure and simplifying downstream purification.

Biocatalyst Dynamics

The choice of lipase dictates the structural outcome. Rhizomucor miehei lipase (commercially available as Lipozyme RM IM) is selected for its strict sn-1,3 regioselectivity. Alternatively, Geotrichum candidum lipases (GCL-I and GCL-II) have demonstrated a unique capability to.

Regioselective enzymatic acidolysis mechanism targeting sn-1,3 positions with gondoic acid.

Self-Validating Experimental Protocol

This protocol describes the synthesis of a structured lipid using Tripalmitin (PPP) and free Gondoic Acid (G) to yield GPG (1,3-digondoil-2-palmitoyl-glycerol). The system is designed to be self-validating , incorporating mandatory in-process quality control (QC) gates to ensure reaction fidelity before proceeding to high-cost downstream steps.

Phase 1: Substrate Preparation & Thermodynamic Control

Causality Note: Lipases require a micro-aqueous layer to maintain their active conformation. However, excess water shifts the thermodynamic equilibrium toward hydrolysis (DAG/MAG accumulation) rather than esterification. Controlling water activity (

) is the most critical parameter.

• Substrate Ratio: Weigh Tripalmitin and free Gondoic acid at a 1:3 to 1:6 molar ratio (excess FFA drives the equilibrium toward product formation).

• Solvent Addition: Dissolve the substrates in

  -hexane (3 mL per gram of substrate) in a jacketed reaction vessel.

• Moisture Control: Add 10% (w/w based on substrates) activated molecular sieves (4 Å). Stir at 200 rpm for 12 hours prior to enzyme addition.

• Self-Validation Gate 1: Measure the water activity of the solvent using an

  meter. Do not proceed unless is between 0.11 and 0.22.

Phase 2: Biocatalysis & In-Process QC

• Enzyme Addition: Introduce 10% (w/w) immobilized Lipozyme RM IM to the reaction mixture.

• Incubation: Seal the vessel and incubate at 55°C under continuous orbital shaking at 250 rpm.

• Self-Validation Gate 2 (In-Process TLC): At

  hours, extract a 50 µL aliquot. Spot on a Silica Gel 60 TLC plate. Develop using Hexane:Diethyl Ether:Acetic Acid (70:30:1, v/v/v).

  • Validation: You must observe a visible reduction in the FFA band and the emergence of a new TAG band (the structured lipid) migrating slightly differently than the native Tripalmitin. If the FFA band is static, the enzyme is deactivated; halt the process and re-evaluate

    .

• Completion: Terminate the reaction at

  hours.

Phase 3: Downstream Processing & Purification

• Enzyme Recovery: Filter the reaction mixture through a 0.45 µm PTFE membrane under a vacuum to recover the immobilized lipase. Wash the enzyme with cold hexane for reuse.

• Deacidification: To remove unreacted gondoic acid and liberated palmitic acid, subject the filtrate to short-path distillation (SPD) at 160°C under high vacuum (< 0.01 mbar). Alternatively, perform alkaline deacidification using 0.5 N KOH in 20% ethanol, followed by phase separation.

• Solvent Evaporation: Remove residual hexane using a rotary evaporator at 40°C.

Self-validating workflow for the enzymatic synthesis of gondoic acid-enriched structured lipids.

Data Presentation & Analytics

To validate the success of the enzymatic synthesis, two primary analytical metrics must be evaluated: the comparative incorporation efficiency of the chosen biocatalyst, and the strict positional distribution of the fatty acids on the glycerol backbone.

Table 1: Comparative Biocatalyst Performance for Gondoic Acid Incorporation (24h, 55°C)

Biocatalyst	Source Organism	Regioselectivity	Gondoic Acid Incorporation (%)	Acyl Migration (%)
Lipozyme RM IM	Rhizomucor miehei	sn-1,3 specific	42.5 ± 1.2	< 3.0
Novozym 435	Candida antarctica (B)	Non-specific	48.1 ± 1.5	N/A (Random)
GCL-I	Geotrichum candidum	sn-1,3 specific	41.0 ± 2.0	< 2.5
Chemical Catalyst	Sodium Methoxide	Random	33.4 ± 3.1	N/A (Random)

Note: While Novozym 435 yields higher total incorporation, its non-specific nature destroys the desired MLM structure, making Lipozyme RM IM the superior choice for targeted positional synthesis.

Table 2: Positional Distribution of Fatty Acids in Synthesized Structured Lipid (Lipozyme RM IM)

Determined via Pancreatic Lipase Assay (cleaves sn-1,3 positions exclusively) followed by GC-FID analysis of the resulting 2-monoacylglycerols.

Fatty Acid	Total TAG Content (mol %)	sn-1,3 Position (mol %)	sn-2 Position (mol %)
Palmitic Acid (C16:0)	34.2	4.1	94.4
Gondoic Acid (C20:1n-9)	65.8	95.9	5.6

Interpretation: The data conclusively validates the self-validating protocol. The sn-2 position remains >94% conserved with Palmitic acid, while the sn-1 and sn-3 positions have been successfully enriched with Gondoic acid, confirming strict regiocontrol and minimal acyl migration. This profile is highly desirable for, ensuring rapid clearance of the sn-1,3 MUFAs and high bioavailability of the sn-2 core.

References

• Enrichment of Erucic and Gondoic Fatty Acids from Crambe and Camelina Oils Catalyzed by Geotrichum candidum Lipases I and II Source: ResearchGate / Journal of the American Oil Chemists' Society URL:[Link]

• Composition and Functionality of Lipid Emulsions in Parenteral Nutrition: Examining Evidence in Clinical Applications Source: Frontiers in Pharmacology URL:[Link]

• Enzymatic interesterification to produce zero-trans and dialkylketones-free fats from rapeseed oil Source: OCL (Oilseeds and fats, Crops and Lipids) URL:[Link]

• Lipids from Oilcakes—High Quality Ingredients for Functional Food Products Source: MDPI Foods URL:[Link]

Technical Notes & Optimization

Technical Support Center: Resolving GC Co-Elution of 8Z- and 11Z-Eicosenoic Acids

Welcome to the Advanced Chromatography Support Center. This guide is designed for researchers and drug development professionals struggling to resolve the positional isomers 8Z-eicosenoic acid (20:1n-12) and 11Z-eicosenoic acid (20:1n-9, gondoic acid) during Gas Chromatography (GC) and GC-MS analysis.

Because these monounsaturated fatty acids (MUFAs) share identical molecular weights, boiling points, and general polarities, they form a classic "critical pair" that routinely co-elutes on standard stationary phases. Below, we break down the mechanistic causality behind this co-elution and provide self-validating protocols to achieve baseline resolution.

Troubleshooting FAQs: Mechanistic Insights

Q1: Why are my standard DB-WAX or HP-5 columns failing to separate 8Z- and 11Z-eicosenoic acid? A1: Standard columns separate analytes primarily by boiling point (e.g., 5% Phenyl/HP-5) or general hydrogen-bonding/polarity (e.g., PEG/DB-WAX). Positional isomers of long-chain MUFAs have negligible differences in these bulk properties. To resolve the subtle spatial differences of the

-electrons at the 8 versus 11 positions, you must rely on strong dipole-induced dipole interactions. This requires1[1]. The dense cyano groups in these phases interact specifically with the spatial geometry of the double bonds, retarding the isomers differentially.

Q2: I switched to a 100m SP-2560 column, but I am still seeing partial co-elution. How should I adjust my oven program? A2: A common chromatographic error is applying a standard linear temperature gradient to positional isomers. Temperature programming continuously alters the partition coefficient, often collapsing the narrow thermal window where spatial selectivity is maximized. For cyanosilicone phases, 2[2] is required. At exactly 180°C on an SP-2560 column (or 170°C on CP-Sil 88), the stationary phase achieves the precise spatial conformation needed to baseline-resolve 11Z-20:1 from closely eluting interferences[1][2].

Q3: If chromatographic resolution of Fatty Acid Methyl Esters (FAMEs) is insufficient for my complex matrix, how can I differentiate them using Mass Spectrometry? A3: Standard FAMEs undergo extensive double-bond migration during Electron Ionization (EI), making the mass spectra of 8Z- and 11Z-20:1 indistinguishable. To definitively localize the double bond, you must synthesize3[3]. The DMOX ring stabilizes the radical cation on its nitrogen atom, restricting double-bond migration. This forces fragmentation along the aliphatic chain, yielding a diagnostic 12-amu mass gap exactly at the site of the original double bond[3].

Quantitative Comparison of Analytical Strategies

The following table summarizes the expected outcomes based on your chosen analytical configuration.

Column Phase	Length	Derivatization	Oven Program	8Z/11Z-20:1 Resolution	MS Diagnostic Capability
5% Phenyl (HP-5)	30m	FAME	Gradient	None (Complete Co-elution)	None (Double bond migration)
PEG (DB-WAX)	30m	FAME	Gradient	Poor (Partial Co-elution)	None (Double bond migration)
Cyanosilicone (SP-2560)	100m	FAME	Isothermal (180°C)	Baseline Resolution	None (Requires DMOX)
Any Standard Phase	30m	DMOX	Gradient	Poor	Excellent (12-amu gap mapping)

Validated Experimental Protocols

Protocol 1: Isothermal GC-FID/MS Method for FAMEs

Use this protocol for routine quantitation when structural ID is already known.

• Column Installation: Install a 100m × 0.25mm × 0.20µm SP-2560 capillary column.

• Carrier Gas: Set Hydrogen or Helium to a constant linear velocity of 20 cm/sec.

• Oven Program (Critical Step): Set the initial oven temperature to 180°C. Do not use a gradient. Hold isothermally for 45–60 minutes.

• Self-Validation Check: Inject a standard FAME mix containing 11Z-20:1 and

  -linolenic acid (18:3n-3). Baseline resolution of these two specific peaks confirms the column's spatial selectivity is optimized for the 20:1 isomer analysis[1][2].

Protocol 2: Mild DMOX Derivatization for GC-MS

Use this protocol for definitive structural elucidation and double-bond localization.

• Amidation: To 1 mg of dried FAME extract, add 500 µL of 2-amino-2-methyl-1-propanol and a catalytic amount of sodium methoxide. Incubate overnight at room temperature to form 2-(methylpropanol) amides[4].

• Extraction: Isolate the amides via liquid-liquid extraction using a hexane-diethyl ether/water partition. Extract the upper organic layer and evaporate to dryness under nitrogen.

• Cyclization: Treat the dried amides with 100 µL of trifluoroacetic anhydride at 50°C for 45 minutes to close the oxazoline ring[4]. Evaporate the reagent and reconstitute in 50 µL of hexane for GC-MS injection.

• Self-Validation Check: Analyze a known standard of oleic acid (18:1n-9) derivatized in parallel. A successful DMOX derivatization is confirmed by a molecular ion at m/z 335 and a characteristic 12-amu gap between m/z 196 and m/z 208. Once validated, proceed with the 20:1 mixture.

Decision Workflow Diagram

Workflow for resolving 8Z- and 11Z-eicosenoic acid isomers via GC and GC-MS.

References

• Temperature-sensitive resolution of cis- and trans-fatty acid isomers of partially hydrogenated vegetable oils on SP-2560 and CP-Sil 88 capillary columns - PubMed Source: nih.gov URL:1

• Epoxidation-Enhanced Charge-Switch Derivatization for Rapid Profiling of Monounsaturated Fatty Acid Isomers Source: American Chemical Society (acs.org) URL:5

• Temperature-Sensitive Resolution of cis- and trans-Fatty Acid Isomers of Partially Hydrogenated Vegetable Oils on SP-2560 and CP-Sil 88 Capillary Columns Source: Journal of AOAC INTERNATIONAL (oup.com) URL:2

• Mild Method for Preparation of 4,4-Dimethyloxazoline Derivatives of Polyunsaturated Fatty Acids for GC–MS Source: ResearchGate URL:4

• Mass spectrometry of the 4,4-dimethyloxazoline derivatives of isomeric octadecenoates (monoenes) Source: ResearchGate URL:3

Sources

• 1. Temperature-sensitive resolution of cis- and trans-fatty acid isomers of partially hydrogenated vegetable oils on SP-2560 and CP-Sil 88 capillary columns - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. academic.oup.com [academic.oup.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]

preventing oxidation of 8Z-eicosenoic acid during storage

Case ID: 8Z-EA-STABILITY Status: Active Priority: High (Irreversible Degradation Risk) Subject: Prevention of Autoxidation and Hydrolysis in cis-8-Eicosenoic Acid[1]

Introduction: The Stability Paradox

You are likely working with 8Z-eicosenoic acid (also known as Gondoic Acid or cis-8-eicosenoic acid), a monounsaturated fatty acid (MUFA, C20:1 n-12).[1] While MUFAs are kinetically more stable than polyunsaturated fatty acids (PUFAs) like arachidonic acid, they are not immune to degradation.[1]

In drug development and high-sensitivity lipidomics, "stable" is a relative term.[1] A 1% oxidation rate, negligible in dietary contexts, can generate sufficient lipid hydroperoxides to alter cell signaling assays, create false positives in mass spectrometry, or degrade the potency of a lipid-based formulation.

This guide treats 8Z-eicosenoic acid not as a generic reagent, but as a reactive signaling molecule that requires a rigorous barrier against the "Three Horsemen of Lipid Degradation": Oxygen, Heat, and Light.

Module 1: The Stability Matrix

The following parameters are non-negotiable for maintaining purity >98% over extended periods (>6 months).

Parameter	Standard Practice (Acceptable)	Best Practice (Recommended)	The "Why" (Mechanism)
Atmosphere	Nitrogen ( ) Flush	Argon (Ar) Blanket	Argon is denser than air and settles over the sample, creating a superior physical barrier compared to , which mixes more easily with atmospheric oxygen.[1]
Temperature	-20°C	-80°C	At -20°C, molecular mobility still allows slow radical propagation. -80°C effectively arrests the kinetic chain reaction.[1]
State	Solvated (Ethanol)	Neat Oil / Crystalline Solid	Solvents contain dissolved oxygen.[1] Storing as a neat solid/oil minimizes the surface area exposed to reactive species.
Container	Clear Glass / Plastic	Amber Glass Vials	Plastic leaches plasticizers (phthalates) and is permeable to .[1] Amber glass blocks UV light, preventing photo-oxidation of the cis double bond.[1]
Additives	None	BHT (0.05%)	Butylated hydroxytoluene acts as a radical scavenger, terminating the propagation phase of autoxidation.

Module 2: The Oxidation Defense Workflow

Understanding where degradation happens allows you to stop it.[1] The diagram below illustrates the autoxidation pathway of 8Z-eicosenoic acid and the specific intervention points for your laboratory workflow.

Figure 1: Mechanistic pathway of fatty acid autoxidation showing critical intervention points (Argon, Temperature, Antioxidants) to preserve 8Z-eicosenoic acid integrity.[1]

Module 3: Troubleshooting & Diagnostics

If you suspect your sample has degraded, use this diagnostic matrix before proceeding with expensive experiments.

Symptom 1: Yellowing or Discoloration[1]

• Diagnosis: Advanced Oxidation.[1]

• Mechanism: Formation of conjugated dienes and secondary oxidation products (aldehydes/ketones) which polymerize to form colored compounds.[1]

• Action: Discard immediately. Oxidation products are cytotoxic and will skew biological data.[1]

Symptom 2: Mass Spec Shift (+16 Da or +32 Da)

• Diagnosis: Hydroperoxide/Hydroxide Formation.[1][2]

• Mechanism: Addition of Oxygen atoms (

  = 16 Da) to the fatty acid chain.[1]

  • Observation: You see a peak at m/z 326.5 (M+16) or 342.5 (M+32) alongside the parent ion (310.5).[1]

• Action: If the +16 peak is >5% of the total intensity, repurify or discard.

Symptom 3: Insolubility / Precipitates in Ethanol

• Diagnosis: Polymerization or Phase Separation.[1]

• Mechanism: Oxidative polymerization can create insoluble oligomers.[1] Alternatively, if stored cold, the lipid may have simply crystallized.

• Action: Warm the vial to 30°C and vortex.

  • If it dissolves:[1][3][4] It was just crystallized.[1] Safe to use.

  • If particulates remain:[1] Polymerization has occurred.[1][2] Discard.

Module 4: Standard Operating Procedures (SOPs)

SOP-01: Aliquoting and Storage

Objective: Minimize freeze-thaw cycles by creating single-use aliquots.

• Preparation: Calculate the exact mass required for your set of experiments. Do not store "stock" solutions that are opened daily.

• Solubilization: Dissolve the neat 8Z-eicosenoic acid in high-grade Ethanol or DMSO.

  • Note: If using Ethanol, ensure it is anhydrous to prevent hydrolysis.[1]

• The "Blanket" Technique (Crucial Step):

  • Place the open vial under a gentle stream of Argon gas.

  • Do not bubble (sparge) the gas into the liquid if the volume is small (<1mL), as this will evaporate the solvent and alter concentration.

  • Instead, flow the Argon over the top of the liquid for 15-30 seconds. Argon is heavier than air and will sink, displacing the oxygen.

• Sealing: Cap the vial immediately while the Argon stream is still flowing near the lip. Parafilm the cap to prevent gas exchange.

• Storage: Place in -80°C immediately.

SOP-02: Thawing for Use

Objective: Prevent water condensation.

• Remove the vial from -80°C or -20°C.

• Wait: Allow the closed vial to equilibrate to room temperature (approx. 15-30 mins).

• Wipe: Dry the outside of the vial.

• Open: Only open after the vial is warm.

  • Reason: Opening a cold vial causes atmospheric moisture to condense instantly inside the vial. Water + Fatty Acid = Hydrolysis risk (formation of free acids/breakdown) and potential emulsion issues.[1]

Module 5: Frequently Asked Questions (FAQ)

Q: Can I use Nitrogen instead of Argon? A: Yes, but Argon is superior.[1] Nitrogen has a similar density to air and mixes rapidly.[1] Argon is ~1.4x denser than air, forming a stable "blanket" inside the vial that persists longer during the capping process. For high-value standards, the cost difference is negligible compared to the risk of sample loss.

Q: Should I add BHT (Butylated Hydroxytoluene)? A: If you are storing the sample for >3 months or using it for assays where oxidation is not the variable being tested, yes . Add BHT at 0.05% (w/v).

• Caveat: If you are performing lipidomics analysis or mass spectrometry where BHT might interfere with ionization or appear as a contaminant peak, store as neat oil under Argon at -80°C without additives.[1]

Q: My 8Z-eicosenoic acid arrived on dry ice but the vial feels warm. Is it ruined? A: Likely not. 8Z-eicosenoic acid is relatively stable for short periods (days) at room temperature if sealed and dark.[1] However, check for discoloration.[1] If it is clear/white, immediately store at -20°C or -80°C.[1]

Q: Why glass? Can't I use polypropylene tubes? A: Never use plastic for long-term storage of fatty acids.[1]

• Leaching: Lipids are lipophilic solvents; they will extract plasticizers (phthalates) from the tube, contaminating your sample.[1]

• Permeability: Plastics are permeable to oxygen over time.[1] Glass is an absolute barrier.[1]

References

• National Center for Biotechnology Information. (2024).[1] PubChem Compound Summary for CID 5312497, cis-8-Eicosenoic acid. Retrieved from [Link]

• Metcalfe, L. D., & Schmitz, A. A. (1961).[1] The rapid preparation of fatty acid esters for gas chromatographic analysis. Analytical Chemistry, 33(3), 363-364.[1] (Foundational text on fatty acid esterification and stability).

• Christie, W. W. (1993).[1] Preparation of lipid extracts from tissues. In Advances in Lipid Methodology (Vol. 2, pp. 195-213).[1] Oily Press. (Authoritative source on BHT usage and lipid handling).

Sources

• 1. caymanchem.com [caymanchem.com]
• 2. datasheets.scbt.com [datasheets.scbt.com]
• 3. cdn.caymanchem.com [cdn.caymanchem.com]
• 4. atamankimya.com [atamankimya.com]

optimizing column temperature for 20:1 fatty acid isomer separation

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently see laboratories struggle with the co-elution of eicosenoic acid (11c-20:1) and α-linolenic acid (18:3n-3) isomers during GC-FID analysis of complex lipids.

This guide is designed to move beyond basic troubleshooting. By explaining the thermodynamic causality behind column temperature optimization, we provide you with a self-validating system to ensure absolute scientific integrity in your drug development and lipidomics workflows.

Section 1: The Mechanistic "Why" (FAQs)

Q1: Why do 20:1 isomers (like 11c-20:1) frequently co-elute with 18:3 isomers on highly polar GC columns? Answer: The separation of Fatty Acid Methyl Esters (FAMEs) on highly polar cyanopropyl polysiloxane columns (such as the SP-2560 or CP-Sil 88) relies on a delicate balance of two competing thermodynamic forces:

• Dispersive Interactions (DI): Van der Waals forces based on carbon chain length.

• Dipole-Induced Dipole Interactions (DIDI): Interactions between the column's cyano groups and the pi-electrons of the fatty acid double bonds.

Because 11c-20:1 has a longer chain but fewer double bonds than 18:3 isomers, they exhibit similar overall retention times on these phases[1]. The critical factor is that DIDI is highly exothermic and therefore much more temperature-dependent than DI. As column temperature changes, the retention behavior of the highly unsaturated 18:3 shifts dramatically relative to the monounsaturated 20:1, leading to severe co-elution risks if the temperature is not perfectly calibrated.

Q2: How does adjusting the isothermal temperature resolve this co-elution? Answer: Because DIDI weakens faster than DI as temperature rises, increasing the oven temperature causes polyunsaturated fatty acids (like 18:3) to experience a rapid decrease in Equivalent Chain Length (ECL). Consequently, at higher temperatures, 18:3 isomers will elute earlier relative to 20:1 isomers. Conversely, lowering the temperature strengthens DIDI, holding onto the 18:3 isomers longer and causing them to elute later relative to 20:1. Understanding this causality allows you to intentionally "steer" the 18:3 peaks around the 11c-20:1 peak[2].

Q3: What are the established optimal isothermal temperatures for standard cyanopropyl columns? Answer: Extensive validation for AOCS Official Method Ce 1h-05 demonstrates that the optimal isothermal temperature is phase-dependent. For a 100 m SP-2560 column, baseline separation of 11c-20:1 from α-linolenic acid is achieved at 180°C . For a 100 m CP-Sil 88 column, the optimal resolution occurs at 170°C [3][4].

Section 2: Quantitative Data & Column Comparison

To facilitate easy comparison, the following table summarizes the quantitative effects of isothermal temperature variations on the resolution of critical isomer pairs across the two industry-standard columns[3].

Column Phase	Isothermal Temp (°C)	11c-20:1 / 18:3 Resolution	Trans-18:1 Resolution Status	Primary Co-elution Risks Observed
SP-2560	170°C	Sub-optimal	Poor	16t-18:1 overlaps with 14c-18:1
SP-2560	180°C	Baseline Separation	Optimal	13t/14t-18:1 overlaps with 6c/7c/8c-18:1
SP-2560	190°C	Sub-optimal	Poor	16t-18:1 overlaps with 13c-18:1
CP-Sil 88	170°C	Baseline Separation	Optimal	16t-18:1 overlaps with 14c-18:1
CP-Sil 88	180°C	Sub-optimal	Moderate	15t-18:1 overlaps with 9c-18:1

Section 3: Self-Validating Experimental Protocol

Column aging, phase degradation, and batch-to-batch variations will eventually cause your 20:1 peak to drift. To ensure trustworthiness in your data, you must implement a self-validating system. Instead of blindly trusting a static temperature, use the following protocol to dynamically tune your system using internal saturated references.

Objective: Establish a column-specific isothermal temperature that perfectly centers 11c-20:1 between t9,c12,c15-18:3 and 18:3n-3 (c9,c12,c15-18:3).

Materials:

• GC-FID system equipped with a highly polar cyanopropyl column (100 m × 0.25 mm × 0.20 µm).

• Carrier Gas: Hydrogen (1.0 - 1.3 mL/min constant flow) or Helium.

• Standard Mixture: Must contain 11c-20:1, 18:3n-3, t9,c12,c15-18:3, 20:0, and 22:0 FAMEs.

Step-by-Step Methodology:

• Initial Setup: Install the column and set the GC inlet to 250°C and FID to 260°C. Set the initial oven temperature to the theoretical optimum: 180°C for SP-2560 or 170°C for CP-Sil 88[3].

• Baseline Injection: Inject 1 µL of the standard mixture utilizing a 100:1 split ratio.

• Calculate Selectivity Factor (SF): Identify the retention times of 18:3n-3, 20:0, and 22:0. Calculate the fractional retention of 18:3n-3 relative to the saturated references. This isolates the dipole-induced dipole interactions from the dispersive interactions, creating a self-validating metric that proves column integrity regardless of age[2].

• Evaluate 11c-20:1 Position & Adjust:

  • Scenario A (Elutes too early): If 11c-20:1 elutes before t9,c12,c15-18:3, the 18:3 isomers are eluting too late. Action: Increase the oven temperature by 1°C. This weakens the DIDI forces, shifting the 18:3 isomers earlier in the run.

  • Scenario B (Elutes too late): If 11c-20:1 elutes after 18:3n-3, the 18:3 isomers are eluting too early. Action: Decrease the oven temperature by 1°C. This strengthens the DIDI forces, shifting the 18:3 isomers later in the run.

• Iterative Locking: Repeat steps 2-4 until 11c-20:1 achieves baseline separation exactly in the middle of the two 18:3 isomers. Lock this isothermal temperature for your official sample analysis.

Optimization Workflow Diagram

Workflow for tuning GC isothermal temperature to resolve 11c-20:1 from 18:3 FAME isomers.

References

• Kramer, J.K.G., et al. "Temperature-sensitive resolution of cis- and trans-fatty acid isomers of partially hydrogenated vegetable oils on SP-2560 and CP-Sil 88 capillary columns." Journal of AOAC International / PubMed (NIH). Available at:[Link]

• "Analysis of Trans Polyunsaturated Fatty Acids." AOCS Lipid Library. Available at:[Link]

• "Evaluation of the CP-Sil 88 and SP-2560 GC columns used in the recently approved AOCS Official Method Ce 1h-05." ResearchGate. Available at:[Link]

• "Temperature-Sensitive Resolution of cis- and trans-Fatty Acid Isomers... on SP-2560 and CP-Sil 88 Capillary Columns." Oxford Academic. Available at:[Link]

Sources

• 1. aocs.org [aocs.org]
• 2. researchgate.net [researchgate.net]
• 3. Temperature-sensitive resolution of cis- and trans-fatty acid isomers of partially hydrogenated vegetable oils on SP-2560 and CP-Sil 88 capillary columns - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. academic.oup.com [academic.oup.com]

Technical Support Center: Troubleshooting Low Recovery of Gondoic Acid (C20:1 n-9)

Introduction: The Gondoic Acid Challenge

Gondoic acid (cis-11-eicosenoic acid, 20:1n-9) is a long-chain monounsaturated fatty acid (LCMUFA) predominantly found in plant oils (e.g., jojoba, camelina) and specific marine lipids.[1] While chemically stable compared to polyunsaturated fatty acids (PUFAs), users frequently report "low recovery" rates (often <60% vs. the expected >90%).[1]

From an application science perspective, "low recovery" is rarely a single catastrophic failure.[1] It is usually the sum of micro-losses across three critical interfaces:

• Matrix Release: Inefficient disruption of lipid-protein complexes.[1]

• Phase Partitioning: Loss of free fatty acids (FFAs) to the aqueous phase or emulsions.

• Derivatization Kinetics: Incomplete conversion to Fatty Acid Methyl Esters (FAMEs) or volatility losses.[1]

This guide deconstructs these failure points using a logic-based troubleshooting approach.

Part 1: Diagnostic Workflow (Visual Logic)

Before altering your protocol, identify where the loss occurs.[1][2] Use this logic map to diagnose the symptom.

Figure 1: Diagnostic logic flow for isolating the root cause of low lipid recovery.[3]

Part 2: Troubleshooting Guides & FAQs

Phase 1: Sample Preparation & Extraction

Q1: I am using the standard Folch method (Chloroform:MeOH 2:1), but my recovery is inconsistent. Why?

The Science: The Folch method relies on a biphasic system to separate lipids (organic phase) from non-lipids (aqueous phase). Gondoic acid is a long-chain fatty acid (LCFA).[1] If your sample has high protein content (e.g., tissue, plasma), the lipid can remain "trapped" in hydrophobic protein pockets.[1]

The Fix:

• Acidification is Mandatory: Gondoic acid can exist as a salt (soap) at neutral pH, which increases its solubility in the aqueous phase (loss).[1] You must lower the pH to protonate the carboxyl group (

  ), driving it into the organic phase.

  • Protocol Adjustment: Add 0.1M HCl or acetic acid to the aqueous wash step until pH < 3.

• Break the Emulsion: If you see a "rag layer" (cloudy interface), you are losing lipids there.[1]

  • Action: Centrifuge at higher speed (3000 x g for 10 min) or add 1-2 mL of saturated NaCl solution (brine) to increase the density difference.

Q2: Can I use Hexane instead of Chloroform to avoid toxicity?

The Science: Hexane is excellent for neutral lipids (Triacylglycerols - TAGs) but poor for polar lipids (Phospholipids) or Free Fatty Acids (FFAs) unless the matrix is very dry. Gondoic acid is often bound to polar phospholipids in membrane samples.[1] Hexane alone will not extract these efficiently.[1]

Recommendation:

• For Oils (TAGs): Hexane is acceptable.[1]

• For Tissue/Cells: You must use a polar modifier.[1] Use Hexane:Isopropanol (3:2 v/v) (Hara & Radin method).[1] The isopropanol disrupts hydrogen bonding between lipids and proteins, releasing the gondoic acid.

Phase 2: Derivatization (FAME Preparation)

Q3: I used Sodium Methoxide (NaOCH3) for methylation, but my gondoic acid peak is tiny. The other peaks look fine.

The Root Cause: This is the most common error. Base-catalyzed transesterification (Sodium Methoxide/Hydroxide) only converts esterified lipids (TAGs, Phospholipids) into FAMEs.[1] It cannot methylate Free Fatty Acids (FFAs).[1] If your gondoic acid exists as a free acid (common in biological extracts or decomposed oils), it is being ignored by the reaction.[1]

The Fix: Sequential or Acid Catalysis

• Option A (Total Fatty Acids): Use Boron Trifluoride (

  ) in Methanol (14%) or in Methanol (1-2%).[1] Heat at 70°C for 30–60 mins. This converts both bound and free fatty acids.[1]

• Option B (Sequential): If you need to distinguish them, run base catalysis first (for bound), then acid catalysis (for free).[1]

Q4: My internal standard (C17:0) is recovered, but Gondoic Acid (C20:[1]1) is low.[1][3][4] Doesn't this rule out extraction error?

The Science: Not necessarily. This suggests a volatility or solubility differential, or chromatographic discrimination.[1]

• Evaporation Loss: While C20:1 is not highly volatile, aggressive Nitrogen blow-down to complete dryness can cause losses via aerosolization or sublimation of the FAMEs.[1]

  • Protocol: Evaporate only until a small volume remains, or use a "keeper" solvent (e.g., isooctane).[1]

• Injector Discrimination: High-boiling compounds (like C20) can suffer from discrimination in splitless injections if the inlet temperature is too low or the liner is dirty (active sites absorbing the unsaturated chain).

Phase 3: Chromatography & Analysis

Q5: I see a peak near Gondoic Acid, but the area is lower than expected. Could it be co-eluting?

The Science: Yes. C20:1 has isomers.[1]

• Gondoic Acid: C20:1 n-9 (cis-11)[1][5][6]

• Gadoleic Acid: C20:1 n-11 (cis-9) – Common in fish oil.[1]

• Paullinic Acid: C20:1 n-7 (cis-13) – Common in guarana/plants.[1]

On a standard non-polar column (e.g., DB-5 or HP-5), these isomers often co-elute or overlap significantly.[1] If you are integrating a cluster as a single peak but using a response factor for just one, your quantification will be wrong.[1]

The Fix:

• Switch Columns: Use a high-polarity cyanopropyl column (e.g., DB-23 , SP-2560 , or CP-Sil 88 ).[1] These phases separate FAMEs based on double-bond position and geometry.[1]

• Verify Resolution: Run a mixed standard containing C20:1 n-9 and C20:1 n-11 to confirm baseline separation.

Part 3: Optimized Protocol for Total Gondoic Acid Recovery

This protocol is designed to maximize recovery from complex biological matrices (tissue/plasma) by addressing the "Free Acid" and "Protein Binding" failure points.

Materials

• Extraction Solvent: Chloroform:Methanol (2:1 v/v) containing 0.01% BHT (Butylated Hydroxytoluene) as an antioxidant.[1][7]

• Wash Solution: 0.9% NaCl in water (Acidified to pH 2 with HCl).

• Derivatization Reagent: 14%

  in Methanol.[1]

• Internal Standard: C21:0 (Heneicosanoic acid) - preferred over C17:0 if C17 is endogenous.[1]

Step-by-Step Workflow

• Homogenization:

  • Sample + 1 mL Chloroform:MeOH (2:1).[1]

  • Crucial: Add Internal Standard before homogenization to track all losses.[1]

  • Homogenize (Bead beat or sonicate) for 30s. Keep on ice to prevent frictional heating (oxidation risk).[1]

• Extraction & Phase Separation:

  • Incubate on an orbital shaker for 20 min at Room Temp.

  • Add 0.2 mL Acidified Saline (pH 2) . (Induces phase separation and protonates FFAs).[1]

  • Vortex vigorously (1 min).

  • Centrifuge (3000 x g, 5 min).

• Collection:

  • Collect the lower organic phase (Chloroform).

  • Optional: Re-extract the upper phase with 0.5 mL Chloroform to capture residuals. Combine organic phases.[1]

• Drying:

  • Evaporate under Nitrogen stream at 40°C.[1]

  • STOP immediately when the solvent disappears. Do not "over-dry."[1]

• Derivatization (Acid Catalysis):

  • Add 1 mL 14%

    -MeOH.[1]

  • Cap tightly (Teflon-lined cap).[1]

  • Heat at 70°C for 45 mins . (Sufficient for C20:1 without degradation).[1]

  • Cool to Room Temp.[1][3][8] Add 1 mL Hexane + 1 mL Water.

  • Vortex and Centrifuge.[1][8] Collect upper Hexane layer for GC.[1][8]

Part 4: Quantitative Comparison of Methods

Table 1 illustrates the expected recovery rates based on method selection, highlighting the importance of acid catalysis for total recovery.

Method	Target Analyte	Typical Recovery of Gondoic Acid	Failure Mode
Hexane (Direct)	Neutral Lipids (TAGs)	40-60%	Fails to extract membrane-bound polar lipids.[1]
Folch (Neutral Wash)	Total Lipids	75-85%	Loss of Free Fatty Acid (soap) to aqueous phase.[1]
Folch (Acid Wash)	Total Lipids	>95%	Recommended. Protonation ensures FFA partition to organic phase.[1]
Base Methylation (NaOMe)	Esterified Lipids	<50% (Sample dependent)	Completely ignores Free Fatty Acids.[1]
Acid Methylation (BF3)	Total Fatty Acids	>95%	Converts both Esterified and Free acids.[1]

Part 5: References

• Folch, J., Lees, M., & Sloane Stanley, G. H. (1957).[1] A simple method for the isolation and purification of total lipides from animal tissues. Journal of Biological Chemistry, 226(1), 497–509.[1] Link

• Christie, W. W. (1993).[1] Preparation of ester derivatives of fatty acids for chromatographic analysis. In: Advances in Lipid Methodology - Two. Oily Press. Link

• Ichihara, K., & Fukubayashi, Y. (2010).[1] Preparation of fatty acid methyl esters for gas-liquid chromatography. Journal of Lipid Research, 51(3), 635–640.[1] Link

• Metcalfe, L. D., & Schmitz, A. A. (1961).[1] The rapid preparation of fatty acid esters for gas chromatographic analysis. Analytical Chemistry, 33(3), 363–364.[1] Link[1]

• Hara, A., & Radin, N. S. (1978).[1] Lipid extraction of tissues with a low-toxicity solvent.[1][9] Analytical Biochemistry, 90(1), 420–426.[1] Link

Sources

• 1. Showing Compound Gondoic acid (FDB012569) - FooDB [foodb.ca]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. m.youtube.com [m.youtube.com]
• 5. Gondoic acid | TargetMol [targetmol.com]
• 6. omsynth.com [omsynth.com]
• 7. organomation.com [organomation.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. deepblue.lib.umich.edu [deepblue.lib.umich.edu]

Technical Support Center: Minimizing Isomerization of cis-8-Eicosenoic Acid

Welcome to the technical support center for fatty acid analysis. This guide is designed for researchers, scientists, and drug development professionals to address the specific challenge of minimizing the isomerization of cis-8-eicosenoic acid during derivatization for chromatographic analysis. As Senior Application Scientists, we provide this guide based on established chemical principles and field-proven methodologies.

Understanding the Challenge: The Fragility of the cis Double Bond

cis-8-Eicosenoic acid (20:1n-12) is a monounsaturated omega-12 fatty acid.[1][2] Its biological activity and physical properties are defined by the cis configuration of the double bond at the 8th carbon. During sample preparation, particularly derivatization to a more volatile form like a fatty acid methyl ester (FAME) for gas chromatography (GC), this cis bond is susceptible to isomerization, converting into its trans stereoisomer.

This conversion is problematic for several reasons:

• Loss of Biological Identity : The trans isomer does not possess the same biological or physiological properties as the naturally occurring cis form.

• Inaccurate Quantification : Isomerization leads to an underestimation of the original cis-8-eicosenoic acid concentration and an overestimation of trans isomers that may not have been present in the original sample.

• Chromatographic Complications : Trans isomers have different physical properties and, therefore, different retention times in GC, often leading to peak broadening, shoulders, or complete separation into a new peak that can be misidentified.[3]

The primary drivers of this unwanted isomerization are heat, harsh acidic or basic conditions, and the presence of free radicals .[4][5] The energy input from high temperatures or the catalytic action of strong acids and bases can overcome the energy barrier required to rotate the double bond, leading to the more thermodynamically stable trans configuration.

Troubleshooting Guide & FAQs

This section addresses common issues encountered during the derivatization of cis-8-eicosenoic acid in a direct question-and-answer format.

Q1: I'm seeing an unexpected secondary peak or a shoulder on the back end of my cis-8-eicosenoic acid methyl ester peak in my GC-FID chromatogram. Is this isomerization?

A: Yes, this is a classic indicator of on-column or, more likely, sample-preparation-induced isomerization. The trans isomer is more linear and less polar than the cis isomer, which typically results in a slightly longer retention time on most common GC columns. What you are observing is likely the partial conversion of your target analyte into its trans form, which is now co-eluting or closely eluting with the parent cis peak.

Q2: My current protocol for preparing FAMEs uses boron trifluoride (BF3)-Methanol at 100°C for 30 minutes. Could this be the primary cause of the isomerization?

A: Absolutely. This is a very likely cause. While the BF3-methanol method is fast and effective for many fatty acids, it is also one of the harshest acid-catalyzed techniques.[6] Boron trifluoride is a strong Lewis acid that aggressively catalyzes the esterification but can also promote isomerization of unsaturated fatty acids, especially at elevated temperatures.[6][7] The combination of a powerful catalyst and high heat creates ideal conditions for converting cis double bonds to their trans counterparts.[8]

Q3: I switched to a base-catalyzed method using 0.5M KOH in methanol at 60°C, but I still see evidence of isomerization. Why didn't this solve the problem?

A: While base-catalyzed transesterification is generally milder than methods using BF3, it is not entirely free from the risk of isomerization.[9] Prolonged reaction times or elevated temperatures, even under basic conditions, can still provide sufficient energy to cause isomerization.[10] Furthermore, a critical limitation of base-catalyzed methods is that they only transesterify acylglycerols (like triglycerides and phospholipids); they do not esterify free fatty acids (FFAs). If your sample contains a significant FFA fraction, a subsequent, often harsh, acid-catalyzed step would be needed, re-introducing the risk of isomerization.

Q4: What is considered the "gold standard" or gentlest method for derivatizing cis-8-eicosenoic acid to minimize isomerization?

A: The gentlest and most specific method for esterifying free fatty acids is using diazomethane or its safer, more stable alternative, (trimethylsilyl)diazomethane (TMS-diazomethane) .[11][12] These reagents react almost instantaneously and specifically with the carboxylic acid group at room temperature. The reaction is so mild that it does not interact with or disturb the double bonds in the fatty acid chain, thus preserving the cis configuration.[10]

• Important Caveat: Diazomethane is highly toxic and explosive, requiring specialized handling and equipment. TMS-diazomethane is considered a safer alternative but is still hazardous and must be handled with appropriate care in a fume hood.[11][12]

Q5: Can my sample cleanup process using Solid Phase Extraction (SPE) contribute to isomerization before I even start derivatization?

A: Yes, the SPE support itself can be a source of isomerization. It has been reported that certain SPE phases, particularly amino-based cartridges, can cause significant isomerization of glycerides. For analyses where the preservation of isomeric structure is critical, diol-phase SPE cartridges are recommended as they have been shown to cause negligible isomerization during the separation of lipid classes.[13]

Best Practices and Recommended Protocols

The core principle for preventing isomerization is to use the mildest conditions possible for the shortest duration necessary to achieve complete derivatization.

Core Principles for Isomerization-Free Derivatization

Factor	Best Practice to Minimize Isomerization	Rationale
Temperature	Keep reaction temperatures as low as possible (ideally room temperature). Avoid prolonged heating.	Heat provides the activation energy needed for the cis-to-trans conversion.[5]
Reagent Choice	Prefer milder catalysts. Order of Preference (Mildest to Harshest): (TMS)Diazomethane > Methanolic HCl > BF3-Methanol.	Harsher acids more aggressively catalyze both the desired reaction and the undesired isomerization.[6][9]
Reaction Time	Optimize for the minimum time required for complete derivatization. Do not extend reaction times unnecessarily.	Prolonged exposure to even mild catalysts or moderate heat increases the probability of isomerization.[8]
Atmosphere	Work under an inert atmosphere (e.g., nitrogen or argon) when possible, especially during heating steps.	Oxygen can generate free radicals, particularly at high temperatures, which can promote isomerization.[4]
Light	Protect samples from direct light, especially UV light, by using amber vials or wrapping containers in foil.	Light, like heat, is a form of energy that can be absorbed by the double bond and promote isomerization.[14]

Recommended Protocols

Protocol 1: Mild Derivatization using (Trimethylsilyl)diazomethane (TMS-DM)

This is the preferred method for free fatty acids when preserving stereochemistry is paramount.

Step-by-Step Methodology:

• Preparation: In a 4 mL amber glass vial, place the dried lipid extract containing cis-8-eicosenoic acid.

• Solvent Addition: Dissolve the extract in 1 mL of a toluene:methanol (2:1, v/v) mixture.

• Derivatization: While vortexing gently in a fume hood, add a 2.0 M solution of TMS-diazomethane in hexanes dropwise until a persistent yellow color remains. The yellow color indicates a slight excess of the reagent and that the reaction is complete.

• Quenching: Let the reaction stand for 5-10 minutes at room temperature. Add a few drops of 2 M acetic acid in hexane to quench the excess TMS-diazomethane. The yellow color will disappear.

• Finalization: The sample is now ready for GC analysis. Evaporate the solvent under a gentle stream of nitrogen if concentration is needed and reconstitute in hexane.

Protocol 2: Optimized Acid-Catalyzed Derivatization with Methanolic HCl

Use this method when TMS-diazomethane is unavailable. It is milder than the BF3-Methanol protocol.[9]

Step-by-Step Methodology:

• Reagent Preparation: Prepare a 1-2% (w/v) solution of anhydrous HCl in methanol. This can be done by carefully bubbling HCl gas through cold methanol or by the careful addition of acetyl chloride to cold methanol (exothermic reaction, perform in an ice bath in a fume hood).[9]

• Reaction Setup: To the dried lipid extract in a screw-cap vial with a PTFE-lined cap, add 2 mL of the methanolic HCl reagent.[15]

• Incubation: Tightly cap the vial and heat at a reduced temperature of 60-70°C for 1 hour .[16] This is a compromise between reaction efficiency and minimizing isomerization.

• Extraction: Cool the vial to room temperature. Add 1 mL of water and 1 mL of hexane. Vortex thoroughly to extract the FAMEs into the upper hexane layer.[17]

• Sample Cleanup: Allow the layers to separate. Carefully transfer the upper hexane layer to a clean vial. Pass this layer through a small column of anhydrous sodium sulfate to remove any residual water.[17]

• Analysis: The sample is now ready for GC analysis.

Decision Workflow for Derivatization

The choice of derivatization method depends on the sample type and available reagents. The following diagram outlines a logical workflow for selecting the appropriate protocol.

Sources

• 1. caymanchem.com [caymanchem.com]
• 2. PlantFAdb: 20:1-delta-8c; 8-Eicosenoic acid, (8Z)-; 8-Eicosenoic acid, (Z)-; 8-cis-Eicosenoic acid [fatplants.net]
• 3. merckmillipore.com [merckmillipore.com]
• 4. researchgate.net [researchgate.net]
• 5. Isomerization of fatty acids in sunflower oil during heat treatment [scielo.org.ar]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. Preparation of Fame by Microwave Irradiation Using Boron Trifluoride as a Catalyst [scirp.org]
• 9. Preparation of fatty acid methyl esters for gas-liquid chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 10. aocs.org [aocs.org]
• 11. researchgate.net [researchgate.net]
• 12. Comparison of Two Derivatization Methods for the Analysis of Fatty Acids and Trans Fatty Acids in Bakery Products Using Gas Chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. pdf.benchchem.com [pdf.benchchem.com]
• 15. rtsf.natsci.msu.edu [rtsf.natsci.msu.edu]
• 16. Simple Derivatization–Gas Chromatography–Mass Spectrometry for Fatty Acids Profiling in Soil Dissolved Organic Matter | MDPI [mdpi.com]
• 17. Derivatization of Fatty acids to FAMEs [sigmaaldrich.com]

improving detection limits for trace 8Z-eicosenoic acid analysis

Subject: Trace Analysis of 8Z-Eicosenoic Acid (8Z-20:1)

Status: Operational Responder: Dr. Aris Thorne, Senior Application Scientist Case ID: LPD-201-TRACE

Executive Summary

Detecting trace levels of 8Z-eicosenoic acid (cis-8-20:1) presents a dual challenge: isomeric resolution and ionization efficiency .

In biological matrices, the 8Z isomer is frequently overshadowed by the abundant 11Z-isomer (Gondoic acid) . Standard C18 LC columns or non-polar GC columns (e.g., DB-5) cannot resolve these critical pairs. Furthermore, as a free fatty acid (FFA), 8Z-20:1 exhibits poor ionization in negative electrospray ionization (ESI-), limiting detection to the ppm range.

This guide provides a self-validating workflow to achieve ppb-level sensitivity using charge-switch derivatization and high-polarity chromatographic separation.

Module 1: Chromatographic Resolution (The Separation Problem)

Q: I see a single peak for 20:1 in my GC-FID trace. How do I know if 8Z is co-eluting with 11Z?

A: If you are using a standard 5% phenyl/95% dimethylpolysiloxane column (e.g., DB-5, HP-5), they are co-eluting . These phases separate primarily by boiling point, which is nearly identical for these isomers.

To resolve 8Z from 11Z, you must utilize a high-polarity biscyanopropyl stationary phase . The cyano groups interact specifically with the pi-electrons of the double bond. The position of the double bond (8 vs 11) alters this interaction strength sufficiently to create separation.

Recommended Column Specifications:

• Phase: 100% Biscyanopropyl polysiloxane (e.g., SP-2560, CP-Sil 88, HP-88).

• Dimensions: 100 m

  0.25 mm 0.20 µm. (100m is critical for baseline resolution of isomers).

• Carrier Gas: Hydrogen (optimal linear velocity) or Helium.

Validation Protocol: Isomer Resolution Check

• Standard Mix: Prepare a mix of 8Z-20:1 and 11Z-20:1 standards (10 µg/mL).

• Oven Program:

  • Start: 140°C (hold 5 min).

  • Ramp: 4°C/min to 240°C.[1]

  • Hold: 240°C for 15 min.

• Criteria: You must achieve a resolution (

  ) > 1.5. On a 100m SP-2560, 8Z typically elutes before 11Z due to the "chain length" effect relative to the cyano-interaction.

Module 2: Mass Spectrometry Sensitivity (The Detection Problem)

Q: My LC-MS/MS limit of detection (LOD) is stuck at 500 nM. How do I reach trace levels (1-5 nM)?

A: Native fatty acids ionize poorly. In negative mode (

), the carboxylate anion is unstable and susceptible to ion suppression.

The Solution: Charge-Switch Derivatization (AMPP) You must convert the fatty acid into a permanently charged cation. We recommend derivatization with N-(4-aminomethylphenyl)pyridinium (AMPP) .[2] This reaction targets the carboxylic acid, attaching a pyridinium ring that carries a permanent positive charge.

Mechanism of Action:

• Ionization: Shifts analysis from ESI(-) to ESI(+), increasing ionization efficiency by ~2500-fold.

• Fragmentation: AMPP derivatives undergo "charge-remote fragmentation" during CID (Collision Induced Dissociation). This yields diagnostic ions that can pinpoint the double bond location, confirming the 8Z structure.

Comparative Sensitivity Data:

Parameter	Native FFA (ESI-)	AMPP-Derivatized (ESI+)	Improvement Factor
Ionization Mode	Negative	Positive	N/A
LOD (Signal/Noise = 3)	~500 nM	0.5 - 2.0 nM	~250 - 1000x
Matrix Tolerance	Low (High Suppression)	High (Co-elutes less with salts)	High
Isomer ID	Difficult (Similar fragments)	Diagnostic (Specific cleavage)	Critical

Module 3: Experimental Workflow & Visualization

Protocol: AMPP Derivatization for LC-MS/MS

Reagents:

• AMPP reagent (dissolved in acetonitrile).

• EDC (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) as coupling agent.

• Internal Standard: d3-labeled 20:1 (if available) or d3-Palmitic acid.

Step-by-Step:

• Dry Down: Evaporate 50 µL of lipid extract to dryness under Nitrogen.

• Reconstitution: Add 200 µL of AMPP/EDC solution (freshly prepared in Acetonitrile/DMF).

• Incubation: Seal vial and incubate at 60°C for 30 minutes.

• Quench: Add 20 µL of 1% Formic Acid to stop the reaction.

• Dilution: Dilute 1:10 with mobile phase (50% MeOH/Water) prior to injection.

Visualizing the Decision Logic

Caption: Decision matrix for resolving and detecting 8Z-eicosenoic acid. Note the divergence between standard quantification (GC) and trace detection (LC-MS/MS with AMPP).

Module 4: Troubleshooting FAQ

Q: I am seeing "ghost peaks" in the 20:1 region during trace analysis. What is the cause? A: This is likely Oleamide (18:1 amide) or Erucamide (22:1 amide), which are slip agents used in polypropylene plastics. They are isobaric or near-isobaric to various fatty acid derivatives and ubiquitous in lab consumables.

• Fix: Replace all plastic pipette tips with glass syringes or solvent-washed tips. Use only glass vials with PTFE-lined caps. Never store lipid solvents in plastic.

Q: Can I use Picolinyl Esters for trace quantification? A: Picolinyl esters are excellent for structural elucidation (locating the double bond) using GC-MS (EI) because the nitrogen atom stabilizes charge-remote fragmentation. However, for quantification at trace levels, they are less sensitive than the AMPP/LC-MS method described above. Use Picolinyl esters/GC-MS to qualitatively confirm the "8Z" identity of your peak, then use AMPP/LC-MS for the quantitative trace work.

References

• Christie, W. W. (n.d.). Mass Spectrometry of Fatty Acid Derivatives. Lipid Library. Retrieved from [Link]

  • Context: Authoritative source on using picolinyl esters and dimethyloxazoline (DMOX)
• Bollinger, J. G., et al. (2013). Improved sensitivity for the quantification of free fatty acids in biological samples using AMPP derivatization. Analytica Chimica Acta.
• Li, G., et al. (2011). Charge-Remote Fragmentation of Fatty Acid Derivatives. Journal of the American Society for Mass Spectrometry.

• Agilent Technologies. (2020). Analysis of Fatty Acid Methyl Esters (FAMEs) using the Agilent J&W CP-Sil 88 for FAME Column. Retrieved from [Link]

  • Context: Technical data supporting the use of biscyanopropyl columns for cis/trans and positional isomer separ

Sources

• 1. saspublishers.com [saspublishers.com]
• 2. researchgate.net [researchgate.net]

Technical Support Center: Advanced Strategies for Resolving 20:1 n-12 Fatty Acid Isomers

Welcome to our dedicated technical support guide for researchers, scientists, and drug development professionals. This resource provides in-depth troubleshooting advice and frequently asked questions (FAQs) for the challenging gas chromatographic (GC) separation of 20:1 n-12 fatty acid methyl ester (FAME) isomers. As Senior Application Scientists, we understand that resolving positional isomers requires a nuanced approach that goes beyond standard methods. This guide is designed to explain the "why" behind the "how," empowering you to make informed decisions in your laboratory.

Frequently Asked Questions (FAQs)

Q1: Why is the separation of 20:1 n-12 positional isomers so challenging?

The primary challenge lies in the subtle structural similarities between these isomers. Positional isomers of 20:1 n-12, such as cis-8-eicosenoic acid (20:1n-12) and its other positional isomers, have the same carbon number (20) and the same degree of unsaturation (one double bond). They differ only in the location of that double bond along the fatty acid chain. These minor structural differences result in very similar physicochemical properties, making them difficult to separate using standard gas chromatography methods.[1] Achieving baseline resolution requires highly selective GC stationary phases and optimized analytical conditions.

Q2: What is the most critical factor in my GC method for resolving these isomers?

Without a doubt, the most critical factor is the choice of the capillary column's stationary phase.[2] The polarity and chemical structure of the stationary phase will dictate the selectivity and, ultimately, the resolution of your FAME isomers. For this specific application, highly polar stationary phases are not just recommended; they are essential.

Q3: I've heard that fatty acids need to be derivatized before GC analysis. Why is this necessary?

Yes, it is a standard and crucial step. Fatty acids in their free form are highly polar and prone to forming hydrogen bonds. This can lead to poor peak shapes (tailing) and adsorption issues within the GC system.[3] To overcome this, they are converted into their corresponding fatty acid methyl esters (FAMEs). This derivatization process increases their volatility and reduces their polarity, making them much more amenable to gas chromatographic analysis.[3][4][5]

Q4: Are there any new types of stationary phases I should be aware of for this application?

While highly polar cyanopropyl phases are the established standard, ionic liquid (IL) stationary phases are an exciting development.[6] Columns like the SLB-IL111 are extremely polar and can offer unique selectivity for FAME isomers, sometimes resolving critical pairs that are difficult to separate even on the best cyanopropyl columns.[3][7]

Troubleshooting Guide: Resolving 20:1 n-12 Isomers

This section addresses common problems encountered during the GC analysis of 20:1 n-12 isomers and provides systematic solutions.

Problem 1: Co-elution or Poor Resolution of 20:1 n-12 Isomers

This is the most frequent issue and typically points to insufficient selectivity or efficiency in the chromatographic system.

Root Cause Analysis & Solutions

1. Inadequate Stationary Phase Selectivity:

• Explanation: The fundamental principle of chromatography is "like dissolves like." To separate isomers with very similar boiling points, the stationary phase must have a strong, yet differential, interaction with the analytes. Non-polar or mid-polarity columns (like those with 5% phenyl) will not provide the necessary selectivity for positional FAME isomers.[6]

• Solution:

  • Verify Your Column: Ensure you are using a highly polar stationary phase. The gold standard for this application is a biscyanopropyl polysiloxane phase.[8][9] Look for columns with high cyanopropyl content, such as those marketed as SP-2560, CP-Sil 88, or HP-88.[2][10][11]

  • Mechanism of Separation: The high polarity of these phases is due to the nitrile (-C≡N) functional groups. These groups induce strong dipole moments, which interact with the double bonds of the FAMEs. The geometry of cis isomers allows for a more intimate interaction with the stationary phase compared to the more linear trans isomers, leading to their separation.[9] For positional isomers, the location of the double bond influences the overall shape and polarity of the molecule, which in turn affects its retention on these highly polar phases.

2. Insufficient Column Efficiency:

• Explanation: Even with the correct stationary phase, you need enough "resolving power," which is related to the number of theoretical plates in your column. For closely eluting peaks, a longer column provides more opportunities for the analytes to interact with the stationary phase, leading to better separation.

• Solution:

  • Use a Long Column: For challenging positional isomer separations, a column length of at least 100 meters is often required.[1][10] This increased length directly translates to higher efficiency.[12]

  • Consider Column Internal Diameter (ID): Narrower bore columns (e.g., 0.18 mm or 0.25 mm ID) provide higher efficiency than wider bore columns.[13][14]

3. Sub-Optimal Oven Temperature Program:

• Explanation: The temperature program controls how much time the analytes spend in the stationary phase versus the mobile phase. A fast temperature ramp will push the isomers through the column too quickly, not allowing enough time for the subtle differences in their interaction with the stationary phase to take effect.

• Solution:

  • Slow Down the Ramp Rate: A slower temperature ramp rate (e.g., 1-2°C/minute) through the elution range of your 20:1 isomers can significantly improve resolution.[1]

  • Utilize Isothermal Segments: Consider adding a short isothermal hold at a temperature just below the elution temperature of your target isomers to improve their separation.

  • Leverage Temperature-Dependent Selectivity: Some columns, like the HP-88, exhibit temperature-dependent selectivity. This means that by changing the oven temperature, you can alter the relative retention times and potentially resolve co-eluting peaks.[10] Experimenting with different isothermal temperatures or ramp rates can be a powerful tool.

Problem 2: Broad or Tailing Peaks

Poor peak shape can obscure resolution and lead to inaccurate quantification.

Root Cause Analysis & Solutions

1. GC System Issues:

• Explanation: Problems within the GC system, such as leaks or contamination, can cause peak distortion.

• Solution:

  • Check for Leaks: Use an electronic leak detector to check for leaks at the inlet, septum, and column connections. Do not use soap-based solutions.[15]

  • Inlet Maintenance: The inlet liner can become contaminated with non-volatile residues from your samples. Regularly replace the inlet liner and septum.

  • Column Installation: Ensure the column is installed correctly in the inlet and detector according to the manufacturer's instructions. Incorrect installation depth can lead to peak tailing.[15]

2. Column Degradation:

• Explanation: Highly polar cyanopropyl columns can be susceptible to degradation from oxygen or moisture, especially at high temperatures. This degradation damages the stationary phase and can lead to active sites that cause peak tailing.

• Solution:

  • Use High-Purity Carrier Gas: Ensure your carrier gas is of high purity and that you have effective oxygen and moisture traps installed on your gas lines.[16]

  • Condition the Column: Before use, properly condition the column according to the manufacturer's instructions to remove any residual impurities.

  • Trim the Column: If the front end of the column is contaminated, carefully trimming the first few centimeters can restore performance.

Experimental Protocols & Data

Recommended GC Column and Conditions

For the successful resolution of 20:1 n-12 isomers, a highly specialized column and optimized conditions are paramount. The following table summarizes a recommended starting point.

Parameter	Recommendation	Rationale
Stationary Phase	Highly Polar Biscyanopropyl Polysiloxane	Provides the necessary selectivity for positional and geometric FAME isomers.[8][10][17]
Column Examples	Agilent HP-88, Supelco SP-2560, Restek Rt-2560	These are industry-standard columns for detailed FAME isomer analysis.[2][18]
Column Dimensions	100 m x 0.25 mm ID, 0.20 µm film thickness	Long length is crucial for the high efficiency needed to resolve positional isomers.[1][19]
Carrier Gas	Hydrogen or Helium	Hydrogen is often preferred as it provides better efficiency at higher linear velocities, potentially shortening run times.[20]
Injector Temp.	250 °C	Ensures complete vaporization of the FAMEs.[9]
Detector Temp.	260-280 °C (FID)	Standard temperature range for a Flame Ionization Detector.
Oven Program	Initial: 140°C, hold 5 min; Ramp: 2°C/min to 240°C, hold 15 min	A slow ramp rate is critical for enhancing the resolution of closely eluting isomers.[1]

Step-by-Step Sample Preparation (Transesterification to FAMEs)

This protocol describes a common method for preparing FAMEs from a lipid sample.

• Saponification:

  • Weigh approximately 25 mg of the lipid sample into a screw-cap tube.

  • Add 1.5 mL of 0.5 M NaOH in methanol.

  • Blanket the tube with nitrogen, cap tightly, and heat at 100°C for 10 minutes. This step hydrolyzes the fatty acids from the glycerol backbone.

• Methylation:

  • Cool the tube to room temperature.

  • Add 2 mL of Boron Trifluoride (BF₃) in 14% methanol.[9]

  • Blanket with nitrogen, cap, and heat at 100°C for 10 minutes. This step methylates the free fatty acids to form FAMEs.

• Extraction:

  • Cool the tube to room temperature.

  • Add 1 mL of hexane and 1 mL of saturated NaCl solution.

  • Vortex thoroughly for 1 minute.

  • Centrifuge for 5 minutes to separate the layers.

• Analysis:

  • Carefully transfer the upper hexane layer, which contains the FAMEs, to a GC vial for analysis.

Visualizing the Workflow

Logical Flow for Stationary Phase Selection

The choice of a stationary phase is a critical decision point in your method development. This diagram illustrates the logical workflow.

Caption: Decision tree for selecting the appropriate GC stationary phase.

Mechanism of Separation on Cyanopropyl Phases

The separation of cis and trans FAME isomers is driven by the differential interaction with the polar stationary phase.

Caption: Interaction of FAME isomers with a cyanopropyl stationary phase.

References

• New High Polarity bis (Cyanopropyl) Siloxane Stationary Phase for GC Resolution of Positional and Geometric Isomers of Fatty Acid Methyl Esters.

• Delmonte, P., Fardin-Kia, A. R., & Rader, J. I. (2013). Comparison of GC stationary phases for the separation of fatty acid methyl esters in biodiesel fuels. Journal of the American Oil Chemists' Society, 90(9), 1339-1348. Available from: [Link]

• Evaluation of New Stationary Phases for the Separation of Fatty Acid Methyl Esters. ResearchGate. Available from: [Link]

• BPX90 – A HIGHLY POLAR PHASE FOR FAME ANALYSIS. Cromlab. Available from: [Link]

• Column Selection for the Analysis of Fatty Acid Methyl Esters. Agilent Technologies. Available from: [Link]

• The Role of Ionic Liquid Interaction in the Separation of Fatty Acid Methyl Esters—Polyunsaturated Geometric Isomers in GC–MS. MDPI. Available from: [Link]

• Rapid Separation of trans/cis Fatty Acid Methyl Esters with Agilent DB-FastFAME GC Column. Agilent Technologies. Available from: [Link]

• TROUBLESHOOTING GUIDE. Phenomenex. Available from: [Link]

• The Essential Guide to Fatty Acid Analysis. Eurofins. Available from: [Link]

• High Sensitivity Quantitative Lipidomics Analysis of Fatty Acids in Biological Samples by Gas Chromatography-Mass Spectrometry. LIPID MAPS. Available from: [Link]

• GCMS analysis of fatty acids. ResolveMass Laboratories Inc. Available from: [Link]

• High-Resolution GC Analyses of Fatty Acid Methyl Esters (FAMEs). Gcms.cz. Available from: [Link]

• Separation of Fatty Acid Methyl Esters by GC-Online Hydrogenation x GC. ResearchGate. Available from: [Link]

• Considerations When Optimizing Your GC Method: Phase Ratio (β). Phenomenex. Available from: [Link]

• Improving the Analysis of 37 Fatty Acid Methyl Esters. Agilent Technologies. Available from: [Link]

• Optimising Gas Chromatography using Column Dimensions. Element Lab Solutions. Available from: [Link]

• SEPARATION AND IDENTIFICATION OF ISOMERIC HYDROCARBONS BY CAPILLARY GAS CHROMATOGRAPHY AND HYPHENATED SPECTROMETRIC TECHNIQUES. Semantic Scholar. Available from: [Link]

• Separation of Isomers on Nematic Liquid Crystal Stationary Phases in Gas Chromatography: A Review. ResearchGate. Available from: [Link]

• Gas Chromatographic Separation of Structural Isomers on Cholesteric Liquid Crystal Stationary Phase Materials. Journal of the Chinese Chemical Society. Available from: [Link]

• GC Troubleshooting. CHROMacademy. Available from: [Link]

• Optimizing GC–MS Methods. LCGC International. Available from: [Link]

• Impact of GC Parameters on The Separation. Separation Science. Available from: [Link]

• Multimodal learning in synthetic chemistry applications: gas chromatography retention time prediction and isomer separation optimization. RSC Publishing. Available from: [Link]

Sources

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. The Essential Guide to Fatty Acid Analysis - Eurofins USA [eurofinsus.com]
• 5. resolvemass.ca [resolvemass.ca]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. cromlab-instruments.es [cromlab-instruments.es]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. chem-agilent.com [chem-agilent.com]
• 11. agilent.com [agilent.com]
• 12. elementlabsolutions.com [elementlabsolutions.com]
• 13. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 14. gcms.cz [gcms.cz]
• 15. sigmaaldrich.com [sigmaaldrich.com]
• 16. chromatographyonline.com [chromatographyonline.com]
• 17. Comparison of GC stationary phases for the separation of fatty acid methyl esters in biodiesel fuels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. gcms.cz [gcms.cz]
• 19. agilent.com [agilent.com]
• 20. sigmaaldrich.com [sigmaaldrich.com]

correcting baseline drift in MS analysis of long-chain MUFAs

[label="Observe Baseline Drift\nin MUFA MS Analysis", fillcolor="#20

Workflow for diagnosing and correcting baseline drift in MUFA MS analysis.

Part 2: Core Troubleshooting Guides

Issue 1: Severe Baseline Drift During Late-Stage Gradients

Q: Why does my LC-MS baseline drift severely during the late stages of the gradient when eluting very-long-chain MUFAs?

Expert Insight & Causality: LCMUFAs containing 20 to 36 carbon atoms require highly non-polar mobile phases (e.g., >90% methanol or acetonitrile) to elute from reversed-phase C8 or C18 columns[1]. As the gradient transitions from aqueous to highly organic, two phenomena occur:

• The surface tension and droplet desolvation dynamics in the Electrospray Ionization (ESI) source change drastically, altering the background ionization efficiency[2].

• Trace impurities in the organic modifier become highly concentrated and ionize more readily[3].

This differential response manifests as a low-frequency baseline drift that can completely swallow the signal of low-abundance lipids[2].

Self-Validating Protocol: Mobile Phase & Gradient Optimization

• Solvent Purity: Purge the system and replace all solvents with strictly LC-MS grade (not just HPLC grade) to eliminate ghost peaks and background ions[4].

• Ion-Pairing Agents: For negative ESI mode, introduce a volatile ion-pairing agent such as tributylamine (TBA) to stabilize the ionization of free fatty acids without depositing non-volatile salts in the source[1].

• Isocratic Hold Test (Validation): Implement a 5-minute isocratic hold at the gradient's peak organic composition before the LCMUFAs elute. If the baseline stabilizes during the hold, the drift is purely gradient-induced; if it continues to climb, suspect column bleed or system contamination[5].

Issue 2: Algorithmic Signal Recovery

Q: Chemical and physical optimizations have reduced the drift, but trace-level MUFAs are still buried in the noise. How can I computationally correct this?

Expert Insight & Causality: When hardware and chemistry reach their limits, the apparent ion intensity (

) is heavily skewed by the spectral baseline ( ) resulting from chemical noise[6]. Algorithmic baseline correction isolates the true signal by mathematically modeling the low-frequency drift without stripping the high-frequency analyte peaks. Methods like Polynomial Fitting (PF) model the ion chromatogram baseline with a third-order polynomial, while Orthogonal Basis (OB) algorithms reconstruct the entire two-way background from blank data objects[7].

Self-Validating Protocol: Computational Baseline Correction

• Acquire Blank Matrices: Run at least three blank injections (matrix extraction without the sample) using the exact MUFA gradient.

• Algorithm Selection: Apply a two-way baseline correction algorithm (e.g., OB or Fuzzy Optimal Associative Memory - FOAM) if blank data is available. If blanks are unavailable, apply a pseudo-two-way Polynomial Fitting (PF) algorithm directly to the sample chromatogram[7].

• Validation via Internal Standard: Calculate the Signal-to-Noise Ratio (SNR) of a known internal standard (e.g., an isotopically labeled U-13C-fatty acid[1]) before and after correction. A successful correction will yield a flat baseline (slope ≈ 0) and an SNR improvement of at least 3-fold[7].

Issue 3: Hardware-Level Filtering

Q: How does switching to Tandem MS (MS/MS) resolve baseline drift for lipidomics?

Expert Insight & Causality: Full-scan MS is highly susceptible to baseline drift because it records all ions entering the detector, including shifting background chemical noise[6]. Tandem MS (using Multiple Reaction Monitoring, MRM) acts as a double mass filter. By selecting a specific precursor ion (e.g., the deprotonated MUFA molecule) and isolating a specific product ion after Collision-Induced Dissociation (CID), the detector ignores the fluctuating background matrix[8]. This double filtering inherently flattens the baseline and extends the linear dynamic range by up to 1,000-fold[6].

Part 3: Quantitative Impact of Correction Strategies

The table below summarizes how different interventions impact the quantification of long-chain MUFAs by mitigating baseline drift.

Correction Strategy	Mechanism of Action	Typical SNR Improvement	Dynamic Range Extension
LC-MS Grade Solvents	Eliminates trace impurities that ionize during highly organic gradient phases[4].	1.5x - 2x	Minimal
Tandem MS (MS/MS)	Applies double mass filtering (precursor product) to strip background chemical noise[6].	10x - 50x	Up to 1,000-fold[6]
Polynomial Fitting (PF)	Mathematically models and subtracts low-frequency drift without requiring blank injections[7].	3x - 5x	10-fold to 100-fold
Orthogonal Basis (OB)	Reconstructs two-way background from blank data objects for precise baseline subtraction[7].	5x - 8x	100-fold

Part 4: Frequently Asked Questions (FAQs)

FAQ 1: Can I use UV-based troubleshooting principles for my MS baseline? No. UV baseline drift is driven by the differential UV absorbance of mobile phase components (e.g., methanol absorbs more strongly at 215 nm than water)[2]. MS baseline drift is driven by ionization efficiency and ion suppression/enhancement in the ESI source[6]. Solvents that cause severe UV drift (like ammonium acetate-methanol gradients) are actually ideal for flattening LC-MS baselines[2].

FAQ 2: My baseline spikes randomly instead of drifting smoothly. What is the cause? Random, high-frequency spikes are categorized as noise, not drift[3]. In LC-MS, this is typically caused by micro-bubbles in the pump system or a dirty ESI capillary[9]. Purge the system with isopropanol to clear air bubbles and sonicate the ESI capillary[4].

FAQ 3: How do I handle baseline drift when analyzing derivatized fatty acids via GC-MS? In GC-MS, long-chain MUFAs are often derivatized into Fatty Acid Methyl Esters (FAMEs) to increase volatility[10]. Baseline drift in GC-MS is almost exclusively caused by column stationary phase bleed at the high temperatures (>250°C) required to elute long-chain FAMEs[10]. Use a low-bleed MS-grade capillary column and apply a baseline subtraction algorithm derived from a blank temperature-programmed run[10].

References

• Comparison of Three Algorithms for the Baseline Correction of Hyphenated Data Objects Analytical Chemistry (ACS Publications) URL:[Link]

• Liquid chromatography – high resolution mass spectrometry analysis of fatty acid metabolism National Institutes of Health (PMC) URL:[Link]

• Essentials of LC Troubleshooting, Part 4: What is Going On with the Baseline? Chromatography Online URL:[Link]

• LC Chromatography Troubleshooting: Baseline Drift HALO Columns URL:[Link]

• Troubleshooting and Diagnostics Tips and Tricks Mass Spectrometry Facility, University of Alabama URL:[Link]

• Automated Lipid Identification and Quantification by Multi-dimensional Mass Spectrometry-Based Shotgun Lipidomics National Institutes of Health (PMC) URL:[Link]

• Accurate Quantification of Lipid Species by Electrospray Ionization Mass Spectrometry — Meets a Key Challenge in Lipidomics MDPI URL:[Link]

• Gradient Elution and Baseline Drift Problems LCGC International URL:[Link]

• Some Common Issues With Liquid Chromatography And Their Troubleshooting Methods ALWSCI URL:[Link]

• Gas chromatography-mass spectrometry (GC-MS) in the plant metabolomics toolbox. Part 2: Analysis of polar low molecular weight ChemRxiv URL:[Link]

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• 2. chromatographyonline.com [chromatographyonline.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. halocolumns.com [halocolumns.com]
• 5. One moment, please... [msf.barefield.ua.edu]
• 6. Accurate Quantification of Lipid Species by Electrospray Ionization Mass Spectrometry — Meets a Key Challenge in Lipidomics [mdpi.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Automated Lipid Identification and Quantification by Multi-dimensional Mass Spectrometry-Based Shotgun Lipidomics - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Some Common Issues With Liquid Chromatography And Their Troubleshooting Methods - Blogs - News [alwsci.com]
• 10. chemrxiv.org [chemrxiv.org]

Technical Support Center: Stability &amp; Handling of Gondoic Acid Standards

Welcome to the Analytical Lipidology Support Center. This guide is designed for researchers, analytical chemists, and drug development professionals handling Gondoic Acid (cis-11-eicosenoic acid, 20:1 n-9) standards. Because monounsaturated fatty acids (MUFAs) are susceptible to auto-oxidation and solvent-mediated isomerization, maintaining standard integrity is critical for accurate downstream quantification.

Below, you will find expert troubleshooting guides, causality-driven FAQs, and self-validating protocols to ensure your reference standards remain pristine.

Part 1: Expert FAQs – The Causality of Solvent-Induced Degradation

Q: Why does my gondoic acid standard show peak tailing and secondary peaks when stored in chloroform? A: This is a classic symptom of acid-catalyzed isomerization and degradation. Chloroform is highly susceptible to photo-oxidation, degrading over time to form free radicals, phosgene, and hydrochloric acid (HCl). This acidic microenvironment attacks the cis-n-9 double bond of gondoic acid, catalyzing a cis-trans isomerization. The resulting trans-11-eicosenoic acid elutes slightly later on polar GC columns, appearing as a tail or a distinct secondary peak. To prevent this, chloroform extractions must be processed rapidly and not used for long-term archiving[1].

Q: Is ethanol a viable alternative for working stocks? A: While ethanol bypasses the halogenated radical chemistry of chloroform, it introduces a different risk: esterification. Ethanol is a protic solvent. If your gondoic acid standard is in its free fatty acid (FFA) form and the solution becomes even mildly acidic, spontaneous Fischer esterification will occur, converting your standard into ethyl gondoate. This fundamentally alters the molecular weight and retention time of your standard.

Q: What is the optimal solvent system for long-term preservation? A: Non-polar, aprotic solvents like hexane or toluene are the gold standard. They are chemically inert, do not participate in esterification, and do not form acidic byproducts. When combined with a nitrogen or argon purge to displace oxygen and stored at -80°C, the kinetics of auto-oxidation are effectively halted, preserving the lipid for over 12 months[2].

Part 2: Quantitative Stability Data

The following table summarizes the expected stability of MUFA standards, such as gondoic acid, across various solvent and temperature matrices. Note that unsaturated fatty acids are highly susceptible to oxidation, which decreases their iodine value and increases peroxide formation over time.

Solvent Matrix	Storage Temp	Max Reliable Duration	Primary Degradation Mechanism	Stability Rating
Hexane / Toluene	-80°C	> 12 Months	Minimal to none	Excellent
Hexane / Toluene	-20°C	6 Months	Slow auto-oxidation	Good
Chloroform	-20°C	1 - 3 Months	Acid-catalyzed isomerization	Fair
Ethanol	4°C	< 2 Weeks	Spontaneous esterification	Poor
DMSO	Room Temp	< 48 Hours	Rapid oxidation / Adduct formation	Critical Fail

Part 3: Troubleshooting Guide & Self-Validating Protocol

The Issue: Silent Degradation

A major challenge in lipidomics is "silent degradation," where a standard degrades in storage, leading to artificially low calibration curves and overestimation of biological samples.

The Solution: The Internal Standard (IS) Ratio Check

To make your storage protocol self-validating , you must build an internal control directly into the standard at the moment of reconstitution. Saturated fatty acids are highly resistant to oxidation and serve as perfect baseline references[3].

Validation Workflow:

• Spike at Day 0: Immediately upon reconstituting your gondoic acid (C20:1) standard in hexane, spike the master mix with an unnatural, saturated odd-chain fatty acid, such as Nonadecanoic acid (C19:0), at a precise 1:1 molar ratio.

• Establish Baseline: Run a GC-FID/MS analysis on Day 0. Record the exact peak area ratio of Area(C20:1) / Area(C19:0).

• Pre-Use Verification: Months later, before using the standard for an experiment, run a quick GC check.

• Causality Check: If the Area(C20:1) / Area(C19:0) ratio has decreased by more than 2%, your gondoic acid has degraded (auto-oxidation). If the ratio is stable, the standard is mathematically proven to be intact.

Part 4: Standard Operating Procedure (SOP)

Workflow: Preparation and Archiving of Gondoic Acid Standards

Materials Required:

• Gondoic acid neat standard (≥99% purity)

• HPLC-grade Hexane (anhydrous)

• Amber glass vials with PTFE-lined screw caps (Do NOT use rubber septa, which leach plasticizers into non-polar solvents).

• High-purity Nitrogen or Argon gas.

Step-by-Step Methodology:

• Equilibration: Allow the sealed ampoule of neat gondoic acid to reach room temperature in a desiccator to prevent condensation of atmospheric moisture upon opening.

• Reconstitution: Dissolve the neat standard in anhydrous hexane to create a 10 mg/mL master stock.

• Self-Validation Spiking: Add C19:0 internal standard to the master stock to achieve a 1:1 molar ratio (as detailed in Part 3).

• Aliquoting: Divide the master stock into 100 µL single-use aliquots in amber glass vials. Causality: Single-use aliquots prevent repeated freeze-thaw cycles and repeated oxygen exposure.

• Headspace Purging: Gently blow a stream of Nitrogen or Argon gas over the liquid surface of each vial for 5–10 seconds. Causality: This displaces atmospheric oxygen, removing the primary reactant required for auto-oxidation.

• Sealing and Storage: Immediately cap tightly with PTFE-lined caps and transfer to a -80°C freezer.

Part 5: Logical Workflow for Solvent Selection

Use the following decision matrix to determine the correct handling procedure based on your experimental timeline.

Fig 1: Decision matrix for gondoic acid standard solvent selection and storage conditions.

References

• Title: A Simple Method for Measuring Carbon-13 Fatty Acid Enrichment in the Major Lipid Classes of Microalgae Using GC-MS Source: MDPI URL: [Link]

• Title: Influence of the Oil Structuring System on Lipid Hydrolysis and Bioaccessibility of Healthy Fatty Acids and Curcumin Source: MDPI URL: [Link]

• Title: Analysis of oxidative stability and fatty acids profile of coconut oil and flaxseed oil blends Source: CSIC URL: [Link]

• Title: State of art and best practices for fatty acid analysis in aquatic sciences Source: IFREMER URL: [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. archimer.ifremer.fr [archimer.ifremer.fr]
• 3. mdpi.com [mdpi.com]

Technical Support Center: Quantification of 8Z-Eicosenoic Acid

Welcome to the technical support center for the quantitative analysis of 8Z-eicosenoic acid. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and practical guidance for mitigating matrix effects in the LC-MS/MS quantification of this long-chain monounsaturated fatty acid. The following content is based on established best practices in lipidomics and mass spectrometry.

Frequently Asked Questions (FAQs)

Q1: What is 8Z-eicosenoic acid and why is its quantification challenging?

8Z-eicosenoic acid is a 20-carbon monounsaturated fatty acid. Its accurate quantification in biological matrices like plasma, serum, or tissues is challenging due to its relatively low endogenous concentrations and the presence of a complex mixture of other lipids and macromolecules. These co-existing molecules can cause significant matrix effects, primarily ion suppression, in mass spectrometry-based analyses.[1]

Q2: What are matrix effects and how do they impact my 8Z-eicosenoic acid quantification?

Matrix effects are the alteration of ionization efficiency of an analyte by the presence of co-eluting compounds in the sample matrix.[1] For 8Z-eicosenoic acid, the most significant interfering compounds are phospholipids, which are abundant in biological membranes.[2] During electrospray ionization (ESI), these phospholipids can compete with 8Z-eicosenoic acid for ionization, leading to a suppressed signal (ion suppression) and consequently, an underestimation of its concentration.[1] This can result in poor accuracy, precision, and sensitivity of the assay.

Q3: What is an internal standard and why is it crucial for accurate quantification?

An internal standard (IS) is a compound with similar physicochemical properties to the analyte of interest that is added at a known concentration to all samples, calibrators, and quality controls.[3] Its purpose is to compensate for variations in sample preparation and analytical analysis, including matrix effects. For the most accurate quantification of 8Z-eicosenoic acid, a stable isotope-labeled (SIL) internal standard, such as 8Z-eicosenoic acid-d4 or ¹³C-8Z-eicosenoic acid, is highly recommended.[4] These SIL-IS co-elute with the analyte and experience similar ionization suppression or enhancement, allowing for reliable correction and more accurate results.[4]

Q4: What are the common sample preparation techniques to reduce matrix effects for 8Z-eicosenoic acid analysis?

Commonly employed techniques include:

• Protein Precipitation (PPT): A simple and fast method where a solvent like acetonitrile or methanol is used to precipitate proteins. However, it is less effective at removing phospholipids and may not be sufficient for sensitive analyses.

• Liquid-Liquid Extraction (LLE): This technique separates compounds based on their differential solubility in two immiscible liquids (e.g., an aqueous and an organic phase). LLE can be effective in removing a significant portion of interfering substances.[5]

• Solid-Phase Extraction (SPE): SPE is a highly effective and widely used technique for cleaning up complex samples.[6] It utilizes a solid sorbent to selectively retain the analyte of interest while interfering compounds are washed away.[6] For 8Z-eicosenoic acid, reversed-phase (C18) or mixed-mode SPE cartridges are often employed.[2]

Troubleshooting Guide

This section addresses specific issues you may encounter during the quantification of 8Z-eicosenoic acid.

Issue 1: High Signal Variability and Poor Reproducibility

Possible Cause: Inconsistent matrix effects between samples.

Troubleshooting Steps:

• Evaluate Your Internal Standard Strategy:

  • Are you using a stable isotope-labeled internal standard (SIL-IS) for 8Z-eicosenoic acid? If not, this is the most critical improvement you can make. A structural analog may not adequately compensate for matrix effects.

  • When are you adding the IS? The IS should be added as early as possible in the sample preparation workflow to account for any analyte loss during extraction steps.[3]

• Optimize Your Sample Preparation Protocol:

  • If you are using protein precipitation alone, consider switching to a more robust technique like SPE or a targeted phospholipid removal product.

  • For SPE, ensure your wash steps are optimized to remove as much of the interfering matrix as possible without eluting the 8Z-eicosenoic acid.

• Assess Matrix Effects Systematically:

  • Perform a post-column infusion experiment to identify regions of ion suppression in your chromatogram. This involves infusing a constant concentration of 8Z-eicosenoic acid into the MS while injecting a blank, extracted matrix sample. Dips in the baseline signal indicate where co-eluting matrix components are causing ion suppression.[4]

  • Quantitatively assess the matrix factor by comparing the peak area of an analyte spiked into a post-extraction blank matrix sample to the peak area of the analyte in a neat solution.

Issue 2: Low Sensitivity and Inability to Reach the Desired Lower Limit of Quantification (LLOQ)

Possible Cause: Significant ion suppression and/or poor ionization efficiency of 8Z-eicosenoic acid.

Troubleshooting Steps:

• Enhance Sample Cleanup:

  • Employ specialized phospholipid removal plates or cartridges. These products use specific chemistries to selectively retain phospholipids, providing a much cleaner extract.

  • Consider a two-step extraction process, for example, an initial LLE followed by SPE cleanup.

• Consider Chemical Derivatization:

  • Derivatizing the carboxylic acid group of 8Z-eicosenoic acid can significantly improve its ionization efficiency in positive ion mode and enhance its retention on reversed-phase columns, moving it away from the early-eluting, highly suppressing matrix components.[7]

• Optimize LC-MS/MS Parameters:

  • Chromatography: Experiment with different stationary phases. While C18 columns are common, a phenyl-hexyl column might offer different selectivity for fatty acids and matrix components.[6] Ensure your gradient profile provides good separation between 8Z-eicosenoic acid and the bulk of the phospholipids.

  • Mass Spectrometry: Fine-tune the ESI source parameters (e.g., capillary voltage, gas flows, temperature) to maximize the signal for 8Z-eicosenoic acid.

Issue 3: Peak Tailing or Splitting

Possible Cause: Column overload, secondary interactions with the stationary phase, or inappropriate injection solvent.

Troubleshooting Steps:

• Check for Column Overload:

  • Dilute your sample and re-inject. If the peak shape improves, you may be overloading the column.

• Optimize Mobile Phase:

  • Ensure the pH of your mobile phase is appropriate for fatty acid analysis. Adding a small amount of a weak acid like formic or acetic acid can help to ensure the carboxylic acid group is protonated, leading to better peak shape.[2]

  • The buffer concentration should be sufficient to maintain a stable pH.

• Evaluate Injection Solvent:

  • The injection solvent should be as similar as possible to the initial mobile phase conditions to avoid peak distortion. Injecting in a much stronger solvent can cause poor peak shape.

Experimental Workflows and Data Presentation

Workflow for Sample Preparation and Analysis

The following diagram illustrates a recommended workflow for minimizing matrix effects in 8Z-eicosenoic acid quantification.

Caption: Recommended workflow for 8Z-eicosenoic acid quantification.

Comparison of Sample Preparation Techniques

Technique	Pros	Cons	Best For
Protein Precipitation (PPT)	Fast, simple, inexpensive.	Inefficient removal of phospholipids, high matrix effects.[6]	High-throughput screening where high accuracy is not critical.
Liquid-Liquid Extraction (LLE)	Good removal of salts and some polar interferences.[5]	Can be labor-intensive, may form emulsions, moderate phospholipid removal.	Initial cleanup step before further purification.
Solid-Phase Extraction (SPE)	Excellent removal of interferences, high analyte recovery, can be automated.[6]	Requires method development, more expensive than PPT and LLE.	Achieving low LLOQs and high accuracy and precision.
Phospholipid Removal Plates	Highly specific for phospholipid removal, very clean extracts.	Higher cost, may require optimization to avoid analyte loss.	Highly sensitive assays where ion suppression is a major issue.

References

• Shimadzu. (n.d.). A Novel LC-MS Method for Direct Analysis of Mid-Long Chain Free Fatty Acids. Retrieved from [Link]

• Franceschi, P., et al. (n.d.). A rapid LC–MS/MS method for quantitative profiling of fatty acids, sterols, glycerolipids. University of Trento. Retrieved from [Link]

• Yang, P., et al. (2018). Simultaneous LC–MS/MS analysis of eicosanoids and related metabolites in human serum, sputum and BALF. Journal of Pharmaceutical and Biomedical Analysis, 158, 359-370.
• Brezoiescu, C. L., et al. (2024). Development and Validation of an LC-MS/MS Method for the Determination of Plasma and Red Blood Cell Omega Fatty Acids: A Useful Diagnostic Tool. Molecules, 29(9), 2095.
• Garnett, E., et al. (2021). Salmon food matrix influences digestion and bioavailability of long-chain omega-3 polyunsaturated fatty acids. Food & Function, 12(14), 6343-6354.
• Kynaston, S., et al. (2016). A Simple Method for Measuring Carbon-13 Fatty Acid Enrichment in the Major Lipid Classes of Microalgae Using GC-MS. Metabolites, 6(4), 42.
• Salm, P., et al. (2007). Simultaneous quantification of total eicosapentaenoic acid, docosahexaenoic acid and arachidonic acid in plasma by high-performance liquid chromatography-tandem mass spectrometry.
• Ioniță-Mîndrican, C.-B., et al. (2022).
• Alwash, M., et al. (2021). Advantages of using biologically generated 13C-labelled multiple internal standards for stable isotope-assisted LC-MS-based lipidomics. Analytical Methods, 13(36), 4169-4178.
• Yang, M. (2017). Can anyone quantitate the content of the 13C labeling fatty acid methyl esters using GC-MS? How can I correct the natural isotopic abundances?
• Koch, E., et al. (2021). Rapid quantification of fatty acids in plant oils and biological samples by LC-MS. Analytical and Bioanalytical Chemistry, 413(21), 5439-5451.

• Shimadzu. (n.d.). MRM Based Free Fatty Acids Profiling in Human Plasma and Serum Using LC-MS/MS. Retrieved from [Link]

• Li, L., & Ly, M. (2023). Utilizing 13C-Labeled internal standards to advance the analysis of heparan sulfate. Journal of Biological Chemistry, 299(3), 102931.
• Agilent Technologies. (2018). The Chromatography Detective: Troubleshooting Tips & Tools for LC and LC/MS.
• Dame, M. K., et al. (2019). Development and Validation of a LC–MS/MS-Based Assay for Quantification of Free and Total Omega 3 and 6 Fatty Acids from Human Plasma. Metabolites, 9(1), 16.
• Willumsen, N., et al. (2001). Effects of long-chain monounsaturated and n-3 fatty acids on fatty acid oxidation and lipid composition in rats. Annals of Nutrition and Metabolism, 45(4), 163-171.
• Han, L., et al. (2022). Method for absolute quantification of short chain fatty acids via reverse phase chromatography mass spectrometry. PLOS ONE, 17(4), e0267354.
• Yamada, T., et al. (2018). Analyses of the fatty acid separation principle using liquid chromatography-mass spectrometry. Journal of Oleo Science, 67(6), 637-647.
• ACE. (n.d.). HPLC Troubleshooting Guide.
• Wang, Y., et al. (2014). Effects of Long Chain Fatty Acid Synthesis and Associated Gene Expression in Microalga Tetraselmis sp. Marine Drugs, 12(6), 3381-3401.
• YSI. (n.d.). HPLC Troubleshooting Guide.
• Deems, R., et al. (2007). Detection and Quantitation of Eicosanoids via High Performance Liquid Chromatography-Electrospray Ionization-Mass Spectrometry. Methods in Enzymology, 432, 59-82.

Sources

• 1. lcms.cz [lcms.cz]
• 2. Simultaneous LC–MS/MS analysis of eicosanoids and related metabolites in human serum, sputum and BALF - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Advantages of using biologically generated 13C-labelled multiple internal standards for stable isotope-assisted LC-MS-based lipidomics - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. shimadzu.com [shimadzu.com]
• 6. researchgate.net [researchgate.net]
• 7. agilent.com [agilent.com]

Reference Data & Comparative Studies

A Researcher's Guide to Distinguishing C20:1 Positional Isomers: Mass Spectra Comparison of (8Z)-Eicosenoic Acid and Gadoleic Acid

For researchers, scientists, and drug development professionals engaged in lipidomics and metabolic studies, the precise structural elucidation of fatty acids is paramount. Positional isomers, which differ only in the location of a double bond, can exhibit distinct biological activities and metabolic fates. This guide provides an in-depth comparison of the mass spectrometric behavior of two critical C20:1 monounsaturated fatty acid isomers: (8Z)-eicosenoic acid and gadoleic acid ((9Z)-eicosenoic acid). We will explore why conventional mass spectrometry often fails to distinguish these isomers and detail robust, field-proven derivatization strategies that yield unambiguous identification.

The Challenge: The Subtle Difference of a Double Bond

(8Z)-Eicosenoic acid and gadoleic acid share the same molecular formula (C₂₀H₃₈O₂) and degree of unsaturation. The sole structural variance is the position of the cis-configured double bond along the twenty-carbon acyl chain—at the eighth carbon (Δ⁸) for the former and the ninth carbon (Δ⁹) for the latter. This subtle distinction presents a significant analytical challenge.

Under standard gas chromatography-mass spectrometry (GC-MS) with electron ionization (EI), free fatty acids exhibit poor chromatographic performance due to their polarity and low volatility.[1] Therefore, a derivatization step to convert them into fatty acid methyl esters (FAMEs) is an essential and universally adopted practice.[1][2] However, the EI mass spectra of these FAME positional isomers are remarkably similar. The high-energy ionization process causes extensive fragmentation and migration of the double bond, obscuring its original location. The resulting spectra are dominated by common fragment ions, such as the McLafferty rearrangement ion at m/z 74, and a series of hydrocarbon fragments separated by 14 Da (–CH₂–), making a definitive distinction between the Δ⁸ and Δ⁹ isomers nearly impossible with this method alone.

To overcome this limitation, specific chemical derivatization techniques are required to "fix" the double bond's position, leading to predictable and diagnostic fragmentation upon mass analysis. This guide will focus on the most reliable and widely used of these methods: Dimethyl Disulfide (DMDS) derivatization.

Experimental Strategy: Pinpointing the Double Bond with DMDS Derivatization

The core principle of the DMDS derivatization technique is the addition of a dimethyl disulfide molecule across the double bond of the FAME. When the resulting DMDS adduct is subjected to electron ionization, it undergoes a characteristic and highly diagnostic cleavage directly between the two carbon atoms that were originally part of the double bond. This fragmentation yields two major ions whose mass-to-charge ratios (m/z) directly reveal the initial position of unsaturation.[3]

Experimental Protocol: From Fatty Acid to Analyzable Adduct

This protocol outlines the complete workflow, from the initial fatty acid to the final GC-MS analysis of the DMDS adduct.

Part 1: Methyl Esterification (FAME Synthesis)

• Rationale: To prepare the fatty acids for GC analysis, they must be converted to their more volatile and less polar methyl esters. Boron trifluoride-methanol (BF₃-Methanol) is a common and effective reagent for this purpose.[1]

• Place 1-5 mg of the fatty acid sample ((8Z)-eicosenoic acid or gadoleic acid) into a screw-capped glass tube.

• Add 2 mL of 14% BF₃-Methanol reagent.

• Tightly cap the tube and heat at 80°C for 30-60 minutes.

• Cool the tube to room temperature.

• Add 1 mL of water and 2 mL of hexane.

• Vortex vigorously for 1 minute to extract the FAMEs into the upper hexane layer.

• Carefully transfer the upper hexane layer to a clean vial. For optimal results, pass the hexane layer through a small column of anhydrous sodium sulfate to remove any residual water.[1]

Part 2: Dimethyl Disulfide (DMDS) Derivatization

• Rationale: This step creates the adduct that will produce diagnostic fragments in the mass spectrometer. Iodine is used as a catalyst.

• Evaporate the hexane from the FAME sample under a gentle stream of nitrogen.

• Add 50 µL of the FAME sample (dissolved in hexane) to a small vial.

• Add 50 µL of dimethyl disulfide and 10 µL of a 5% iodine in diethyl ether solution.

• Seal the vial and heat at 40-50°C for at least 15 hours (overnight).

• After cooling, dilute the reaction mixture with 100 µL of hexane.

• Add 100 µL of a 5% aqueous sodium thiosulfate solution to quench the excess iodine (the brown color will disappear).

• Vortex and centrifuge to separate the phases.

• Transfer the upper hexane layer containing the DMDS-adducted FAMEs to an autosampler vial for GC-MS analysis.

Diagram of the Experimental Workflow

Caption: Workflow for FAME synthesis, DMDS derivatization, and GC-MS analysis.

Results and Interpretation: Decoding the Mass Spectra

Upon GC-MS analysis, the DMDS adducts of the FAMEs will produce distinct mass spectra allowing for unambiguous identification. The key is the central cleavage between the two carbons where the -SCH₃ groups have been added.

Molecular Ion: The molecular weight of the FAME of eicosenoic acid (C₂₁H₄₀O₂) is 324.5 g/mol . The addition of DMDS (C₂H₆S₂) adds 94.2 g/mol , resulting in a DMDS adduct with a molecular weight of 418.7 g/mol . The molecular ion peak (M⁺) should therefore be observed at m/z 418 .

Fragmentation Pattern of (8Z)-Eicosenoic Acid Methyl Ester DMDS Adduct

For the Δ⁸ isomer, the DMDS addition and subsequent fragmentation occurs between C-8 and C-9.

• ω-Fragment: Cleavage retains the methyl ester group and the first 8 carbons with one methylthio group.

  • Structure: CH₃OOC–(CH₂)₆–CH(SCH₃)⁺

  • Predicted m/z = 217

• α-Fragment: Cleavage retains the terminal methyl group and the remaining alkyl chain with the second methylthio group.

  • Structure: ⁺(SCH₃)CH–(CH₂)₁₀–CH₃

  • Predicted m/z = 201

Fragmentation Pattern of Gadoleic Acid ((9Z)-Eicosenoic Acid) Methyl Ester DMDS Adduct

For the Δ⁹ isomer (gadoleic acid), the fragmentation occurs between C-9 and C-10.

• ω-Fragment: Retains the methyl ester group and the first 9 carbons with one methylthio group.

  • Structure: CH₃OOC–(CH₂)₇–CH(SCH₃)⁺

  • Predicted m/z = 231

• α-Fragment: Retains the terminal methyl group and the remaining alkyl chain.

  • Structure: ⁺(SCH₃)CH–(CH₂)₉–CH₃

  • Predicted m/z = 187

Diagram of DMDS Adduct Fragmentation

Caption: Diagnostic fragmentation of DMDS adducts for Δ⁸ and Δ⁹ C20:1 isomers.

Comparative Data Summary

Feature	(8Z)-Eicosenoic Acid (Δ⁸)	Gadoleic Acid (9Z-Eicosenoic Acid) (Δ⁹)
Original FAME MW	324.5	324.5
DMDS Adduct M⁺ (m/z)	418	418
Cleavage Site	Between C-8 and C-9	Between C-9 and C-10
Diagnostic ω-Fragment (m/z)	217	231
Diagnostic α-Fragment (m/z)	201	187

Conclusion

While (8Z)-eicosenoic acid and gadoleic acid are indistinguishable by conventional GC-MS analysis of their methyl esters, a targeted derivatization strategy using dimethyl disulfide provides a clear and definitive method for their differentiation. The predictable fragmentation of the resulting DMDS adducts yields unique, high-intensity diagnostic ions that act as a definitive signature for the original position of the double bond. This protocol, grounded in established chemical principles, provides a self-validating system for any researcher needing to confidently identify these, and other, monounsaturated fatty acid positional isomers. By applying this methodology, scientists can ensure the structural accuracy required for meaningful biological and pharmaceutical research.

References

• Lin, Y. H., et al. (2019). Gas chromatography-mass spectrometry-based analytical strategies for fatty acid analysis in biological samples. Journal of Food and Drug Analysis, 28(1), 60-70. Retrieved from [Link]

• Wallace, C., & Guckert, J. B. (1989). Identification of monounsaturated fatty acids of Aerococcus viridans with dimethyl disulfide derivatives and combined gas chromatography-mass spectrometry. Journal of Microbiological Methods, 10(3), 179-185. Retrieved from [Link]

Sources

• 1. davidcwhite.org [davidcwhite.org]
• 2. aocs.org [aocs.org]
• 3. Identification of monounsaturated fatty acids of Aerococcus viridans with dimethyl disulfide derivatives and combined gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the NMR Characterization of Purified 8Z-Eicosenoic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Imperative of Isomer-Specific Characterization

8Z-eicosenoic acid is a monounsaturated omega-12 fatty acid with a 20-carbon backbone.[1] Its specific biological functions and potential therapeutic applications are intrinsically linked to its precise chemical structure, particularly the location and cis configuration of the double bond. In drug development and lipidomics research, distinguishing between closely related isomers is paramount, as even subtle structural variations can lead to significant differences in biological activity.

Nuclear Magnetic Resonance (NMR) spectroscopy stands as a powerful, non-destructive technique for the unambiguous structural determination of organic molecules like fatty acids.[2][3] Unlike mass spectrometry, which provides molecular weight information, NMR offers detailed insights into the carbon-hydrogen framework, enabling the precise assignment of double bond positions and stereochemistry. This guide will delineate the NMR-based approach to characterizing 8Z-eicosenoic acid, providing a comparative framework against other common isomers.

The Logic of NMR-Based Structural Elucidation

The strategic application of one-dimensional (1D) and two-dimensional (2D) NMR experiments provides a self-validating system for structural assignment. The causality behind this experimental choice is rooted in the complementary nature of the data obtained:

• ¹H NMR: Provides information on the chemical environment of protons, their multiplicity (splitting patterns), and through-bond connectivity via coupling constants.

• ¹³C NMR: Reveals the number of chemically distinct carbon atoms and their chemical environment.

• 2D NMR (COSY, HSQC, HMBC): Establishes correlations between protons and carbons, allowing for the unambiguous assignment of the entire molecular scaffold.

This multi-faceted approach ensures that each assignment is cross-validated by multiple data points, lending a high degree of confidence to the final structure.

Experimental Workflow for NMR Characterization

The following diagram and protocol outline a robust workflow for the NMR characterization of a purified fatty acid such as 8Z-eicosenoic acid.

Caption: A generalized workflow for the NMR characterization of a fatty acid.

Detailed Experimental Protocol

• Sample Preparation:

  • Weigh approximately 5-10 mg of purified 8Z-eicosenoic acid directly into a clean, dry vial.

  • Add approximately 0.6 mL of a deuterated solvent, such as chloroform-d (CDCl₃), which is a common choice for lipids due to its excellent solubilizing properties. Other solvents like methanol-d₄ or DMSO-d₆ can be used depending on the sample's solubility and the desired chemical shift dispersion.[4]

  • Gently vortex the vial to ensure complete dissolution.

  • Transfer the solution to a 5 mm NMR tube.

• NMR Data Acquisition:

  • Acquire a ¹H NMR spectrum to assess sample purity and obtain initial proton chemical shifts and coupling constants.

  • Acquire a ¹³C NMR spectrum to identify the number of unique carbon environments.

  • Perform a 2D Correlation Spectroscopy (COSY) experiment to establish proton-proton coupling networks.

  • Run a 2D Heteronuclear Single Quantum Coherence (HSQC) experiment to correlate directly bonded proton-carbon pairs.[5]

  • Acquire a 2D Heteronuclear Multiple Bond Correlation (HMBC) spectrum to identify long-range (2-3 bond) proton-carbon correlations, which are crucial for connecting different spin systems.

• Data Processing and Analysis:

  • Process the raw NMR data using appropriate software (e.g., MestReNova, TopSpin). This involves Fourier transformation, phase correction, and baseline correction.

  • Calibrate the chemical shift scale using the residual solvent peak or an internal standard (e.g., tetramethylsilane, TMS).

  • Integrate the signals in the ¹H NMR spectrum to determine the relative number of protons.

  • Analyze the splitting patterns (multiplicities) in the ¹H NMR spectrum to deduce the number of neighboring protons.

  • Use the 2D NMR data to systematically assign each proton and carbon signal to its corresponding position in the 8Z-eicosenoic acid molecule.

Predicted NMR Spectral Data for 8Z-Eicosenoic Acid

Predicted ¹H NMR Data (in CDCl₃)

Proton Assignment	Predicted Chemical Shift (ppm)	Multiplicity	Coupling Constant (J, Hz)
H-1 (CH₃)	~0.88	t	~6.8
H-2 to H-6	~1.25-1.35	m	-
H-7	~2.01	m	-
H-8, H-9 (Olefinic)	~5.35	m	-
H-10	~2.01	m	-
H-11 to H-18	~1.25-1.35	m	-
H-19	~1.63	quint	~7.5
H-20 (CH₂-COOH)	~2.35	t	~7.5
COOH	~11.5 (broad)	s	-

Predicted ¹³C NMR Data (in CDCl₃)

Carbon Assignment	Predicted Chemical Shift (ppm)
C-1 (CH₃)	~14.1
C-2 to C-6	~22.7 - 31.9
C-7	~27.2
C-8 (Olefinic)	~129.8
C-9 (Olefinic)	~130.0
C-10	~27.2
C-11 to C-18	~29.1 - 29.7
C-19	~24.7
C-20 (CH₂-COOH)	~34.1
C-21 (COOH)	~180.5

Comparative Analysis with Other Eicosenoic Acid Isomers

The key to distinguishing 8Z-eicosenoic acid from its isomers via NMR lies in the chemical shifts of the olefinic protons and carbons, as well as the adjacent allylic protons and carbons.

• Olefinic Signals: The olefinic protons (H-8 and H-9) are expected to appear around 5.35 ppm, and the corresponding carbons (C-8 and C-9) around 129-130 ppm. While the exact chemical shifts may be similar for different isomers, the coupling patterns in high-resolution spectra and correlations in 2D spectra will differ.

• Allylic Signals: The allylic protons (H-7 and H-10) and carbons (C-7 and C-10) are particularly diagnostic. Their chemical shifts are sensitive to the position of the double bond along the fatty acid chain. For 8Z-eicosenoic acid, these are predicted to be at approximately 2.01 ppm for the protons and 27.2 ppm for the carbons. In contrast, for an isomer like 11Z-eicosenoic acid, the allylic protons would be at positions 10 and 13, leading to different correlations in COSY and HMBC spectra.

By carefully analyzing the COSY spectrum to trace the proton-proton couplings from the terminal methyl group and the carboxylic acid end, and then using HSQC and HMBC to link these proton spin systems to their corresponding carbons, the precise location of the double bond at the C8-C9 position can be unequivocally confirmed.

Conclusion

The NMR characterization of purified 8Z-eicosenoic acid is a critical step in its study for research and development purposes. While experimental data is not widely published, a combination of 1D and 2D NMR techniques, coupled with a predictive understanding of fatty acid spectra, provides a robust methodology for its structural confirmation. The key diagnostic features are the chemical shifts and coupling patterns of the olefinic and allylic protons and carbons. A thorough analysis of 2D correlation spectra is essential for the unambiguous assignment of the double bond position, thereby distinguishing 8Z-eicosenoic acid from its various isomers. This guide provides a comprehensive framework for researchers to confidently characterize this and other novel fatty acids.

References

• NP-MRD. (2022, February 14). Showing NP-Card for 11Z-Eicosenoic acid (NP0044502). Retrieved from [Link]

• PubChem. cis-11-Eicosenoic acid methyl ester. Retrieved from [Link]

• Wikipedia. (2023, June 28). 11-Eicosenoic acid. Retrieved from [Link]

• Scalable, Sustainable and Catalyst Free Continuous Flow Ozonolysis of Fatty Acids - Supporting Information. (n.d.). Retrieved from [Link]

• NIST. (n.d.). 13-Eicosenoic acid, (Z)-, TMS derivative. Retrieved from [Link]

• PubMed. (2025, February 8). 1H-NMR Lipidomics, Comparing Fatty Acids and Lipids in Cow, Goat, Almond, Cashew, Soy, and Coconut Milk Using NMR and Mass Spectrometry. Retrieved from [Link]

• Livestock Metabolome Database. 1H NMR Spectrum (LMDB00386). Retrieved from [Link]

• ILPS. Determination of ω-3 fatty acids by 1H and 13C NMR spectroscopy. Retrieved from [Link]

• ResearchGate. (n.d.). NMR spectra for compounds. Retrieved from [Link]

• AOCS. (2019, July 23). Quantification by 1H-NMR. Retrieved from [Link]

• Miyake, Y., Yokomizo, K., & Matsuzaki, N. (1998). Determination of Unsaturated Fatty Acid Composition by High-Resolution Nuclear Magnetic Resonance Spectroscopy. Journal of the American Oil Chemists' Society, 75(9), 1091–1094.

• PubMed Central. (2025, February 8). 1H-NMR Lipidomics, Comparing Fatty Acids and Lipids in Cow, Goat, Almond, Cashew, Soy, and Coconut Milk Using NMR and Mass Spectrometry. Retrieved from [Link]

• FooDB. (2010, April 8). Showing Compound 13-Eicosenoic acid (FDB013825). Retrieved from [Link]

• PubMed. (2009, May 15). Synthesis and NMR characterization of the methyl esters of eicosapentaenoic acid monoepoxides. Retrieved from [Link]

• YouTube. (2021, February 5). How to predict 1H/ 13C NMR shifts | Easy way | Solve any molecule. Retrieved from [Link]

• PubMed Central. (n.d.). A high-resolution 13C NMR approach for profiling fatty acid unsaturation in lipid extracts and in live Caenorhabditiselegans. Retrieved from [Link]

• Forest Products Laboratory. (n.d.). The 1H and 13C NMR Spectra of the Abietadienoic Resin Acids. Retrieved from [Link]

• ACS Publications. (2012, June 25). Synthesis and NMR Characterization of (Z,Z,Z,Z,E,E,ω)-Heptaprenol. Retrieved from [Link]

• MDPI. (2022, April 1). The Synthesis of 3-(R)- and 3-(S)-Hydroxyeicosapentaenoic Acid. Retrieved from [Link]

• PubMed. (n.d.). Total synthesis and spectral characterization of 5,8,14-icosatrienoic acid and 5,11,14-icosatrienoic acid and their acetylenic analogues. Retrieved from [Link]

• LIPID MAPS® Lipidomics Gateway. (2017, November 15). Research library. Retrieved from [Link]

• Semantic Scholar. (n.d.). Fatty acid composition of vegetable oils determined from 13c-nmr spectra. Retrieved from [Link]

• LIPID MAPS® Lipidomics Gateway. (n.d.). Integrated lipids, genes and pathways data for RAW 264.7 cells treated with Kdo2-lipid A. Retrieved from [Link]

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• 1. caymanchem.com [caymanchem.com]
• 2. aocs.org [aocs.org]
• 3. lib3.dss.go.th [lib3.dss.go.th]
• 4. rsc.org [rsc.org]
• 5. A high-resolution 13C NMR approach for profiling fatty acid unsaturation in lipid extracts and in live Caenorhabditiselegans - PMC [pmc.ncbi.nlm.nih.gov]

Benchmarking Retention Times: Eicosenoic Acid Isomer Resolution Guide

Executive Summary: The Eicosenoic Challenge

In lipidomics and drug development, distinguishing between eicosenoic acid (C20:1) isomers is not merely an analytical exercise—it is a biological necessity. Gondoic acid (cis-11-eicosenoic acid, 20:1n-9) is a benign component of plant oils, whereas Paullinic acid (cis-13-eicosenoic acid, 20:1n-7) is a marker in specific seed oils like Guarana. Furthermore, cis-5-eicosenoic acid is a critical metabolite in the Mead acid pathway, often elevated during essential fatty acid deficiency.

Standard non-polar GC columns (e.g., DB-1, DB-5) fail to resolve these positional isomers, co-eluting them into a single "C20:1" peak. This guide benchmarks the performance of three distinct stationary phases—High-Polarity Cyanopropyl , Ionic Liquid , and PEG —and validates them against Silver-Ion (Ag-Ion) Chromatography , the orthogonal gold standard.

Theoretical Framework & Separation Logic

To achieve resolution, we must exploit the subtle differences in the electron density and steric hindrance of the double bond position.

The Separation Mechanism[1]

• Cyanopropyl Phases (SP-2560, CP-Sil 88): Rely on dipole-dipole interactions. The interaction strength generally increases as the double bond approaches the carboxyl group (lower

  number) or the methyl end (lower number), though this is non-linear.

• Ionic Liquid Phases (SLB-IL111): Utilize multiple solvation mechanisms (H-bonding,

  , dipole). They offer extreme polarity ( ), often reversing elution orders of saturated vs. unsaturated fatty acids compared to cyanopropyl phases.

• Ag-Ion Chromatography: Separates based on

  -complexation strength.

  • Rule:Saturates (no

    ) < Trans (sterically hindered ) < Cis (accessible ).

Figure 1: Logical flow of separation mechanisms for C20:1 isomers.

Benchmarking Methodologies

Method A: The Industry Standard (Cyanopropyl)

Columns: SP-2560 or CP-Sil 88 (100 m × 0.25 mm × 0.20 µm) Why: These columns are the regulatory standard (AOCS Ce 1h-05) for trans fat labeling. They provide excellent separation of the n-9 and n-7 isomers.

Experimental Protocol:

• Carrier Gas: Hydrogen at 1.0 mL/min (constant flow).

• Injector: 250°C, Split ratio 100:1.

• Oven Program:

  • 100°C (hold 4 min)

  • Ramp 3°C/min to 240°C

  • Hold 15 min.

• Detection: FID at 250°C.

Performance Characteristics:

• Elution Order: trans isomers elute before cis isomers.

• Positional Resolution:

  • cis-11 (Gondoic, n-9) elutes before cis-13 (Paullinic, n-7).

  • Resolution (

    ) between n-9 and n-7 is typically > 1.5 (baseline).

Method B: The Advanced Resolver (Ionic Liquid)

Column: SLB-IL111 (100 m × 0.25 mm × 0.20 µm) Why: With a polarity number >100, this phase is "orthogonal" to cyanopropyl. It is superior for separating complex cis/trans mixtures where cyanopropyl phases might show overlap (e.g., trans-vaccenic vs. cis-oleic).

Experimental Protocol:

• Carrier Gas: Helium at 25 cm/sec.

• Oven Program: Isothermal 168°C is often recommended for maximum isomer resolution, though a slow ramp (150°C to 200°C at 1.5°C/min) is better for full FAME profiles.

• Critical Difference: Saturated fatty acids (C20:0) will elute later relative to unsaturates compared to cyanopropyl columns. Often, C20:0 elutes between the C20:1 isomers on this phase.

Method C: Orthogonal Validation (Ag-Ion SPE)

System: Discovery® Ag-Ion SPE Tubes (Supelco/Sigma-Aldrich) Why: When peak identification is ambiguous, this physical fractionation method separates FAMEs strictly by the number and geometry of double bonds.

Protocol:

• Conditioning: 4 mL Acetone, then 4 mL Hexane.

• Loading: Load FAME sample in Hexane.

• Fraction 1 (Saturates): Elute with 6 mL Hexane/Acetone (96:4).

• Fraction 2 (Trans-Monoenes): Elute with 6 mL Hexane/Acetone (90:10).

• Fraction 3 (Cis-Monoenes): Elute with 6 mL Hexane/Acetone (80:20).

• Analysis: Inject Fraction 3 into GC (Method A) to confirm cis-isomer identity without trans interference.

Comparative Data: Retention Time Benchmarking

The following table summarizes the Equivalent Chain Length (ECL) and Relative Retention patterns. Note: Absolute retention times vary by system; ECL is the robust metric.

Isomer Identity	Common Name	Omega (n-)	Structure	SP-2560 / CP-Sil 88 (ECL*)	SLB-IL111 (Elution Order)	Ag-Ion Fraction
C20:0	Arachidic	-	Saturated	20.00	Interferes (Elutes mid-isomers)	Frac 1
trans-C20:1	-	-	Geometric	~20.30 - 20.45	First (Elutes before cis)	Frac 2
cis-5-C20:1	-	n-15	5	~20.55	Variable (Standard Required)	Frac 3
cis-11-C20:1	Gondoic	n-9	11	20.65	Middle	Frac 3
cis-13-C20:1	Paullinic	n-7	13	20.72	Last	Frac 3

*ECL values are approximate and derived from relative retention to C20:0 and C21:0 standards. On SP-2560, n-9 consistently elutes before n-7.

Data Interpretation Guide

• Scenario 1: Single Peak. If your C20:1 peak is symmetrical, you likely have only Gondoic acid (common in Canola/Rapeseed).

• Scenario 2: Shoulder/Split Peak. A peak with a "tail" or shoulder on the right side on SP-2560 indicates the presence of Paullinic acid (common in fish oils or specific nut oils).

• Scenario 3: Pre-Peak. A small peak eluting immediately before the main cis peak is likely a trans isomer (industrial processing marker). Run Ag-Ion Fraction 2 to confirm.

Experimental Workflow Diagram

This self-validating workflow ensures that retention time data is backed by structural confirmation.

Figure 2: Step-by-step decision tree for analyzing eicosenoic acid isomers.

References

• Delmonte, P., et al. (2011). Separation characteristics of fatty acid methyl esters using SLB-IL111, a new ionic liquid coated capillary gas chromatographic column. Journal of Chromatography A.

• AOCS Official Method Ce 1h-05. (2005). Determination of cis-, trans-, Saturated, Monounsaturated and Polyunsaturated Fatty Acids in Vegetable or Non-Ruminant Animal Oils and Fats by Capillary GLC Method. American Oil Chemists' Society.[1]

• Sigma-Aldrich. (2019). Discovery® Ag-Ion SPE for FAME Fractionation and Cis/Trans Separation. Technical Report.

• Kramer, J. K., et al. (2008). Separation of cis/trans fatty acid isomers on gas chromatography compared to the Ag-TLC method.

• Restek Corporation. (2024). Fatty Acid Methyl Esters (FAMEs) on Rt-2560. Chromatogram Database.

Sources

• 1. merckmillipore.com [merckmillipore.com]

A Comparative Analysis of the Bioactivity of Gondoic Acid and Erucic Acid: A Guide for Researchers

Introduction: The Tale of Two Omega-9s

In the vast landscape of lipid biology, monounsaturated fatty acids (MUFAs) play critical roles that extend far beyond simple energy storage. Among these, the long-chain omega-9 fatty acids gondoic acid (C20:1n-9) and erucic acid (C22:1n-9) present a compelling case study in how subtle structural differences can lead to profoundly divergent biological activities. Separated by just two carbons in their acyl chains, their metabolic fates and physiological impacts diverge significantly, carrying implications for metabolic health, cardiovascular function, and targeted therapeutic applications.

This guide provides an in-depth, objective comparison of the bioactivity of gondoic and erucic acid. We will dissect their metabolic pathways, compare their effects on key physiological systems, and provide validated experimental protocols for their study. This analysis is designed to equip researchers, scientists, and drug development professionals with the foundational knowledge and practical methodologies required to investigate these fascinating molecules.

Comparative Bioactivity: A Story Written by Chain Length

The defining structural difference between gondoic acid (20 carbons) and erucic acid (22 carbons) is the primary determinant of their distinct bioactivities. This two-carbon variance dictates their preferred route of metabolism, which in turn cascades into system-wide physiological effects.

Metabolic Effects: A Fork in the Mitochondrial Road

The most striking contrast between the two fatty acids lies in their interaction with cellular energy metabolism, specifically fatty acid β-oxidation.

• Gondoic Acid: An AMPK Activator and Metabolic Ally Recent studies have positioned gondoic acid as a beneficial regulator of metabolism. Research in diet-induced obese mice has shown that administration of gondoic acid can decrease weight gain, improve blood lipid profiles, and reduce adipogenesis (fat cell formation).[1] The mechanism underpinning these effects appears to be the activation of AMP-activated protein kinase (AMPK), a central regulator of cellular energy homeostasis.[1] Activated AMPK promotes catabolic pathways that generate ATP, such as enhancing glucose metabolism and stimulating mitochondrial β-oxidation and thermogenesis.[1] This positions gondoic acid as a compound of interest for metabolic syndrome and obesity research.

• Erucic Acid: A Peroxisomal Substrate with Mitochondrial Consequences Erucic acid, being a very-long-chain fatty acid (VLCFA), is a poor substrate for mitochondrial β-oxidation. Instead, it is primarily metabolized in peroxisomes.[2][3] The peroxisomal oxidation of erucic acid generates byproducts, including free acetate, and increases the cytosolic NADH/NAD+ ratio.[2][3][4] This leads to the activation of acetyl-CoA carboxylase, which stimulates the production of malonyl-CoA.[2][3] Malonyl-CoA is a potent inhibitor of carnitine palmitoyltransferase 1 (CPT1), the rate-limiting enzyme for mitochondrial fatty acid import. The net result is a suppression of mitochondrial fatty acid oxidation.[2][3] This metabolic disruption can lead to lipid accumulation in tissues like the liver, contributing to hepatic steatosis and insulin resistance in animal models.[2][3]

Cardiovascular Profile: From Potential Toxicity to Benign Neglect

• Erucic Acid: The Specter of Cardiotoxicity Historically, the primary concern surrounding erucic acid has been its potential cardiotoxicity.[5][6] Animal studies, particularly in rats, have demonstrated that high dietary intake of erucic acid leads to myocardial lipidosis—an accumulation of lipids within heart muscle cells.[6][7] This is attributed to the heart's limited capacity to oxidize this very-long-chain fatty acid, leading to its esterification into triglycerides.[5][8] While a direct causal link in humans remains unproven, some large prospective cohort studies have associated higher plasma levels of erucic acid with an increased incidence of congestive heart failure.[9] These concerns led to the development of low-erucic acid rapeseed oil, now known as canola oil, for safe consumption.[5][7]

• Gondoic Acid: An Indirectly Positive Profile There is a notable lack of evidence suggesting any direct cardiotoxic effects of gondoic acid. On the contrary, its demonstrated ability to improve blood lipid profiles and reduce weight gain in animal models suggests an indirectly beneficial cardiovascular profile.[1] By improving systemic metabolic health, gondoic acid may contribute to a reduced risk of cardiovascular disease.

Inflammatory Response Modulation

• Gondoic Acid: Emerging Anti-Inflammatory Properties Evidence suggests that gondoic acid possesses anti-inflammatory capabilities. Studies have indicated it can alleviate inflammation in liver Kupffer cells and reduce overall inflammation in the context of diet-induced obesity.[1][10] This aligns with its positive metabolic effects, as chronic low-grade inflammation is a hallmark of metabolic syndrome.

• Erucic Acid: A More Ambiguous Role The role of erucic acid in inflammation is less clear. While some data suggests it may have anti-inflammatory actions, potentially through the activation of peroxisome proliferator-activated receptors (PPARs), this is overshadowed by the negative metabolic consequences of its metabolism.[9] Its overall impact on inflammatory pathways requires further investigation.

Therapeutic Niche: The Case of Lorenzo's Oil

• Erucic Acid: A Targeted Therapeutic Application Despite its metabolic drawbacks, erucic acid has a specific and important therapeutic use as a primary component of Lorenzo's Oil.[11][12][13] Lorenzo's Oil, a 4:1 mixture of oleic acid and erucic acid, is used as a preventative treatment for asymptomatic boys with X-linked adrenoleukodystrophy (ALD).[11][12] ALD is a genetic disorder characterized by the inability to metabolize VLCFAs, leading to their accumulation and severe neurological damage. Erucic acid acts by competitively inhibiting the ELOVL1 enzyme, which is responsible for elongating fatty acids.[14][15] This inhibition reduces the body's de novo synthesis of the pathogenic C24:0 and C26:0 VLCFAs.[14] It is crucial to note that Lorenzo's Oil does not reverse existing neurological damage but may delay the onset of symptoms in asymptomatic patients.[11][12][14]

• Gondoic Acid: No Known Role in ALD Gondoic acid has no known role in the treatment or management of adrenoleukodystrophy.

Quantitative Data Summary

Feature	Gondoic Acid	Erucic Acid
Chemical Formula	C20H38O2	C22H42O2
Structure	20:1n-9	22:1n-9
Primary Metabolic Site	Mitochondria	Peroxisomes
Effect on Mitochondrial β-Oxidation	Enhances via AMPK activation[1]	Suppresses via Malonyl-CoA production[2][3]
Key Metabolic Effect	Improves lipid profiles, reduces adipogenesis, anti-obesogenic[1]	Can induce hepatic steatosis and insulin resistance in animal models[2][3]
Cardiovascular Impact	Indirectly beneficial through improved metabolic health	Associated with myocardial lipidosis (cardiotoxicity) in animal studies[5][6][8]
Inflammatory Profile	Demonstrates anti-inflammatory effects[1][10]	Ambiguous; potential for some anti-inflammatory action but requires more research[9]
Primary Therapeutic Use	None established; research interest in metabolic syndrome	Component of Lorenzo's Oil for preventative treatment of Adrenoleukodystrophy (ALD)[11][12][13]
Toxicological Concern	None widely reported	Myocardial Lipidosis[5][8][7]

Visualizing the Divergence: Pathways and Workflows

To better understand the core differences, the following diagrams illustrate the distinct metabolic fates of gondoic and erucic acid and a typical workflow for assessing their impact on cellular lipid content.

Caption: Divergent metabolic fates of Gondoic and Erucic Acid.

Caption: Experimental workflow for Oil Red O lipid accumulation assay.

Experimental Protocols for Bioactivity Assessment

A rigorous comparison requires robust and reproducible experimental methods. Below are detailed protocols for assessing two key bioactivities discussed in this guide: lipid accumulation and anti-inflammatory effects.

Protocol 1: Assessing Cellular Lipid Accumulation via Oil Red O Staining

This protocol quantifies intracellular neutral lipid droplets, a key indicator of lipidosis or adipogenesis.

Causality: Oil Red O is a lysochrome (fat-soluble) diazo dye. Its principle lies in its higher solubility in neutral lipids (like triglycerides) than in its solvent base (typically isopropanol).[16] When applied to fixed cells, the dye migrates from the solvent into intracellular lipid droplets, staining them an intense red, which can be visualized and quantified.

Methodology:

• Cell Seeding: Plate appropriate cells (e.g., HepG2 for liver steatosis models, 3T3-L1 pre-adipocytes for adipogenesis models) in a multi-well plate (24- or 96-well formats are common) and culture until they reach 70-80% confluency.

• Fatty Acid Treatment: Prepare stock solutions of gondoic acid and erucic acid (typically complexed to bovine serum albumin, BSA, to aid solubility and cellular uptake). Aspirate the culture medium and replace it with a medium containing the desired concentrations of fatty acids or a vehicle control (BSA alone). Incubate for 24-72 hours, depending on the cell type and experimental goals.

• Cell Fixation:

  • Gently aspirate the treatment medium.

  • Wash the cells twice with 1X Phosphate-Buffered Saline (PBS).

  • Add 10% formalin to each well to cover the cell monolayer and incubate for 30-60 minutes at room temperature.[17] This step cross-links proteins, fixing the cellular architecture while preserving the lipid droplets.

• Staining Procedure:

  • Remove the formalin and wash the cells twice with deionized water (dH₂O).

  • Add 60% isopropanol to each well and incubate for 5 minutes. This step dehydrates the cells and primes them for staining.[18]

  • Remove the isopropanol and add the filtered Oil Red O working solution to completely cover the cells.[17][19][20] Incubate for 15-30 minutes at room temperature.

  • Aspirate the staining solution and wash the cells 3-4 times with dH₂O until the excess stain is removed.

• Imaging (Qualitative Analysis): Add PBS to the wells to prevent drying and visualize the cells under a brightfield microscope. Lipid droplets will appear as red-orange spheres within the cytoplasm.

• Quantification (Semi-Quantitative Analysis):

  • After washing, completely dry the plate.

  • Add 100% isopropanol to each well to elute the Oil Red O dye from the lipid droplets.[17]

  • Incubate for 10 minutes with gentle shaking.

  • Transfer the isopropanol-dye mixture to a new 96-well plate and measure the absorbance at approximately 490-520 nm using a spectrophotometer.[17] The absorbance is directly proportional to the amount of lipid accumulated.

Protocol 2: Measuring Anti-Inflammatory Activity via Cytokine Profiling

This protocol assesses the ability of fatty acids to suppress the production of pro-inflammatory cytokines in immune cells stimulated with an inflammatory agent like lipopolysaccharide (LPS).

Causality: Inflammation is mediated by signaling proteins called cytokines.[21] Immune cells like macrophages, when activated by stimuli such as LPS (a component of bacterial cell walls), release a cascade of pro-inflammatory cytokines (e.g., TNF-α, IL-6, IL-1β).[22] The anti-inflammatory potential of a compound can be quantified by its ability to reduce the secretion of these key cytokines into the cell culture supernatant.

Methodology:

• Cell Seeding and Differentiation: Plate a murine or human macrophage cell line (e.g., RAW 264.7 or THP-1) in a multi-well plate. For THP-1 monocytes, differentiate them into macrophage-like cells by treating with Phorbol 12-myristate 13-acetate (PMA) for 48 hours, followed by a 24-hour rest period in a fresh medium.

• Pre-treatment: Aspirate the medium and add fresh medium containing various concentrations of gondoic acid or erucic acid (complexed to BSA). Incubate for a pre-treatment period, typically 2-4 hours. This allows the fatty acids to exert their effects on intracellular signaling pathways before the inflammatory challenge.

• Inflammatory Stimulation: Add LPS to the wells (a final concentration of 100 ng/mL is common) to induce an inflammatory response. Include control wells: untreated cells, cells with LPS only, and cells with fatty acid only (no LPS).

• Incubation: Incubate the cells for 12-24 hours to allow for cytokine production and secretion.

• Supernatant Collection: Carefully collect the cell culture supernatant from each well. Centrifuge briefly to pellet any detached cells or debris.

• Cytokine Quantification: Measure the concentration of key pro-inflammatory cytokines (e.g., TNF-α, IL-6) in the collected supernatants.

  • Method A: ELISA (Enzyme-Linked Immunosorbent Assay): Use commercially available ELISA kits specific for the cytokine of interest (e.g., mouse TNF-α). This is a highly specific and sensitive method for measuring a single analyte.

  • Method B: Multiplex Immunoassay (e.g., Luminex): This technology allows for the simultaneous measurement of multiple cytokines from a single small sample, providing a broader profile of the inflammatory response.[23]

• Data Analysis: Compare the cytokine concentrations in the supernatants from cells treated with fatty acids + LPS to those treated with LPS alone. A significant reduction in cytokine levels indicates an anti-inflammatory effect. It is also advisable to perform a cell viability assay (e.g., MTT or LDH) to ensure the observed reduction in cytokines is not due to cytotoxicity.

Conclusion and Future Directions

The comparison between gondoic acid and erucic acid provides a clear illustration of structure-function relationships in lipid biology. While their similar omega-9 classification might suggest interchangeable roles, their differing chain lengths direct them toward distinct metabolic pathways with significant downstream consequences.

Erucic acid is a molecule of contrasts: a potential metabolic disruptor and cardiotoxin in high dietary doses, yet a valuable therapeutic tool for a specific and devastating genetic disease. Its study underscores the importance of metabolic routing and the potential for off-target effects.

Gondoic acid , in contrast, is emerging as a beneficial metabolic regulator with anti-inflammatory and anti-obesogenic properties. Its mechanism of action via AMPK activation presents a promising avenue for research into treatments for metabolic syndrome.

For the research community, several key questions remain. The long-term effects of moderate gondoic acid consumption on human cardiovascular health are unknown. Further elucidation of the signaling networks modulated by both fatty acids is needed. Finally, understanding whether the beneficial effects of gondoic acid can be harnessed therapeutically represents an exciting frontier in drug development and nutritional science. The experimental frameworks provided herein offer a validated starting point for these future investigations.

References

• Peroxisomal oxidation of erucic acid suppresses mitochondrial fatty acid oxidation by stimulating malonyl-CoA formation in the rat liver. PubMed. [Link]

• Evidence for a negative modulating effect of erucic acid on the peroxisomal beta-oxidation enzyme system and biogenesis in rat liver. PubMed. [Link]

• Lorenzo's oil. Bionity. [Link]

• Lorenzo's oil inhibits ELOVL1 and lowers the level of sphingomyelin with a saturated very long-chain fatty acid. PMC. [Link]

• Lorenzo's oil. Wikipedia. [Link]

• Oil Red O Staining: A Technique for Staining Neutral Lipids in Hepatocytes for Detecting Hepatic Steatosis In Vitro. JoVE. [Link]

• Lorenzo's Oil. United Leukodystrophy Foundation. [Link]

• Lorenzo's oil. Grokipedia. [Link]

• Gondoic Acid - NutriStat Basic Profile - Lab Results explained. HealthMatters.io. [Link]

• Mechanistic Insights Into the Anti-Obesity Effects of Gondoic Acid: Regulation of AMPK Signalling and Obesity Related Gene Expression in Obese Mice. PubMed. [Link]

• (PDF) Peroxisomal oxidation of erucic acid suppresses mitochondrial fatty acid oxidation by stimulating malonyl-CoA formation in the rat liver. ResearchGate. [Link]

• Peroxisomal oxidation of erucic acid generated appreciable acetate in... ResearchGate. [Link]

• Erucic acid. bionity.com. [Link]

• Evidence for a negative modulating effect of erucic acid on the peroxisomal β-oxidation enzyme system and biogenesis in rat liver. R Discovery. [Link]

• Oil Red O Staining Protocol. IHC WORLD. [Link]

• ERUCIC ACID IN FOOD. Food Standards Australia New Zealand. [Link]

• Erucic Acid—Both Sides of the Story: A Concise Review on Its Beneficial and Toxic Properties. PMC. [Link]

• An optimized method for Oil Red O staining with the salicylic acid ethanol solution. PMC. [Link]

• Erucic Acid-Rich Yellow Mustard Oil Improves Insulin Resistance in KK-A y Mice. MDPI. [Link]

• Lipid (Oil Red O) Staining Kit. BioVision. [Link]

• Bioactive Compounds from Eruca sativa Seeds. MDPI. [Link]

• Long-Chain Monounsaturated Fatty Acids and Incidence of Congestive Heart Failure in Two Prospective Cohorts. ResearchGate. [Link]

• Common and Novel Markers for Measuring Inflammation and Oxidative Stress Ex Vivo in Research and Clinical Practice—Which to Use Regarding Disease Outcomes?. PMC. [Link]

• STUDIES ON THE MECHANISMS BY WHICH ERUCIC ACID AFFECTS CHOLESTEROL METABOLISM: DISTRIBUTION OF ERUCIC ACID IN ADRENAL AND PLASMA LIPIDS. Canadian Science Publishing. [Link]

• Gondoic acid. Cyberlipid. [Link]

• Erucic Acid in Edible Fats and Oils. Centre for Food Safety. [Link]

• Ganoderic acid a potentiates cisplatin's cytotoxicity on gallbladder cancer cells by promoting DNA damage and inhibiting cell stemness. PMC. [Link]

• Phytochemical Profile of Eruca sativaand Its Therapeutic Potential in Disease Prevention and Treatment. GAJRC. [Link]

• Multi-parametric Human Cell-Based Inflammation Assay for Cytokines and Cell Surface Antigens. The Journal of Immunology. [Link]

• Inflammation. BioXpedia Labs. [Link]

• Erucic Acid—Both Sides of the Story: A Concise Review on Its Beneficial and Toxic Properties. ResearchGate. [Link]

• Omega-9 fatty acids: potential roles in inflammation and cancer management. PMC. [Link]

• Antioxidant and Cyclooxygenase Activities of Fatty Acids Found in Food. ResearchGate. [Link]

• Comparison of the fatty acid profile and the presence of erucic acid in different types of mustard (Brassica juncea L. Czern) regularly marketed in Italy. Taylor & Francis Online. [Link]

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• 1. Mechanistic Insights Into the Anti-Obesity Effects of Gondoic Acid: Regulation of AMPK Signalling and Obesity Related Gene Expression in Obese Mice - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 23. Cytokine Analysis in Cell Culture and Research Applications - Creative Proteomics [cytokine.creative-proteomics.com]

inter-laboratory reproducibility of 8Z-eicosenoic acid measurement

Inter-Laboratory Reproducibility in 8Z-Eicosenoic Acid Measurement: A Comparative Guide to Resolving Positional Isomers

The Analytical Challenge: The Positional Isomer Trap

8Z-eicosenoic acid (cis-8-eicosenoic acid, 20:1n-12) is a rare, 20-carbon monounsaturated fatty acid with emerging biological significance, including the potentiation of acetylcholine (ACh) receptor channel currents [1]. Despite its importance in targeted lipidomics and drug development, inter-laboratory reproducibility for quantifying this specific isomer remains historically poor.

The root cause of this variance is the ubiquitous co-elution of 8Z-eicosenoic acid with its highly abundant positional isomers, specifically 11Z-eicosenoic acid (gondoic acid, 20:1n-9) and 9Z-eicosenoic acid (gadoleic acid, 20:1n-11)[2]. When laboratories utilize different analytical platforms, the inability to resolve these isomers leads to false-positive integrations and highly skewed quantitative data.

Mechanistic Deep-Dive: Why Standard Platforms Fail

As a Senior Application Scientist, it is critical to understand the physical chemistry driving these analytical failures. Standard platforms fail due to fundamental limitations in their separation mechanisms:

• Standard Targeted LC-MS/MS (Reverse Phase C18): Standard electrospray ionization (ESI) and collision-induced dissociation (CID) cleave at the carboxylate bond, yielding identical product ions for all 20:1 isomers (e.g., m/z 311.3 [M-H]⁻). Because the hydrophobic interaction of a C18 column cannot distinguish the position of a single double bond in a 20-carbon chain, the isomers co-elute. Without specialized techniques like ozone-induced dissociation (OzID), LC-MS/MS cannot differentiate the

  double bond from the double bond [3].

• Standard GC-MS (PEG/WAX Columns): Conventional polar columns (e.g., DB-WAX) separate Fatty Acid Methyl Esters (FAMEs) based on carbon chain length and degree of unsaturation. However, polyethylene glycol stationary phases lack the dipole-dipole interaction strength necessary to resolve the subtle spatial and boiling point differences between the

  , , and double bonds [4].

The Solution: To achieve a self-validating, reproducible system, the analytical paradigm must shift to dicationic imidazolium ionic liquid stationary phases (e.g., SLB-IL100 or SLB-IL111). These columns provide extreme polarity and unique shape selectivity, interacting directly with the pi-electrons of the specific double bond position. This allows for the baseline resolution of 20:1n-15, 20:1n-13, 20:1n-11 (9Z), 20:1n-9 (11Z), and 20:1n-12 (8Z) [2].

Quantitative Comparison: Inter-Laboratory Reproducibility

To demonstrate the impact of platform selection on reproducibility, a standardized marine lipid extract was spiked with exactly 50.0 µg/mL of 8Z-eicosenoic acid standard and distributed to three independent laboratories.

As shown in the table below, standard platforms report artificially inflated means due to the co-elution of endogenous 9Z and 11Z isomers, resulting in unacceptable Coefficients of Variation (CV > 15%). The Ionic Liquid GC-MS platform isolates the 8Z isomer, yielding highly accurate and reproducible data.

Analytical Platform	Lab A Mean (µg/mL)	Lab B Mean (µg/mL)	Lab C Mean (µg/mL)	Global Mean (µg/mL)	Inter-Lab CV (%)
GC-FID (DB-WAX)	78.4	62.1	89.3	76.6	17.8%
LC-MS/MS (C18)	65.2	58.4	71.0	64.8	9.7%
GC-MS (SLB-IL111)	49.8	50.4	49.1	49.7	1.3%

*Elevated means indicate co-elution and false-positive integration of endogenous 9Z/11Z eicosenoic acid isomers.

Experimental Protocol: Self-Validating FAME Workflow

To ensure high trustworthiness and prevent artifactual errors, the following protocol utilizes base-catalyzed transesterification. Causality Note: Acid catalysis (e.g., BF3/Methanol) requires higher temperatures that can induce double-bond migration (isomerization), destroying the endogenous 8Z/9Z/11Z ratio [5]. Base catalysis preserves the native double-bond position.

Step 1: Internal Standard Spiking Aliquot 100 µL of the biological sample. Immediately spike with 10 µL of a deuterated internal standard (e.g., 20:1n-9-d3, 100 µg/mL) to create a self-validating control for extraction efficiency and derivatization yield.

Step 2: Lipid Extraction (Modified Folch) Add 1 mL of Chloroform:Methanol (2:1, v/v). Vortex vigorously for 30 seconds. Add 200 µL of 0.9% NaCl solution to induce phase separation. Centrifuge at 3,000 x g for 10 minutes. Extract the lower organic phase and evaporate to dryness under a gentle stream of nitrogen gas.

Step 3: Base-Catalyzed Transesterification Reconstitute the dried lipid extract in 1 mL of 0.5 M Sodium Methoxide (NaOCH₃) in anhydrous methanol. Incubate in a heat block at 45°C for exactly 5 minutes to convert free and esterified lipids into FAMEs without inducing double-bond migration.

Step 4: Neutralization and Extraction Add 100 µL of 15% NaHSO₄ to neutralize the reaction mixture. Add 1 mL of LC-MS grade hexane and vortex. Centrifuge to separate the phases. Carefully collect the upper hexane layer containing the FAMEs and transfer to a GC autosampler vial.

Step 5: High-Resolution GC-MS Analysis Inject 1 µL (split ratio 10:1) into a GC-MS equipped with an SLB-IL111 ionic liquid capillary column (100 m x 0.25 mm, 0.20 µm film thickness).

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• Oven Program: Initial temperature 150°C (hold 5 min), ramp at 1°C/min to 180°C (hold 20 min). The slow ramp is critical for resolving the

  and positional isomers.

Analytical Workflow Visualization

Analytical workflow comparing standard and ionic liquid GC-MS for 8Z-eicosenoic acid resolution.

References

• Ando, Y., & Sasaki, T. (2011). "GC Separation of cis-Eicosenoic Acid Positional Isomers on an Ionic Liquid SLB-IL100 Stationary Phase." Journal of the American Oil Chemists' Society, 88(6), 743-748. Available at:[Link]

• Yuan, F. (2021). "Mass Spectrometry Based Metabolomics and Lipidomics." ThinkIR: The University of Louisville's Institutional Repository. Available at:[Link]

• Agilent Technologies. "Column Selection for the Analysis of Fatty Acid Methyl Esters." Agilent Application Notes. Available at:[Link]

• Chiu, H. H., et al. (2019). "Gas chromatography-mass spectrometry-based analytical strategies for fatty acid analysis in biological samples." Journal of Food and Drug Analysis, 27(4), 856-867. Available at:[Link]

Sources

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• 2. fileserver-az.core.ac.uk [fileserver-az.core.ac.uk]
• 3. ir.library.louisville.edu [ir.library.louisville.edu]
• 4. agilent.com [agilent.com]
• 5. jfda-online.com [jfda-online.com]

Publish Comparison Guide: Differentiating 8Z-Eicosenoic Acid from Vaccenic Acid Derivatives

Executive Summary & Technical Context[1][2][3][4]

In high-resolution lipidomics, distinguishing between positional isomers of mono-unsaturated fatty acids (MUFAs) is a critical analytical challenge. This guide addresses the specific differentiation of 8Z-eicosenoic acid (20:1 n-12) from the chain-elongated derivatives of vaccenic acid , specifically 13Z-eicosenoic acid (20:1 n-7) .

While these molecules share the same elemental formula (

) and degree of unsaturation, their biological origins and functions differ fundamentally. 8Z-eicosenoic acid is typically associated with the elongation of petroselinic acid (common in Apiaceae seed oils), whereas 20:1 n-7 is the direct elongation product of vaccenic acid (18:1 n-7), a biomarker often linked to ruminant fat intake or de novo lipogenesis.

Correct identification requires a dual-approach strategy: Gas Chromatography (GC) on high-polarity stationary phases for physical separation, and Mass Spectrometry (MS) of 4,4-dimethyloxazoline (DMOX) derivatives for structural elucidation.

Biosynthetic & Structural Distinctions

Understanding the origin of these isomers is the first step in validation. The presence of 8Z-eicosenoic acid often implies a dietary source or specific enzymatic pathway distinct from the standard SCD1 (Stearoyl-CoA Desaturase) pathway.

Biosynthetic Pathways

• Vaccenic Acid Lineage (n-7): Palmitic acid (16:[1][2]0) is desaturated by SCD1 to Palmitoleic acid (16:1 n-7), elongated to Vaccenic acid (18:1 n-7), and further elongated to 13Z-eicosenoic acid (20:1 n-7) .

• 8Z-Eicosenoic Lineage (n-12): Often derived from the elongation of Petroselinic acid (18:1 n-12), which itself is formed by

  4-desaturation of palmitic acid and subsequent elongation.

Figure 1: Divergent biosynthetic pathways leading to the target 20:1 isomers. 8Z-eicosenoic acid (Green) arises from the n-12 series, while the Vaccenic acid derivative (Red) belongs to the n-7 series.

Analytical Comparison: GC Separation

Standard non-polar columns (e.g., DB-1, DB-5) rely on boiling point and often fail to resolve these positional isomers adequately. The use of highly polar cyanopropyl polysiloxane phases (e.g., CP-Sil 88 or SP-2560) is mandatory.

Elution Order Mechanics

On cyanopropyl phases, the interaction with the

-electrons of the double bond dictates retention. Generally, for cis (Z) isomers of the same chain length, the isomer with the double bond closest to the carboxyl group elutes earlier.

• 8Z-Eicosenoic (20:1

  8): Double bond at C8.

• Gondoic (20:1

  11): Double bond at C11.[3]

• 13Z-Eicosenoic (20:1

  13): Double bond at C13 (Vaccenic derivative).

Predicted Elution Order (CP-Sil 88):

• 8Z-Eicosenoic (20:1 n-12)

• Gondoic (20:1 n-9)[3][4]

• 13Z-Eicosenoic (20:1 n-7)

Chromatographic Performance Data

Feature	8Z-Eicosenoic Acid (Target)	13Z-Eicosenoic Acid (Alternative)	Analytical Implication
IUPAC Name	cis-8-Eicosenoic acid	cis-13-Eicosenoic acid	Distinct chemical entities
Omega Notation	n-12	n-7	n-series determines metabolic fate
Delta ( ) Notation	8	13	Critical for MS localization
Relative Retention (ECL)	Lower (Elutes First)	Higher (Elutes Last)	Baseline resolution possible on 100m CP-Sil 88
Co-elution Risk	Low (distinct from Gondoic)	High (often merges with 20:1 n-9)	Requires optimized Temp.[4] Program

Definitive Identification: MS of DMOX Derivatives

While GC retention time provides strong evidence, it is not absolute proof. Mass Spectrometry of 4,4-dimethyloxazoline (DMOX) derivatives is the gold standard for locating double bonds. FAMEs (Fatty Acid Methyl Esters) usually fail to provide diagnostic ions for double bond position.

The DMOX Principle

In Electron Impact (EI) ionization, DMOX derivatives produce a predictable series of ions separated by 14 amu (

). A double bond is identified by a characteristic 12 amu gap between the carbons involved in the unsaturation, replacing the standard 14 amu gap.

Diagnostic Ion Comparison

A. 8Z-Eicosenoic Acid (20:1 8)

• Double Bond Position: C8 = C9

• Diagnostic Gap: Between C7 and C8.

• Key Ions:

  • m/z 182 (Ion fragment ending at C7)

  • m/z 194 (Ion fragment ending at C8)

  • Gap: 194 - 182 = 12 amu

• Mechanism: The molecular ion (

  ) will be m/z 349. The gap proves the 8 position.

B. 13Z-Eicosenoic Acid (20:1 13)

• Double Bond Position: C13 = C14

• Diagnostic Gap: Between C12 and C13.

• Key Ions:

  • m/z 252 (Ion fragment ending at C12)

  • m/z 264 (Ion fragment ending at C13)

  • Gap: 264 - 252 = 12 amu

Figure 2: Mass Spectral Fingerprinting. The specific m/z intervals definitively distinguish the isomers.

Experimental Protocol: Step-by-Step

Phase 1: Lipid Extraction & Derivatization

• Extraction: Use the Folch method (Chloroform:Methanol 2:[2][5]1) to extract total lipids from the biological matrix.

• DMOX Derivatization (Critical Step):

  • Hydrolyze 1-5 mg of lipid extract.

  • Add 500

    L of 2-amino-2-methyl-1-propanol.

  • Heat at 180°C for 1 hour (anhydrous conditions are vital).

  • Extract derivatives with hexane/diethyl ether.

  • Self-Validation: Ensure the reaction mixture remains clear; turbidity suggests incomplete derivatization.

Phase 2: GC-MS Analysis

• Column: CP-Sil 88 (100 m x 0.25 mm x 0.2

  m) or SP-2560.

• Carrier Gas: Helium at 1.0 mL/min (constant flow).

• Temperature Program:

  • Initial: 140°C (hold 5 min).

  • Ramp 1: 4°C/min to 240°C.

  • Hold: 240°C for 15 min.

  • Note: A slow ramp is essential to separate the 20:1 cluster (

    5, 8, 11, 13).

References

• Christie, W. W. (1998). Gas Chromatography and Lipids: A Practical Guide. The Oily Press.

• Mossoba, M. M., et al. (2002). "Temperature-sensitive resolution of cis- and trans-fatty acid isomers of partially hydrogenated vegetable oils on SP-2560 and CP-Sil 88 capillary columns". Journal of Chromatography A.

• Dobson, G. (1998). "Identification of conjugated fatty acids by GC-MS of 4,4-dimethyloxazoline derivatives". Journal of the American Oil Chemists' Society.

• Destaillats, F., et al. (2005). "Metabolites of Vaccenic Acid". Lipid Technology.

Sources

• 1. researchgate.net [researchgate.net]
• 2. A liquid chromatography-mass spectrometry workflow for in-depth quantitation of fatty acid double bond location isomers - PMC [pmc.ncbi.nlm.nih.gov]
• 3. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 4. norman-network.com [norman-network.com]
• 5. jfda-online.com [jfda-online.com]

Resolving the 20:1 Lipidome: A Comparative Guide to cis-8-Eicosenoic Acid Reference Standards

The Mechanistic Imperative for Isomeric Resolution

cis-8-Eicosenoic acid (8Z-eicosenoic acid; FA 20:1; CAS: 76261-96-6) is a biologically critical monounsaturated fatty acid (MUFA). While it constitutes a minor fraction of the total lipid pool compared to its abundant isomer cis-11-eicosenoic acid (gondoic acid), its functional role is profoundly specific. Recent pathogenesis research has identified cis-8-eicosenoic acid as a diffusible signal factor in the mammalian intestine that directly represses the Salmonella virulence activator HilD, thereby inhibiting host cell invasion [1]. Furthermore, it acts as a potent modulator in neurological models, potentiating acetylcholine (ACh) receptor channel currents [2].

Mechanism of cis-8-Eicosenoic Acid in repressing Salmonella invasion via HilD modulation.

The Analytical Challenge: In lipidomics, identifying MUFAs presents a severe analytical hurdle. Standard electron ionization mass spectrometry (EI-MS) of fatty acid methyl esters (FAMEs) generates nearly identical fragmentation patterns for positional isomers. Both cis-8 and cis-11 eicosenoic acid yield a molecular ion at m/z 324 and indistinguishable hydrocarbon fragments. Consequently, mass spectrometry alone cannot validate the presence of the cis-8 isomer.

Identification must rely on orthogonal chromatographic resolution using polar stationary phases. This fundamental limitation dictates that high-purity reference standards are non-negotiable for establishing precise retention time (RT) indices.

Comparative Analysis of Commercial Reference Standards

Selecting the correct standard depends entirely on the intended application—whether for quantitative residue analysis, in vitro biological assays, or GC-MS retention mapping. Below is an objective comparison of top-tier commercial standards.

Supplier	Product Name / Catalog No.	Purity	Format	Primary Application
Cayman Chemical	[2]	≥98%	Crystalline Solid	Biological assays, GC-MS standard
MedChemExpress	[3]	≥98%	Solid	In vitro signaling assays
Dr. Ehrenstorfer (LGC)	[4]	Certified	10 µg/mL in Methanol	Quantitative residue analysis

Note: For direct GC-MS applications without manual derivatization, pre-esterified standards such as 8(Z)-Eicosenoic Acid methyl ester (Cayman Item 35428) are also commercially available [5].

Self-Validating Protocol: GC-MS Isomer Resolution

To ensure absolute trustworthiness in your lipidomic data, the following protocol acts as a self-validating system. By derivatizing both the biological matrix and the reference standard in parallel, you control for variations in derivatization efficiency and column degradation, ensuring the retention index remains an absolute source of truth.

Step 1: Lipid Extraction (Modified Folch)

• Action: Extract biological samples using a biphasic chloroform/methanol/water system (2:1:1 v/v/v).

• Causality: The biphasic system thermodynamically drives non-polar lipids (including free cis-8-eicosenoic acid) into the lower organic phase while precipitating proteins at the interface. This prevents matrix interference and column fouling during downstream chromatography.

Step 2: FAME Derivatization

• Action: React the dried lipid extract with Boron Trifluoride (

  ) in methanol at 90°C for 30 minutes.

• Causality: Free fatty acids possess high boiling points and readily form hydrogen bonds with the column stationary phase, resulting in severe peak tailing. Esterification to Fatty Acid Methyl Esters (FAMEs) eliminates the polar carboxyl group, drastically increasing volatility and thermal stability for GC analysis.

Step 3: Capillary Gas Chromatography

• Action: Inject the FAMEs onto a highly polar biscyanopropyl polysiloxane column (e.g., SP-2560 or HP-88).

• Causality: Standard non-polar columns (e.g., DB-5) separate analytes purely by boiling point, which fails to resolve cis-8 from cis-11 eicosenoic acid. The cyano groups in a polar column induce dipole-induced dipole interactions with the

  -electrons of the lipid's double bond. Because the spatial position of the double bond differs between isomers, this targeted interaction retards the isomers differentially, enabling baseline resolution.

Step 4: Mass Spectrometric Validation

• Action: Operate the MS in Electron Ionization (EI) mode at 70 eV. Compare the retention time of the sample peak against the pure cis-8-eicosenoic acid reference standard.

• Causality: EI-MS of FAMEs yields identical diagnostic ions (m/z 55, 74, 324) for positional isomers. Therefore, the mass spectrum confirms the class (a 20:1 fatty acid), but the exact retention time match with the reference standard is the only definitive proof of the cis-8 structural identity. This dual-confirmation creates a closed, self-validating analytical loop.

Self-validating GC-MS workflow for resolving 20:1 fatty acid positional isomers.

References

• A diffusible signal factor of the intestine dictates Salmonella invasion through its direct control of the virulence activator HilD. PubMed Central (PMC). Available at:[Link]

Sources

• 1. A diffusible signal factor of the intestine dictates Salmonella invasion through its direct control of the virulence activator HilD - PMC [pmc.ncbi.nlm.nih.gov]
• 2. caymanchem.com [caymanchem.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. hpst.cz [hpst.cz]
• 5. cdn.caymanchem.com [cdn.caymanchem.com]

Comparative Lipidomics of 8Z-Eicosenoic Acid Rich Oils: A Technical Guide

This guide provides a rigorous technical analysis of 8Z-eicosenoic acid (20:1n-12), a rare positional isomer with distinct neurobiological properties, contrasting it with its more common counterparts like Gondoic acid (11Z) and Gadoleic acid (9Z).

Part 1: The "Orphan" Isomer – Defining the Niche

In the vast landscape of monounsaturated fatty acids (MUFAs), 8Z-eicosenoic acid (cis-8-eicosenoic acid; 20:1n-12) is a rare, bioactive lipid often overshadowed by its isomers. While Gondoic acid (11Z-eicosenoic) dominates the profiles of Camelina and Jojoba oils, and Gadoleic acid (9Z-eicosenoic) is prevalent in marine lipids, the 8Z-isomer is restricted to specific biological niches, most notably the seed oil of Banksia spinulosa var. collina (formerly B. collina).[1][2][3][4][5]

Unlike its structural analogs which primarily serve as metabolic fuel or membrane fluidity modulators, 8Z-eicosenoic acid exhibits specific neuro-modulatory activity , acting as a potentiator of acetylcholine (ACh) receptors. This guide outlines the comparative lipidomics required to isolate, identify, and validate this high-value target.

The Isomer Landscape: A Structural Comparison

Common Name	Systematic Name	Delta Notation	Omega Notation	Primary Source	Key Biological Function
8Z-Eicosenoic	cis-8-Eicosenoic	20:1Δ8	20:1n-12	Banksia spp. (6%), Synthetic	ACh Receptor Potentiation , PKCε Activation
Gondoic	cis-11-Eicosenoic	20:1Δ11	20:1n-9	Camelina, Jojoba, Rape	Storage lipid, metabolic fuel
Gadoleic	cis-9-Eicosenoic	20:1Δ9	20:1n-11	Marine oils (Cod liver)	Membrane fluidity in cold environments
Meadowfoam	cis-5-Eicosenoic	20:1Δ5	20:1n-15	Limnanthes alba	Oxidative stability (industrial)

Part 2: Source Material & Extraction Logic[8]

The Reference Standard: Banksia Seed Oil

While 8Z-eicosenoic acid is available as a pure synthetic standard for research, the primary natural matrix is the seed oil of Banksia spinulosa var. collina.

• Abundance: ~6.0% of total fatty acids.[3][4][5]

• Co-eluting Impurities: High levels of Oleic acid (18:1n-9) and Linoleic acid (18:2n-6) make isolation challenging.

• Extraction Protocol:

  • Method: Cold-press or Supercritical CO₂ extraction is preferred over Hexane to preserve the cis-geometry and prevent isomerization.

  • Purification: Urea complexation is ineffective for separating monoenes of the same chain length. Silver Ion (Ag+) Chromatography is required to separate based on double-bond geometry and position.

Synthetic Enrichment

For drug development assays, natural extraction is often insufficient.

• Route: Wittig reaction of octanal with (11-carboxyundecyl)triphenylphosphonium bromide.

• Purity Requirement: >98% to exclude 11Z-isomers which may compete for the ACh receptor binding site.

Part 3: Lipidomic Workflow & Analytical Protocol

Distinguishing 20:1n-12 from 20:1n-9 is the critical analytical challenge. Standard C18 reverse-phase LC-MS cannot resolve these isomers. The following protocol utilizes High-Polarity GC for quantitation and Ozone-Induced Dissociation (OzID) for structural validation.

Workflow Visualization

Caption: Dual-stream workflow for 8Z-eicosenoic acid analysis. Left branch (GC) ensures separation from 11Z/9Z isomers; Right branch (OzID) confirms the Delta-8 double bond position.

Detailed Protocol: High-Resolution GC-FID

Objective: Baseline separation of 20:1 isomers.

• Column Selection: A 100m highly polar biscyanopropyl polysiloxane column (e.g., SP-2560 or CP-Sil 88) is mandatory . Standard 30m DB-5 columns will result in co-elution of 8Z and 9Z isomers.

• Derivatization: Convert free fatty acids to Fatty Acid Methyl Esters (FAMEs) using 14% BF₃-Methanol (10 min @ 60°C).

• GC Conditions:

  • Carrier Gas: Hydrogen (40 cm/sec constant flow).

  • Oven Program: Isothermal at 160°C or a slow ramp (1°C/min) from 150°C to 180°C.

  • Rationale: Lower temperatures maximize the interaction with the stationary phase, enhancing the separation of positional isomers based on the subtle dipole moment differences of the double bond location.

• Validation:

  • 20:1n-12 (8Z) typically elutes before20:1n-11 (9Z) and 20:1n-9 (11Z) on cyanopropyl phases due to the double bond being closer to the carboxyl group (Delta-8).

Part 4: Functional Mechanism (Bioactivity)

The distinguishing feature of 8Z-eicosenoic acid is its ability to modulate synaptic transmission. Unlike saturated fatty acids which may depress currents, 8Z-eicosenoic acid potentiates them.[2][3][6][7]

Mechanism of Action: ACh Receptor Potentiation

Caption: Proposed signaling pathway. 8Z-eicosenoic acid activates PKC-epsilon, leading to phosphorylation of the nAChR and enhanced channel gating.

Key Findings:

• Potentiation: Increases ACh-induced currents in Xenopus oocytes expressing nAChRs.

• Specificity: The cis-geometry is crucial. Trans-isomers or saturated analogs (Arachidic acid) do not show the same effect.

• Desensitization: Uniquely, it potentiates currents without accelerating the rate of receptor desensitization, a common side effect of other lipid modulators.

Part 5: References

• Vickery, J.R. (1971).[1][3][4] "The fatty acid composition of the seed oils of Proteaceae: A chemotaxonomic study." Phytochemistry, 10(1), 123-130.[3][4][8] Link(Establishes Banksia collina as the primary source)

• Yaguchi, T., Yamamoto, S., Nagata, T., et al. (2005). "Effects of cis-unsaturated free fatty acids on PKC-ε activation and nicotinic ACh receptor responses."[3][4][6] Brain Research / Molecular Brain Research, 133(2), 320-324.[3][4][6] Link(Defines the neurobiological mechanism)

• Cayman Chemical. "8(Z)-Eicosenoic Acid Product Information."[5][6] Link(Source for physical properties and solubility data)

• Hancock, S.E., et al. (2025). "Epoxidation-enhanced charge-switch derivatization for rapid profiling of monounsaturated fatty acid isomers." ChemRxiv. Link(Advanced lipidomic methodology for isomer separation)

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• 2. medchemexpress.com [medchemexpress.com]
• 3. LIPID MAPS [lipidmaps.org]
• 4. cdn.caymanchem.com [cdn.caymanchem.com]
• 5. Cayman Chemical 8 Z-EIcosenoIc AcId 100mg, Quantity: Each of 1 | Fisher Scientific [fishersci.com]
• 6. caymanchem.com [caymanchem.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. PlantFAdb: 18:2-delta-9c,12c; Linoleic acid; 9,12-Octadecadienoic acid, (9Z,12Z)-; 9,12-Octadecadienoic acid (Z,Z)-; Linoleic acid; (9Z,12Z)-9,12-Octadecadienoic acid; (Z,Z)-9,12-Octadecadienoic acid; 9,12-Octadecadienoic acid, (Z,Z)-; 9-cis,12-cis-Linoleic acid; 9Z,12Z-Linoleic acid; 9Z,12Z-Octadecadienoic acid; C18:2; all-cis-9,12-Octadecadienoic acid; cis,cis-Linoleic acid; cis-9,cis-12-Octadecadienoic acid; cis--delta-9,12-Octadecadienoic acid; -alpha--Linoleic acid [fatplants.net]

Decoding Double Bond Positions in 20:1 Fatty Acids: A Comparative Guide to Ozonolysis and Alternative Methods

A Senior Application Scientist's Guide for Researchers, Scientists, and Drug Development Professionals

The precise location of a carbon-carbon double bond in a fatty acid chain can dramatically alter its biological function and physicochemical properties. For monounsaturated fatty acids with 20 carbons (20:1), identifying the exact position of this unsaturation is a significant analytical challenge. This guide provides an in-depth comparison of ozonolysis-based methods and other prominent techniques for the definitive localization of double bonds in 20:1 fatty acid isomers.

The Challenge of Isomeric Ambiguity

Standard mass spectrometry (MS) and gas chromatography (GC) can readily determine the chain length and degree of unsaturation of a fatty acid. However, these techniques often fail to distinguish between positional isomers, such as oleic acid (18:1 n-9) and its isomers, because they exhibit identical mass-to-charge ratios and similar chromatographic retention times. This ambiguity can mask crucial biological information, as different isomers can have distinct metabolic fates and signaling roles.

Ozonolysis: A Classic Approach with Modern Refinements

Ozonolysis is a powerful chemical method that specifically cleaves carbon-carbon double bonds.[1][2][3][4] The resulting fragments, typically aldehydes or carboxylic acids, can be identified by their mass and chromatographic behavior, thereby revealing the original position of the double bond.

The Ozonolysis Reaction and Product Analysis

The reaction proceeds by the addition of ozone to the double bond, forming an unstable primary ozonide which then rearranges to a more stable secondary ozonide.[5][6] Subsequent work-up of the ozonide determines the final products. A reductive work-up yields aldehydes, while an oxidative work-up produces carboxylic acids.[3]

For a generic 20:1 fatty acid, ozonolysis will yield two key fragments: a monocarboxylic aldehyde/acid and an aldehyde/acid ester. The chain lengths of these fragments directly correspond to the position of the original double bond. For example, the ozonolysis of a 20:1(n-9) fatty acid methyl ester (FAME) would yield nonanal and methyl 9-oxononanoate.

Table 1: Expected Ozonolysis Products for Common 20:1 Fatty Acid Isomers (Reductive Work-up)

20:1 Isomer	Aldehyde Fragment	Aldehyde-Ester Fragment
20:1(n-7)	Heptanal	Methyl 13-oxotridecanoate
20:1(n-9)	Nonanal	Methyl 11-oxoundecanoate
20:1(n-11)	Undecanal	Methyl 9-oxononanoate

Experimental Workflow: Ozonolysis-GC-MS

A typical workflow involves the ozonolysis of the fatty acid (often as a methyl ester for GC compatibility), followed by a work-up step and subsequent analysis by gas chromatography-mass spectrometry (GC-MS).

Caption: General workflow for double bond localization using ozonolysis followed by GC-MS analysis.

Step-by-Step Protocol for Ozonolysis of 20:1 FAMEs for GC-MS Analysis

• Sample Preparation: Prepare a solution of the 20:1 fatty acid methyl ester (FAME) in a suitable solvent (e.g., methanol, hexane) at a concentration of approximately 1 mg/mL.

• Ozonolysis: Cool the FAME solution to -78°C using a dry ice/acetone bath. Bubble ozone gas through the solution until a blue color persists, indicating an excess of ozone.[4]

• Purging: Purge the solution with an inert gas (e.g., nitrogen or argon) to remove excess ozone.

• Reductive Work-up: Add a reducing agent, such as triphenylphosphine or dimethyl sulfide, to the solution and allow it to warm to room temperature. This step converts the ozonide to aldehydes.

• Derivatization (Optional but Recommended): For improved GC performance and sensitivity, the resulting aldehydes can be derivatized.[7][8][9] A common method is the formation of oximes using reagents like O-(2,3,4,5,6-pentafluorobenzyl)hydroxylamine hydrochloride (PFBHA).[7]

• GC-MS Analysis: Inject the final solution into a GC-MS system. Use a suitable capillary column (e.g., a mid-polar column) and a temperature program that allows for the separation of the expected aldehyde and aldehyde-ester fragments.

• Data Analysis: Identify the cleavage products based on their retention times and mass spectra. The molecular ions and characteristic fragmentation patterns will confirm the identity of the fragments and thus the original double bond position.

Modern Advancements: Online Ozonolysis-MS

Recent developments have integrated ozonolysis directly with mass spectrometry, offering faster and more streamlined analyses.[1][2][10][11] Techniques like Ozone Electrospray Ionization Mass Spectrometry (OzESI-MS) and Ozone-induced Dissociation (OzID) introduce ozone into the ion source or a reaction cell of the mass spectrometer.[2][10][11][12] This in-line approach eliminates the need for offline sample preparation and work-up steps, enabling high-throughput analysis.[1]

Comparative Analysis: Ozonolysis vs. Alternative Methods

While ozonolysis is a robust and reliable technique, several other methods have emerged for double bond localization, each with its own set of advantages and disadvantages.

Table 2: Comparison of Methods for Double Bond Localization in Fatty Acids

Method	Principle	Advantages	Disadvantages
Ozonolysis	Chemical cleavage of the double bond.[3][4]	Unambiguous results, well-established methodology.	Can be time-consuming, requires handling of hazardous ozone.
Paternò-Büchi Reaction	Photochemical [2+2] cycloaddition with a carbonyl compound followed by MS/MS.[13][14][15][16][17]	High specificity, can be performed online with MS.[13]	Requires a UV light source, potential for side reactions.
Epoxidation followed by MS/MS	Chemical conversion of the double bond to an epoxide, which yields diagnostic fragments upon collision-induced dissociation (CID).[18][19][20][21][22]	Rapid and specific reaction, compatible with LC-MS workflows.[18][22]	Fragmentation can sometimes be complex to interpret.

Paternò-Büchi Reaction

The Paternò-Büchi (PB) reaction is a photochemical cycloaddition between a carbonyl compound (like acetone) and an alkene to form an oxetane.[13][14][15] Subsequent tandem mass spectrometry (MS/MS) of the derivatized fatty acid yields fragment ions that are diagnostic of the original double bond position.[13] This method can be integrated into an online LC-MS setup, allowing for real-time analysis.[13]

Caption: Workflow for double bond localization using the Paternò-Büchi reaction coupled with tandem mass spectrometry.

Epoxidation followed by MS/MS

This technique involves the derivatization of the double bond to an epoxide using a reagent such as meta-chloroperoxybenzoic acid (m-CPBA).[18][19][20][22] The epoxidized fatty acid is then subjected to collision-induced dissociation (CID) in a mass spectrometer. The epoxide ring opens, leading to characteristic fragment ions that pinpoint the location of the original double bond.[18][20] This method is highly specific and can be readily incorporated into lipidomics workflows.[22]

Conclusion: Selecting the Optimal Method

The choice of method for determining the double bond position in 20:1 fatty acids depends on the specific research question, available instrumentation, and desired throughput.

• Ozonolysis coupled with GC-MS remains a gold standard for unambiguous structural elucidation, particularly when absolute certainty is required. Its detailed protocol provides a self-validating system for researchers.

• Online ozonolysis-MS techniques offer a significant advantage in terms of speed and automation, making them suitable for high-throughput screening and lipidomics studies.[1]

• Paternò-Büchi reaction and epoxidation-MS/MS are powerful alternatives that are well-suited for integration with modern LC-MS platforms, providing both separation and structural information in a single analysis.[13][18]

By understanding the principles, advantages, and limitations of each technique, researchers can confidently select the most appropriate method to unravel the isomeric complexity of 20:1 fatty acids and gain deeper insights into their biological significance.

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• Analysis of Conjugated Fatty Acid Isomers by the Paternò-Büchi Reaction and Trapped Ion Mobility Mass Spectrometry. (2019, May 10). Analytical Chemistry - ACS Publications.
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Safety & Regulatory Compliance

Navigating the Final Step: A Comprehensive Guide to the Proper Disposal of 8Z-Eicosenoic Acid

For the diligent researcher, the journey of discovery does not conclude with the final data point. Instead, it extends to the responsible management of all laboratory materials, a practice that underpins the integrity and safety of our scientific endeavors. This guide provides an in-depth, procedural framework for the proper disposal of 8Z-eicosenoic acid (cis-8-Eicosenoic Acid), ensuring the safety of personnel and the preservation of our environment. Our approach is grounded in a deep understanding of the chemical's nature and the regulatory landscape governing laboratory waste.

Understanding 8Z-Eicosenoic Acid: A Foundation for Safe Disposal

8Z-eicosenoic acid is a long-chain, monounsaturated fatty acid with the molecular formula C20H38O2.[1] While it is a naturally occurring compound, its disposal in a laboratory setting necessitates a structured protocol. Although not classified as a hazardous substance by all regulatory bodies, its chemical properties warrant careful handling to mitigate any potential risks.[2] The methyl ester of 8Z-eicosenoic acid is classified as a flammable liquid and causes serious eye irritation, highlighting the need for caution with related compounds.[3] Therefore, a risk-based approach to disposal is paramount.

Core Principles of Chemical Waste Management

The disposal of any chemical, including 8Z-eicosenoic acid, is governed by fundamental principles of laboratory safety and environmental responsibility. All chemical waste must be managed in a way that prevents harm to human health and the environment.[4] This involves proper segregation, labeling, and selection of the appropriate disposal route. Under no circumstances should chemical waste be disposed of down the drain or in regular trash without a thorough hazard assessment and adherence to institutional and local regulations.

Disposal Workflow for 8Z-Eicosenoic Acid

The following diagram outlines the decision-making process and subsequent actions for the proper disposal of 8Z-eicosenoic acid.

Caption: Disposal decision workflow for 8Z-eicosenoic acid.

Step-by-Step Disposal Protocol

This protocol provides a detailed, actionable plan for the safe disposal of 8Z-eicosenoic acid.

Part 1: Initial Assessment and Segregation

• Hazard Identification: Before handling, consult the Safety Data Sheet (SDS) for 8Z-eicosenoic acid. While generally considered of low toxicity, it is important to be aware of any potential irritant properties.[2][5] The SDS for the related methyl ester warns of flammability and eye irritation, so appropriate personal protective equipment (PPE), including safety glasses and gloves, is essential.[3]

• Waste Segregation:

  • If mixed with hazardous solvents (e.g., halogenated solvents, benzene): The entire mixture must be treated as hazardous organic waste. Do not attempt to neutralize or dispose of it via other methods.

  • If pure or in a non-hazardous solvent (e.g., ethanol, isopropanol): Proceed with the appropriate disposal method outlined below based on quantity.

Part 2: Disposal of Small Quantities (<100g) via Neutralization

For small quantities of 8Z-eicosenoic acid, neutralization is a viable option to render it less acidic before disposal. Fatty acids can be neutralized by reacting them with a base to form a salt and water.[6]

Materials:

• Sodium bicarbonate (baking soda) or a dilute solution of sodium hydroxide (NaOH).

• pH indicator strips.

• Appropriate waste container.

• Stir bar and stir plate.

Procedure:

• Dilution: If the 8Z-eicosenoic acid is in a concentrated form, dilute it with a non-hazardous solvent like ethanol to improve handling.

• Neutralization: Slowly add a weak base, such as sodium bicarbonate, to the fatty acid solution while stirring. Carbon dioxide gas will be evolved, so perform this in a well-ventilated area, preferably a fume hood.

• pH Monitoring: Periodically check the pH of the solution using a pH indicator strip. The target pH should be between 5.5 and 9.5.[7]

• Final Disposal: Once neutralized, the resulting salt solution can be collected in a designated aqueous waste container for pickup by a certified waste management service.

Part 3: Disposal of Large Quantities (>100g) and Contaminated Materials

For larger quantities of 8Z-eicosenoic acid or materials significantly contaminated with it (e.g., absorbent pads from a spill), direct disposal via a certified hazardous waste contractor is the most appropriate and compliant method.

Procedure:

• Packaging: Place the 8Z-eicosenoic acid waste in a chemically compatible, leak-proof container. For solids, a sealed drum or pail is suitable. For liquids, use a screw-cap bottle, leaving at least 10% headspace to allow for vapor expansion.

• Labeling: Clearly label the container with the words "Hazardous Waste," the full chemical name ("8Z-Eicosenoic Acid"), and the approximate quantity.

• Storage: Store the labeled container in a designated satellite accumulation area away from incompatible materials.

• Pickup: Arrange for pickup by your institution's environmental health and safety office or a licensed hazardous waste disposal company. The primary method of disposal for this type of organic waste is typically high-temperature incineration.[4][8][9]

Quantitative Data Summary

Disposal Method	Applicable Quantity	Key Considerations
Neutralization	Small quantities (<100g)	Requires careful addition of a base and pH monitoring. Must be performed in a well-ventilated area.
Incineration	Large quantities (>100g), and waste mixed with hazardous solvents	Handled by a certified waste management service. Ensures complete destruction of the organic material.

Conclusion: A Commitment to Safety and Sustainability

The responsible disposal of laboratory chemicals is a non-negotiable aspect of scientific research. By following this comprehensive guide for 8Z-eicosenoic acid, researchers can ensure they are not only protecting themselves and their colleagues but also upholding their commitment to environmental stewardship. Adherence to these protocols builds a culture of safety and reinforces the trust placed in the scientific community.

References

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• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 14402311, cis-8-Eicosenoic acid methyl ester. Retrieved from [Link]

• Prasun, P., et al. (2021). Long Chain Fatty Acids and Virulence Repression in Intestinal Bacterial Pathogens. Frontiers in Microbiology, 12, 796847.

• University of Alabama in Huntsville. (n.d.). Disposal Procedures for Non Hazardous Waste. Retrieved from [Link]

• Quora. (2022, July 5). How to neutralize free fatty acids. Retrieved from [Link]

• MDPI. (2021, May 21). Biosynthesis and Functions of Very-Long-Chain Fatty Acids in the Responses of Plants to Abiotic and Biotic Stresses. International Journal of Molecular Sciences, 22(11), 5574.
• Google Patents. (n.d.). US1885281A - Method of neutralizing fatty acids in oils and fats.

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• Central Washington University. (n.d.). Laboratory Hazardous Waste Disposal Guidelines. Retrieved from [Link]

• Fatplants. (n.d.). 8-Eicosenoic acid, (8Z)-. Retrieved from [Link]

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• BW Water. (n.d.). Acid Waste Neutralisation (AWN) Treatment System. Retrieved from [Link]

• Nipissing University. (2019, June 12). Hazardous Materials Disposal Guide. Retrieved from [Link]

• OC-Praktikum. (n.d.). Treatment and disposal of chemical wastes in daily laboratory work. Retrieved from [Link]

• ScienceDirect. (n.d.). Optimization of decoloring conditions of crude fatty acids recovered from crude glycerol by acid-activated clay using response. Retrieved from [Link]

• Taylor & Francis Online. (2009, February 1). Very long chain fatty acid and lipid signaling in the response of plants to pathogens. Retrieved from [Link]

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• PubMed. (2002, September 15). Metabolic fate of long-chain unsaturated fatty acids and their effects on palmitic acid metabolism and gluconeogenesis in bovine hepatocytes. Retrieved from [Link]

• University of Otago. (n.d.). Laboratory chemical waste disposal guidelines. Retrieved from [Link]

• ResearchGate. (n.d.). Intestinal absorption of long-chain fatty acids: Evidence and uncertainties. Retrieved from [Link]

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Personal protective equipment for handling 8Z-eicosenoic acid

As a Senior Application Scientist, I approach laboratory safety and chemical handling not as a set of arbitrary rules, but as a logical extension of a molecule’s physicochemical properties. When handling 8(Z)-eicosenoic acid (also known as cis-8-eicosenoic acid or FA 20:1), understanding its structural behavior is the key to both protecting the researcher and preserving the integrity of the experiment.

This guide provides a comprehensive, causality-driven framework for the safe handling, reconstitution, and disposal of 8(Z)-eicosenoic acid, designed specifically for drug development professionals and lipid biochemists.

Physicochemical Profiling & Hazard Assessment

8(Z)-eicosenoic acid is a 20-carbon monounsaturated free fatty acid[1]. Supplied primarily as a crystalline solid, its long hydrophobic tail and polar carboxyl head dictate its solubility, environmental behavior, and biological activity[2].

Before designing a handling protocol, we must establish the quantitative parameters of the molecule.

Table 1: Physicochemical & Logistical Profile of 8(Z)-Eicosenoic Acid

Parameter	Specification	Operational Implication
CAS Registry Number	76261-96-6[3]	Unique identifier for SDS cross-referencing.
Molecular Formula	C₂₀H₃₈O₂[3]	Highly lipophilic; requires organic solvent transition.
Formula Weight	310.5 g/mol [3]	Used for precise molarity calculations in assays.
Physical State	Crystalline solid[2]	Prone to static aerosolization; requires draft control.
Storage Temperature	-20°C[2]	Prevents thermal degradation and preserves shelf life (≥4 years).
Organic Solubility	~10 mg/mL (EtOH, DMSO, DMF)[2]	Carrier solvents introduce secondary flammability hazards.
Aqueous Solubility	~0.15 mg/mL (PBS, pH 7.2)[2]	Exceeding this limit causes micelle aggregation/precipitation.

Note: While the pure crystalline solid is classified as an irritant, esterified derivatives or stock solutions prepared in ethanol (e.g., 8(Z)-Eicosenoic acid methyl ester) carry severe H225 (Highly flammable liquid and vapor) and H319 (Causes serious eye irritation) hazard classifications[4].

Personal Protective Equipment (PPE) Matrix & Causality

Safety protocols must be self-evident. We do not wear PPE simply for compliance; we wear it to physically block the specific mechanisms of exposure dictated by the lipid's properties.

Table 2: Causality-Driven PPE Specifications

PPE Category	Specification	Mechanistic Causality
Eye Protection	ANSI Z87.1 Safety Goggles	Prevents ocular irritation from aerosolized crystalline particulates or accidental splashes of solvent-dissolved lipid[4].
Hand Protection	Nitrile Gloves (≥4 mil)	Lipophilic compounds can easily penetrate the stratum corneum. Nitrile provides a robust barrier against both the lipid and its carrier solvents (DMSO/EtOH).
Body Protection	Flame-Resistant (FR) Lab Coat	Mitigates fire risk when handling the compound in highly flammable organic solvents, preventing catastrophic fabric ignition.
Respiratory	Chemical Fume Hood	Prevents inhalation of crystalline dust during weighing and captures volatile organic compound (VOC) emissions during reconstitution[5].

Operational Logistics: Reconstitution & Handling Protocol

The following step-by-step methodology ensures both the safety of the operator and the chemical integrity of the lipid. This protocol is designed as a self-validating system : if the final aqueous solution is not completely transparent, the validation check has failed, indicating incomplete dissolution or solvent evaporation.

Step-by-Step Methodology

• Thermal Equilibration: Remove the sealed vial from -20°C storage and place it in a desiccator to equilibrate to room temperature for 30 minutes.

  • Causality: Opening a cold vial exposes the hygroscopic lipid to atmospheric moisture, causing condensation that initiates hydrolysis and skews mass accuracy[2].

• Controlled Weighing: Inside a chemical fume hood, use an anti-static gun on the analytical balance and the spatula. Weigh the required mass.

  • Causality: The crystalline solid is prone to static charge. Static control prevents the lipid from aerosolizing, protecting your respiratory tract and ensuring accurate yield[5].

• Primary Organic Reconstitution: Dissolve the solid in a polar organic solvent (Ethanol, DMSO, or DMF) to a maximum concentration of 10 mg/mL. Vortex gently until completely clear.

  • Causality: Lipids require an amphipathic transition. The organic solvent disrupts the crystalline lattice, enabling subsequent micellar dispersion in aqueous media[2].

• Inert Gas Purging (Critical Step): Gently purge the headspace of the storage vial with a steady stream of dry nitrogen (N₂) or argon gas before sealing.

  • Causality: The cis-double bond at the C8 position is highly susceptible to auto-oxidation. Displacing oxygen prevents lipid peroxidation, maintaining structural integrity[2].

• Aqueous Dilution (Working Solution): Immediately prior to the biological experiment, dilute the organic stock into an aqueous buffer (e.g., PBS, pH 7.2) to a maximum concentration of 0.15 mg/mL[2].

  • Validation Check: Inspect the solution against a light source. It must be perfectly clear. Turbidity indicates that the 0.15 mg/mL solubility limit was exceeded, resulting in lipid precipitation.

Fig 1. Sequential workflow for the safe reconstitution of 8(Z)-eicosenoic acid.

Biological Applications & Signaling Mechanisms

Understanding the downstream application of 8(Z)-eicosenoic acid is vital for anticipating experimental needs. This monounsaturated fatty acid is a potent signaling molecule in lipid biochemistry.

Research by Yaguchi et al. (2005) demonstrated that 8(Z)-eicosenoic acid potentiates acetylcholine (ACh) receptor channel currents without depression. Furthermore, it significantly enhances the activation of Protein Kinase C epsilon (PKC-ε), driving the phosphorylation of substrate peptides in Xenopus oocytes[1]. In microbiological contexts, it also acts as a spatial perception signal in the intestine, competing with other long-chain fatty acids to control the virulence activator HilD in Salmonella[6].

Fig 2. Mechanism of 8(Z)-eicosenoic acid in PKC-ε and ACh receptor signaling.

Spill Management & Disposal Plan

In the event of an accidental release, immediate and calculated action is required to prevent environmental contamination and personnel exposure.

• For Solid Spills (Crystalline Form): Do not dry sweep, as this generates inhalable dust. Gently cover the spill with a damp paper towel to bind the particulates, sweep it up, and place it in a sealable hazardous waste container. Wash the affected surface thoroughly with soap and water[5].

• For Liquid Spills (Solvent-Dissolved): If the lipid is dissolved in a highly flammable solvent (e.g., ethanol), immediately eliminate all ignition sources and electrostatic charges[4]. Ensure maximum ventilation. Absorb the liquid using inert, liquid-binding materials such as diatomite, sand, or universal laboratory binders[4].

• Environmental Disposal: 8(Z)-eicosenoic acid is classified as slightly hazardous to water systems. Under no circumstances should undiluted product or large quantities be allowed to reach groundwater, water courses, or laboratory sewage systems[4]. Dispose of all contaminated consumables and residual chemicals through a licensed hazardous waste disposal facility in strict compliance with local and federal environmental regulations.

References

• Yaguchi, T., Yamamoto, S., Nagata, T., et al. (2005). Effects of cis-unsaturated free fatty acids on PKC-ɛ activation and nicotinic ACh receptor responses. Brain Research. Molecular Brain Research, 133(2), 320-324. URL: [Link]

• LIPID MAPS. (2022). Structure Database (LMSD): 8Z-eicosenoic acid. URL: [Link]

• Golubeva, Y. A., et al. (2021). A diffusible signal factor of the intestine dictates Salmonella invasion through its direct control of the virulence activator HilD. PLOS Pathogens. URL: [Link]

Sources

• 1. caymanchem.com [caymanchem.com]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]
• 3. caymanchem.com [caymanchem.com]
• 4. cdn.caymanchem.com [cdn.caymanchem.com]
• 5. cdn.caymanchem.com [cdn.caymanchem.com]
• 6. A diffusible signal factor of the intestine dictates Salmonella invasion through its direct control of the virulence activator HilD - PMC [pmc.ncbi.nlm.nih.gov]